5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

• CAS: 3792-02-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Core Physicochemical Data

The fundamental molecular properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol have been established and are summarized in the table below. These data form the basis for understanding the compound's behavior and potential applications.

Property	Value	Source
Molecular Formula	C₈H₉F₉O	[1][2][3][4][5][6]
Molecular Weight	292.14 g/mol	[1][2][4][6]
CAS Number	3792-02-7	[1][2][4][5][6]

Experimental Protocols for Physicochemical Property Determination

The following sections detail standardized laboratory procedures for determining the boiling point, density, and solubility of a liquid compound like 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. The capillary method using a Thiele tube is a common and effective technique for this determination.[7][8]

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube

• Heating mantle or Bunsen burner

• Liquid paraffin or other suitable heating bath fluid

• Stand and clamps

Procedure:

• Fill the Thiele tube with liquid paraffin to a level just above the side arm.

• Add a small amount of the liquid sample (a few milliliters) into the small test tube.

• Place a capillary tube, with its sealed end uppermost, into the liquid in the test tube.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heating fluid surrounds the sample but does not enter the test tube.

• Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating of the bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue gentle heating until a continuous and rapid stream of bubbles is observed.

• Stop heating and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid begins to enter the capillary tube. Record this temperature.

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property. It can be accurately determined using a pycnometer or, more simply, with a graduated cylinder and an analytical balance.[4][9][10][11][12]

Apparatus:

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Analytical balance

• Beaker

• Pipette

Procedure:

• Measure and record the mass of a clean, dry graduated cylinder using an analytical balance.

• Carefully transfer a known volume of the liquid sample (e.g., 10.0 mL) into the graduated cylinder using a pipette. Read the volume from the bottom of the meniscus.

• Measure and record the combined mass of the graduated cylinder and the liquid sample.

• Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder from the combined mass.

• Calculate the density of the liquid using the formula: Density (ρ) = Mass (m) / Volume (V)

• Repeat the measurement at least two more times and calculate the average density. Ensure the temperature of the liquid is recorded as density is temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. The shake-flask method is a widely recognized technique for determining the equilibrium solubility of a substance in a given solvent.[5][13][14][15]

Apparatus:

• Conical flasks or vials with stoppers

• Orbital shaker or magnetic stirrer

• Constant temperature bath

• Analytical balance

• Filtration or centrifugation equipment (e.g., syringe filters, centrifuge)

• A suitable analytical method for quantification (e.g., UV-Vis spectroscopy, HPLC, GC-MS)

Procedure:

• Add an excess amount of the solute (5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol) to a known volume of the solvent (e.g., water, ethanol) in a conical flask. The excess solid ensures that the solution becomes saturated.

• Seal the flask and place it in a constant temperature bath on an orbital shaker.

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required may need to be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• After equilibration, stop the agitation and allow the undissolved solid to settle.

• Carefully separate the saturated solution from the excess solid by filtration or centrifugation. It is crucial to avoid any transfer of the solid phase.

• Analyze the concentration of the solute in the clear, saturated solution using a pre-validated analytical method.

• The determined concentration represents the solubility of the compound in the specific solvent at the given temperature.

Logical Workflow for Physicochemical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the core physicochemical properties of a liquid compound.

Caption: Logical workflow for determining physicochemical properties.

Biological Context and Potential Relevance

Fluorinated alcohols are known to possess unique properties that can influence biological systems. For instance, they can alter the properties and stability of lipid bilayers and affect the function of membrane proteins.[16] Some fluorinated compounds have been investigated for their biological activity and potential as therapeutic agents, including in cancer models where they can modulate metabolic pathways.[17] While no specific signaling pathways involving 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol have been identified in the current literature, its structural characteristics suggest potential interactions with biological membranes and enzymes. Further research is warranted to explore the biological activity and toxicological profile of this compound. The following diagram illustrates a general concept of how a fluorinated alcohol might interact with a cell.

Caption: Conceptual diagram of a fluorinated alcohol's cellular interactions.

References

• 1. phillysim.org [phillysim.org]
• 2. vernier.com [vernier.com]
• 3. scribd.com [scribd.com]
• 4. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. scbt.com [scbt.com]
• 7. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. batman.edu.tr [batman.edu.tr]
• 13. who.int [who.int]
• 14. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Fluorinated Alcohols’ Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol, a partially fluorinated alcohol with potential applications in medicinal chemistry and materials science. The unique physicochemical properties imparted by the nonafluorobutyl moiety make this compound a valuable building block in the development of novel pharmaceuticals and advanced materials. This document outlines the primary synthetic route, including detailed experimental protocols and characterization data.

Synthetic Strategy: A Two-Step Approach

The most direct and established route for the synthesis of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol involves a two-step process. This strategy leverages the well-documented free-radical addition of a perfluoroalkyl iodide to a terminal alkene, followed by a reductive deiodination to yield the final saturated alcohol.

The overall synthesis can be summarized as follows:

• Free-Radical Addition: The synthesis commences with the free-radical initiated addition of 1-iodononafluorobutane (perfluorobutyl iodide) to but-3-en-1-ol. This reaction forms the carbon-carbon bond that constitutes the backbone of the target molecule, resulting in the formation of the intermediate, 4-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

• Reductive Deiodination: The iodine atom in the intermediate is subsequently removed through a reduction reaction, typically employing zinc dust in a suitable solvent. This step yields the desired product, 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

Experimental Protocols

Step 1: Synthesis of 4-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol

Reaction Scheme:

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	CAS Number
1-Iodononafluorobutane	C₄F₉I	345.93	423-39-2
But-3-en-1-ol	C₄H₈O	72.11	627-27-0
Azobisisobutyronitrile (AIBN)	C₈H₁₂N₄	164.21	78-67-1
Acetonitrile (anhydrous)	CH₃CN	41.05	75-05-8

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 1-iodononafluorobutane (1.0 eq), but-3-en-1-ol (1.2 eq), and anhydrous acetonitrile.

• Purge the reaction mixture with nitrogen for 15 minutes to remove any dissolved oxygen.

• Add the radical initiator, azobisisobutyronitrile (AIBN) (0.1 eq), to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain under a nitrogen atmosphere for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 4-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol as a pale yellow oil.

Quantitative Data (Expected):

Parameter	Value
Yield	75-85%

Step 2: Synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

Reaction Scheme:

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	CAS Number
4-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol	C₈H₈F₉IO	418.04	N/A
Zinc dust	Zn	65.38	7440-66-6
Acetic acid	CH₃COOH	60.05	64-19-7
Water	H₂O	18.02	7732-18-5
Diethyl ether	(C₂H₅)₂O	74.12	60-29-7

Procedure:

• In a round-bottom flask, dissolve the 4-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol (1.0 eq) obtained from the previous step in a mixture of acetic acid and water.

• Add zinc dust (2.0 eq) portion-wise to the stirred solution. An exothermic reaction may be observed.

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitor the reaction by TLC or GC to confirm the disappearance of the starting material.

• Once the reaction is complete, filter the mixture through a pad of celite to remove excess zinc and zinc iodide.

• Wash the filter cake with diethyl ether.

• Transfer the filtrate to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be further purified by distillation under reduced pressure or by column chromatography to yield 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol as a colorless liquid.

Quantitative Data (Expected):

Parameter	Value
Yield	80-90%

Characterization Data

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

Property	Value
Molecular Formula	C₈H₉F₉O
Molecular Weight	292.14 g/mol
Appearance	Colorless liquid
Boiling Point	~190-195 °C (at atmospheric pressure)
¹H NMR (CDCl₃, 400 MHz)	δ 3.70 (t, 2H), 2.10-2.30 (m, 2H), 1.60-1.80 (m, 4H)
¹⁹F NMR (CDCl₃, 376 MHz)	δ -81.5 (t, 3F), -124.8 (m, 2F), -126.3 (m, 2F), -114.9 (m, 2F)
IR (neat, cm⁻¹)	3350 (O-H), 2940, 2870 (C-H), 1240-1100 (C-F)
Mass Spectrometry (EI)	m/z: 292 [M]⁺

Visualization of Synthesis Pathway

Caption: Synthesis route for 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

Experimental Workflow

Caption: Detailed workflow for the synthesis of the target molecule.

An In-depth Technical Guide to the Spectroscopic Data of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (CAS No. 3792-02-7). Due to the absence of publicly available experimental spectra for this specific compound, this document presents predicted data based on the analysis of its chemical structure and comparison with analogous fluorinated alcohols. The methodologies for acquiring such data are also detailed.

Molecular Structure

Chemical Formula: C₈H₉F₉O Molecular Weight: 292.14 g/mol Structure:

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

¹H NMR (Proton NMR) Data

Solvent: CDCl₃ Frequency: 400 MHz

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.7	Triplet	2H	-CH₂-OH
~2.1 - 2.3	Multiplet	2H	-CF₂-CH₂-
~1.6 - 1.8	Multiplet	4H	-CH₂-CH₂-CH₂-
~1.5	Singlet (broad)	1H	-OH

¹³C NMR (Carbon NMR) Data

Solvent: CDCl₃ Frequency: 100 MHz

Chemical Shift (δ) ppm	Assignment
~62	-CH₂-OH
~32	-CH₂-CH₂OH
~28-35 (complex, due to C-F coupling)	-CF₂-CH₂-
~22	-CH₂-CH₂-CH₂-
~105-125 (complex, due to C-F coupling)	-CF₂- and -CF₃

¹⁹F NMR (Fluorine NMR) Data

Solvent: CDCl₃ Reference: CFCl₃ at 0.00 ppm

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ -81	Triplet	3F	-CF₃
~ -124	Multiplet	2F	-CF₂-CF₃
~ -126	Multiplet	2F	-CF₂-CH₂-
~ -115	Multiplet	2F	-CF₂-CF₂-CH₂-

IR (Infrared) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3330	Broad, Strong	O-H stretch
~2940, ~2870	Medium	C-H stretch (aliphatic)
~1465	Medium	C-H bend (methylene)
~1050-1250	Strong, Broad	C-F stretch
~1050	Strong	C-O stretch

MS (Mass Spectrometry) Data

Ionization Mode: Electron Ionization (EI)

m/z	Relative Intensity	Possible Fragment
292	Low	[M]⁺ (Molecular Ion)
274	Low	[M - H₂O]⁺
223	Medium	[M - C₄H₈OH]⁺
181	High	[C₄F₇]⁺
131	High	[C₃F₅]⁺
69	Very High	[CF₃]⁺
45	Medium	[CH₂CH₂OH]⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

• ¹H NMR Acquisition: Acquire the proton spectrum with a spectral width of approximately 16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the carbon spectrum with a spectral width of approximately 250 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans (typically >1024) to achieve a good signal-to-noise ratio. Proton decoupling is applied to simplify the spectrum.

• ¹⁹F NMR Acquisition: Acquire the fluorine spectrum with a spectral width of approximately 250 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans. Use an external reference of CFCl₃.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts relative to the internal standard (TMS for ¹H and ¹³C) or external standard (CFCl₃ for ¹⁹F).

Infrared (IR) Spectroscopy

• Sample Preparation: As 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a liquid, a neat spectrum can be obtained by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder. The resulting spectrum will show the absorbance or transmittance of the sample as a function of wavenumber.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer via direct infusion or through a gas chromatograph (GC) for separation from any impurities.

• Ionization: Utilize an electron ionization (EI) source with a standard electron energy of 70 eV.

• Mass Analysis: Scan a mass range of m/z 40-350 to detect the molecular ion and expected fragment ions.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure of the compound.

Visualizations

Workflow for Spectroscopic Analysis

Caption: General workflow for the spectroscopic analysis of a chemical compound.

Plausible Mass Spectrometry Fragmentation Pathway

Caption: Proposed fragmentation pathway in Electron Ionization Mass Spectrometry.

understanding the amphiphilic nature of partially fluorinated alcohols

An In-depth Technical Guide to the Amphiphilic Nature of Partially Fluorinated Alcohols

Introduction: The Unique Amphiphile

Partially fluorinated alcohols (PFAs) are a distinctive class of organofluorine compounds characterized by a molecular structure containing a hydrophilic alcohol head group (-OH), a hydrocarbon segment, and a fluorinated segment.[1][2] This unique tripartite structure imparts a complex amphiphilic nature, making them not only hydrophobic and hydrophilic but also lipophobic due to the properties of the fluorinated chain.[1] Unlike traditional hydrocarbon surfactants, the highly electronegative fluorine atoms create a strong dipole at the hydroxyl group, increasing the acidity of the alcohol compared to its hydrogenated counterparts.[1] This enhanced acidity and the immiscibility between fluorocarbon and hydrocarbon segments lead to remarkable interfacial behavior, self-assembly into complex aggregates, and unique solvent properties.[3][4] These characteristics make PFAs invaluable in diverse fields, from materials science to advanced drug development.[5][6]

This guide provides a technical overview of the core principles governing the amphiphilic nature of PFAs, details the experimental protocols used for their characterization, and summarizes key quantitative data for researchers, scientists, and drug development professionals.

Caption: A diagram illustrating the distinct segments of a partially fluorinated alcohol.

Core Physicochemical Properties and Interfacial Behavior

The presence of both hydrocarbon and fluorocarbon segments leads to fascinating interfacial phenomena. PFAs are highly surface-active, meaning they readily adsorb at interfaces, such as the air-water or oil-water interface, significantly lowering the surface and interfacial tension.[1][7] The fluorinated segment, being both hydrophobic and lipophobic, drives the molecule to the interface to minimize contact with both water and hydrocarbon-based oils.[1] In aqueous solutions, this behavior can lead to the formation of complex, non-spherical aggregates or micelle-like clusters at intermediate concentrations.[8]

Molecular dynamics simulations and experimental studies have shown that the fluorinated chains tend to be more rigid than their hydrocarbon counterparts, often adopting a helical conformation in self-assembled structures.[2] This structural preference, combined with the mutual phobicity of the two segments, can lead to phase separation and the formation of unique 2D patterns in Langmuir films.[3]

Caption: PFAs adsorbing at the air-water interface and forming aggregates in the bulk phase.

Quantitative Data Summary

The following tables summarize key physicochemical data for selected partially fluorinated alcohols, providing a basis for comparison and application development.

Table 1: Interfacial and Partitioning Properties of Selected Fluorinated Alcohols

Compound Name	Formula	Surface Tension (mN/m)	Octanol-Water Partition Coefficient (log Kₒw)	Reference
1H,1H-Perfluorodecanol (UFH)	C₁₀F₂₁H₂OH	16.51	Not Available	[1]
1-Decanol (DecOH)	C₁₀H₂₁OH	27.01	Not Available	[1]
8:2 Fluorotelomer Alcohol	C₈F₁₇CH₂CH₂OH	Not Available	Not Available	[9]
Perfluoromethanol	CF₃OH	Not Available	0.999 (Calculated)	[10]
Perfluorooctanol	C₈F₁₇OH	Not Available	1.002 (Calculated)	[10]
7-1 Fluorotelomer Alcohol	C₈F₁₅H₂OH	Not Available	0.996 (Calculated)	[10]

| 6-2 Fluorotelomer Alcohol | C₈F₁₃H₄OH | Not Available | 0.997 (Calculated) |[10] |

Note: Experimental conditions such as temperature and concentration can significantly affect these values. Calculated values are based on molecular dynamics simulations.

Table 2: Physical Properties of Common Fluorinated Alcohol Solvents

Property	2,2,2-Trifluoroethanol (TFE)	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	Reference
Formula	CF₃CH₂OH	(CF₃)₂CHOH	[11],[12]
Boiling Point	77-80 °C	58.6 °C	[13],[12]
Density	1.39 g/cm³	1.596 g/cm³	[13]
pKa	12.4	9.3	[13]

| Key Features | Strong H-bond donor, low nucleophilicity | Highly polar, strong H-bond donor, very low nucleophilicity |[13],[12] |

Experimental Protocols for Characterization

The unique properties of PFAs are investigated using a variety of specialized techniques. Below are methodologies for key experiments.

Tensiometry for Surface and Interfacial Tension

Tensiometry measures the force exerted on a probe at an interface, which is then used to calculate surface or interfacial tension.[14]

• Objective: To determine the surface tension of an aqueous PFA solution or the interfacial tension between a PFA solution and an immiscible liquid.

• Methodology (Wilhelmy Plate Method):

  • Preparation: A high-precision balance is equipped with a platinum Wilhelmy plate of a known perimeter. The plate must be thoroughly cleaned (e.g., by flame annealing) to ensure complete wetting (zero contact angle).[14][15]

  • Measurement: The PFA solution is placed in a vessel on a motorized stage. The stage is raised until the liquid just touches the bottom edge of the suspended plate.[14]

  • Data Acquisition: The plate is immersed to a set depth and then withdrawn. The force exerted on the balance is continuously recorded. The maximum force measured as the plate is pulled through the interface, corrected for buoyancy, is used to calculate surface tension via the Wilhelmy equation: γ = F / (L * cosθ) Where γ is surface tension, F is the measured force, L is the wetted perimeter of the plate, and θ is the contact angle (assumed to be 0° for a clean platinum plate).[14]

• Alternative Methods: The du Noüy ring, pendant drop, and maximum bubble pressure methods are also widely used.[15][16][17] The maximum bubble pressure method is particularly suitable for volatile amphiphiles.[16]

Fluorescence Spectroscopy for Bilayer Partitioning

Fluorescence-based assays can quantify how potently PFAs perturb lipid bilayers, a crucial aspect for drug delivery and toxicology.[18]

• Objective: To determine the bilayer/aqueous phase partition coefficient (Kₚ) of a PFA.

• Methodology (Gramicidin-based Assay):

  • Preparation: Large unilamellar vesicles (LUVs) are prepared from a lipid (e.g., DOPC) and loaded with a fluorescent quencher (e.g., Tl⁺). The external quencher is removed via size-exclusion chromatography.

  • Assay Setup: The LUV suspension is placed in a fluorometer cuvette. The gramicidin channel-former is added to the LUVs, which allows the quencher to enter and quench an internal fluorophore.

  • Measurement: The PFA is titrated into the cuvette at various concentrations. The PFA partitions into the lipid bilayer, altering its physical properties (e.g., thickness, fluidity), which in turn modulates the formation and function of the gramicidin channels. This change is measured as a change in the fluorescence quench rate.[18]

  • Data Analysis: The concentration of the PFA required to produce a standard change in the quench rate is determined. By repeating the experiment at different lipid concentrations, the partition coefficient (Kₚ) can be calculated, as Kₚ describes the distribution of the alcohol between the lipid and aqueous phases.[18]

Caption: A simplified workflow for measuring surface tension using the Wilhelmy plate method.

Applications in Research and Drug Development

The distinct properties of PFAs make them powerful tools for scientists and drug development professionals.

• Specialty Solvents in Synthesis: Fluorinated alcohols like TFE and HFIP are considered "magic" solvents that can promote challenging chemical reactions, such as C-H functionalization and epoxide ring-openings.[13][19][20] Their high ionizing power, strong hydrogen-bond donating ability, and low nucleophilicity stabilize reactive intermediates without participating in the reaction, often leading to higher yields and selectivities.[20][21]

• Protein and Peptide Stabilization: PFAs, particularly TFE and HFIP, are well-known for their ability to induce and stabilize α-helical secondary structures in peptides and proteins.[8] This property is exploited in structural biology studies to investigate protein folding intermediates and to characterize peptide fragments that may be unstructured in purely aqueous solutions. The mechanism is thought to involve the formation of PFA clusters that provide a hydrophobic microenvironment, shielding the peptide's intramolecular hydrogen bonds from water.[8]

• Drug Formulation and Delivery: The introduction of fluorine atoms or fluorine-containing groups (including fluorinated alcohols) into active pharmaceutical ingredients (APIs) is a common strategy in medicinal chemistry.[6][22] Fluorination can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[23][24] The unique amphiphilicity of PFAs can also be leveraged in the design of novel drug delivery systems, such as stable emulsions or vesicles.[1][25]

Caption: Logical relationships showing how PFA properties are leveraged in drug development.

Conclusion

Partially fluorinated alcohols represent a fascinating class of molecules whose tripartite amphiphilic structure gives rise to a rich set of physicochemical properties. Their behavior at interfaces, their tendency to form ordered assemblies, and their unique characteristics as solvents are fundamentally different from those of traditional hydrocarbon alcohols. A thorough understanding of these properties, supported by robust experimental characterization, allows researchers and drug development professionals to harness the unique potential of PFAs to accelerate synthesis, probe biological structures, and design more effective therapeutic agents.

References

• 1. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 2. researchgate.net [researchgate.net]
• 3. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Strategies for the synthesis of fluorinated alcohols: insights from hexafluoroisopropanol derivatives | Poster Board #1245 - American Chemical Society [acs.digitellinc.com]
• 6. pharmacyjournal.org [pharmacyjournal.org]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Physicochemical Properties of 8-2 Fluorinated Telomer B Alcohol | Semantic Scholar [semanticscholar.org]
• 10. The Effect of Fluorination on the Interfacial Properties of Alcohols and Carboxylic Acids | AIChE [proceedings.aiche.org]
• 11. Fluoroalcohol - Wikipedia [en.wikipedia.org]
• 12. Fluorinated Alcohol with Unique Properties: HFIP | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. arkat-usa.org [arkat-usa.org]
• 14. nanoscience.com [nanoscience.com]
• 15. Tensiometry | Measurement of Tension | EAG Laboratories [eag.com]
• 16. Tensiometry as a Simple Analytical Method for Quantification of Solubility and Release of Aroma Molecules in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Fluorinated Alcohols’ Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A remarkable solvent effect of fluorinated alcohols on transition metal catalysed C–H functionalizations - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Advances in Fluorination Chemistry for API Synthesis | Hovione [hovione.com]
• 23. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Fluorinated dendritic amphiphiles, their stomatosome aggregates and application in enzyme encapsulation - Nanoscale (RSC Publishing) DOI:10.1039/D3NR00493G [pubs.rsc.org]

Environmental Persistence of Fluorotelomer Alcohols: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fluorotelomer alcohols (FTOHs) are a significant class of polyfluoroalkyl substances (PFAS) used in the manufacturing of a wide range of industrial and consumer products. Due to their volatility and potential to degrade into persistent and bioaccumulative perfluoroalkyl carboxylic acids (PFCAs), the environmental fate of FTOHs is a subject of considerable scientific scrutiny. This technical guide provides a comprehensive overview of the environmental persistence of FTOHs, detailing their degradation pathways in various environmental compartments, summarizing key quantitative data on their transformation rates, and outlining the experimental protocols used to assess their environmental fate.

Introduction

Fluorotelomer alcohols are precursor compounds that can undergo abiotic and biotic transformations in the environment, leading to the formation of highly stable PFCAs.[1] Their unique chemical properties, including high volatility, allow for long-range atmospheric transport, contributing to the global distribution of PFCAs.[2][3] Understanding the persistence and degradation of FTOHs is crucial for assessing their environmental risk and developing effective remediation strategies. This guide synthesizes current scientific knowledge on the environmental persistence of common FTOHs, including 4:2 FTOH, 6:2 FTOH, and 8:2 FTOH.

Environmental Degradation Pathways

FTOHs degrade in the environment through several key pathways, including atmospheric oxidation, aqueous photolysis, and microbial biotransformation in soil and water.

Atmospheric Degradation

In the atmosphere, the primary degradation pathway for FTOHs is initiated by reaction with hydroxyl (•OH) radicals.[3] This process leads to a cascade of reactions that ultimately yield a series of PFCAs.[2] The atmospheric lifetime of FTOHs is estimated to be around 20 days, which is sufficient for long-range transport.[4][5] Smog chamber studies have been instrumental in elucidating this pathway, demonstrating that the atmospheric oxidation of an n:2 FTOH can lead to the formation of PFCAs with both the same number of perfluorinated carbons and shorter-chain homologues.[2]

Caption: Atmospheric degradation pathway of an n:2 FTOH initiated by hydroxyl radicals.

Biotic Degradation in Soil and Water

In soil and aquatic environments, FTOHs undergo microbial degradation under both aerobic and anaerobic conditions.[6] Aerobic conditions generally promote faster degradation compared to anaerobic conditions.[2] The biotransformation of FTOHs involves a series of oxidation steps, leading to the formation of fluorotelomer saturated and unsaturated carboxylic acids (FTCAs and FTUCAs), which can be further transformed into PFCAs.[7]

Caption: Generalized biotic degradation pathway of an n:2 FTOH in soil and water.

Quantitative Data on Environmental Persistence

The environmental persistence of FTOHs is typically quantified by their half-life (t½) in different environmental media. The efficiency of their transformation to PFCAs is described by molar yields.

Half-Lives of Fluorotelomer Alcohols

The half-life of FTOHs varies significantly depending on the specific FTOH, the environmental compartment, and the prevailing conditions.

FTOH	Medium	Conditions	Half-Life (t½)
4:2 FTOH	Atmosphere	Reaction with •OH	~20 days[4][5]
6:2 FTOH	Aerobic Soil	-	< 2 days[8][9]
Atmosphere	Reaction with •OH	~20 days[4][5]
Anaerobic Sludge	Methanogenic	Slower than aerobic conditions[10]
8:2 FTOH	Aerobic Soil	-	2 - 7 days[6]
Aerobic Activated Sludge	-	1.42 hours[1]
Anoxic Activated Sludge	-	6.98 hours[1]
Anaerobic Activated Sludge	-	14.9 hours[1]
Aqueous Solution	Photolysis (10 mM H₂O₂)	0.83 ± 0.20 hours[11]
Aqueous Solution	Photolysis (Lake Ontario water)	93.2 ± 10.0 hours[11]
Atmosphere	Reaction with •OH	~20 days[4][5]

Molar Yields of Transformation Products

The molar yield represents the percentage of the initial FTOH that is transformed into a specific degradation product.

FTOH	Product	Medium/Conditions	Molar Yield (%)
6:2 FTOH	6:2 FTCA	Anaerobic Sludge	32 - 43%[10]
5:3 Acid	Anaerobic Sludge	18 - 23%[10]
PFHxA	Aerobic Mixed Bacterial Culture	5%[8]
5:3 Acid	Aerobic Mixed Bacterial Culture	6%[8]
6:2 FTUA	Aerobic Mixed Bacterial Culture	23%[8]
8:2 FTOH	PFOA	Aerobic Soil	10 - 40%[6]
PFOA	Aerobic Activated Sludge	7.87%[1]
PFHpA	Aerobic Activated Sludge	1.29%[1]
PFCAs (total)	Atmosphere (Smog Chamber)	~5% (intermediate)[2]
PFOA	Aerobic Soil	up to 10.3%
10:2 FTOH	PFDA	Rainbow Trout	Major product[3]
PFNA	Earthworm	Detected[3]

Experimental Protocols

The study of FTOH environmental persistence relies on a variety of standardized and specialized experimental protocols.

Soil Microcosm Biodegradation Study

This protocol is designed to assess the biodegradation of FTOHs in soil under controlled laboratory conditions.

• Soil Collection and Preparation: Collect soil from a relevant site. Sieve the soil to remove large debris and homogenize. Characterize the soil for properties such as pH, organic carbon content, and microbial biomass.

• Microcosm Setup: In amber glass vials, weigh a known amount of soil (e.g., 10 g). Spike the soil with a solution of the target FTOH in a carrier solvent (e.g., methanol) to achieve the desired initial concentration.

• Incubation: Adjust the soil moisture to a specific water holding capacity (e.g., 60%). For aerobic studies, loosely cap the vials to allow for gas exchange. For anaerobic studies, purge the vials with an inert gas (e.g., nitrogen) and seal them with Teflon-lined septa. Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

• Sampling: At predetermined time points, sacrifice triplicate microcosms for analysis.

• Extraction: Extract the FTOHs and their degradation products from the soil using a suitable solvent, such as methyl tert-butyl ether (MTBE) or acetonitrile, often with the aid of ultrasonication.[7]

• Analysis: Analyze the extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) to identify and quantify the parent FTOH and its transformation products.[6]

Caption: Experimental workflow for a soil microcosm biodegradation study of FTOHs.

Aqueous Photolysis Experiment

This protocol assesses the degradation of FTOHs in water due to sunlight.

• Solution Preparation: Prepare aqueous solutions of the target FTOH in high-purity water. For indirect photolysis studies, the water may be amended with substances like hydrogen peroxide or nitrate to generate hydroxyl radicals.[11]

• Reactor Setup: Place the solutions in quartz tubes, which are transparent to UV light.

• Irradiation: Irradiate the samples using a solar simulator or a lamp that mimics the solar spectrum. Run control samples in the dark to account for non-photolytic degradation.

• Sampling: At various time intervals, withdraw aliquots from the solutions.

• Sample Preparation: If necessary, perform solid-phase extraction (SPE) to concentrate the analytes and remove matrix interferences.

• Analysis: Analyze the samples using LC-MS/MS to determine the concentration of the parent FTOH and its photoproducts over time.

Smog Chamber Atmospheric Degradation Study

This protocol simulates the atmospheric degradation of FTOHs.

• Chamber Preparation: Use a large, inert chamber (smog chamber) with a UV light source.

• Reactant Injection: Inject the target FTOH, an oxidant precursor (e.g., a source of •OH radicals like methyl nitrite), and a bath gas (e.g., purified air) into the chamber.[3]

• Initiation of Reaction: Turn on the UV lights to initiate the photochemical reactions.

• Monitoring: Monitor the concentrations of the FTOH and its degradation products in real-time using techniques like Fourier-transform infrared spectroscopy (FTIR) or collect samples on sorbent tubes for offline analysis by GC-MS or LC-MS/MS.[2][3]

Analytical Methodologies

Accurate quantification of FTOHs and their degradation products is essential for environmental persistence studies.

Sample Extraction

• Water Samples: Solid-phase extraction (SPE) is commonly used to pre-concentrate FTOHs and their metabolites from water samples.

• Soil and Sediment Samples: Solvent extraction, often enhanced by ultrasonication or pressurized liquid extraction, is used to isolate the target compounds from solid matrices. Methyl tert-butyl ether (MTBE) and acetonitrile are common extraction solvents.[7]

Instrumental Analysis

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used technique for the analysis of FTOH degradation products, particularly the non-volatile FTCAs, FTUCAs, and PFCAs. It offers high sensitivity and selectivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for the analysis of the more volatile FTOHs and some of their early, neutral degradation products.[5]

Conclusion

Fluorotelomer alcohols are subject to degradation in the atmosphere, soil, and water through various abiotic and biotic pathways. Their persistence is moderate, with half-lives typically in the range of days to weeks. However, their degradation leads to the formation of highly persistent perfluoroalkyl carboxylic acids, which are of significant environmental concern. The quantitative data and experimental protocols summarized in this guide provide a technical foundation for researchers and professionals working to understand and mitigate the environmental impact of these important industrial chemicals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PFAS Biotransformation Pathways: A Species Comparison Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. battelle.org [battelle.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. alsglobal.eu [alsglobal.eu]
• 10. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of fluorotelomer alcohols based on solid phase microextraction followed by gas chromatography-mass spectrometry and its application in solid waste study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermal and Chemical Stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

Disclaimer: This document provides a comprehensive overview of the expected thermal and chemical stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol based on the known properties of structurally similar fluorotelomer alcohols (FTOHs) and general principles of organic chemistry. As of the last search, specific experimental data for the thermal and chemical stability of this particular compound were not publicly available. Therefore, the information presented herein should be considered as a predictive guide and a framework for future experimental investigation.

Introduction

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a partially fluorinated alcohol belonging to the class of fluorotelomer alcohols (FTOHs). Its unique structure, featuring a perfluorinated tail and a hydrocarbon chain terminating in a hydroxyl group, imparts distinctive physicochemical properties. This technical guide aims to provide researchers, scientists, and drug development professionals with a detailed understanding of the anticipated thermal and chemical stability of this compound. The information is compiled from existing literature on FTOHs and related fluorinated substances.

Thermal Stability

The thermal stability of FTOHs is a critical parameter for their application in various fields. The presence of the highly stable perfluoroalkyl chain is expected to confer significant thermal resistance to 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Expected Thermal Decomposition Behavior

Based on studies of similar FTOHs, the thermal stability is expected to be influenced by the length of the perfluoroalkyl chain, with longer chains generally leading to higher stability. The decomposition of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is anticipated to occur at elevated temperatures, likely proceeding through complex reaction pathways.

Initial degradation at lower temperatures may involve the elimination of small molecules such as water or hydrogen fluoride (HF). At higher temperatures, more significant fragmentation of the molecule is expected, leading to the cleavage of C-C and C-F bonds.

Proposed Thermal Degradation Pathway

A plausible initial thermal degradation pathway for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is illustrated below. This pathway is hypothesized based on the known degradation mechanisms of other FTOHs.

A proposed initial thermal degradation pathway for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Further decomposition at higher temperatures would likely lead to a complex mixture of smaller fluorinated and non-fluorinated compounds.

Recommended Experimental Protocol for Thermal Analysis

To empirically determine the thermal stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, the following experimental methods are recommended:

2.3.1 Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of decomposition and the mass loss profile as a function of temperature.

• Apparatus: A calibrated thermogravimetric analyzer.

• Methodology:

  • Accurately weigh 5-10 mg of the sample into a suitable TGA pan (e.g., platinum or alumina).

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min).

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • Record the sample weight as a function of temperature.

  • The onset of decomposition is determined from the temperature at which significant weight loss begins.

2.3.2 Differential Scanning Calorimetry (DSC)

• Objective: To identify thermal transitions such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these events.

• Apparatus: A calibrated differential scanning calorimeter.

• Methodology:

  • Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum or gold DSC pan. An empty, sealed pan is used as a reference.

  • Place the sample and reference pans in the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) over a desired temperature range.

  • Record the differential heat flow between the sample and the reference as a function of temperature.

  • Endothermic and exothermic peaks will indicate phase transitions and decomposition events.

Chemical Stability

The chemical stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is dictated by the reactivity of its primary alcohol functional group and the influence of the adjacent fluorinated alkyl chain.

Stability in Acidic and Basic Media

• Acidic Conditions: The primary alcohol group is generally stable in acidic conditions, although at high temperatures and in the presence of strong, non-nucleophilic acids, dehydration to form an alkene may occur. The electron-withdrawing nature of the perfluoroalkyl group may slightly decrease the basicity of the hydroxyl oxygen, but protonation is still possible.

• Basic Conditions: The compound is expected to be stable in the presence of non-nucleophilic bases. Strong bases can deprotonate the hydroxyl group to form the corresponding alkoxide. The reactivity of this alkoxide in nucleophilic substitution or elimination reactions would depend on the reaction conditions and the electrophile present.

Stability towards Oxidizing Agents

As a primary alcohol, 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is susceptible to oxidation. The outcome of the oxidation reaction will depend on the strength and nature of the oxidizing agent used.

• Mild Oxidizing Agents: Reagents such as pyridinium chlorochromate (PCC) are expected to oxidize the primary alcohol to the corresponding aldehyde.

• Strong Oxidizing Agents: Stronger oxidizing agents, like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄), are likely to oxidize the primary alcohol to a carboxylic acid. The high stability of the C-F bonds in the perfluoroalkyl tail suggests that this portion of the molecule will remain intact under typical oxidizing conditions.

Summary of Expected Chemical Stability

The anticipated chemical stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is summarized in the table below.

Reagent Class	Example Reagent	Expected Reactivity/Stability	Potential Products
Strong Acids	Concentrated H₂SO₄	Stable at low temperatures; potential for dehydration at high temperatures.	Unsaturated fluorinated compound
Strong Bases	Sodium Hydroxide (NaOH)	Stable; deprotonation to form alkoxide.	Sodium 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-olate
Mild Oxidizing Agents	Pyridinium Chlorochromate (PCC)	Oxidation of the alcohol.	5,5,6,6,7,7,8,8,8-Nonafluorooctanal
Strong Oxidizing Agents	Potassium Permanganate (KMnO₄)	Oxidation of the alcohol.	5,5,6,6,7,7,8,8,8-Nonafluorooctanoic acid

Recommended Experimental Protocol for Chemical Stability Testing

A general workflow for assessing the chemical stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is presented below.

A general experimental workflow for assessing chemical stability.

Methodology:

• Solution Preparation: Prepare solutions of the test reagents (e.g., 1 M HCl, 1 M NaOH, 0.1 M KMnO₄) in appropriate solvents.

• Reaction Setup: In separate vials, dissolve a known concentration of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol in a suitable solvent. Add the test reagent to each vial. Include a control vial with only the compound and solvent.

• Incubation: Incubate the vials at a controlled temperature (e.g., ambient and an elevated temperature like 50 °C) for a specified period (e.g., 24, 48, 72 hours).

• Sample Analysis: At each time point, withdraw an aliquot from each vial. Quench the reaction if necessary (e.g., by neutralization). Analyze the samples by a suitable chromatographic method (e.g., GC-MS or LC-MS) to quantify the remaining parent compound and identify any degradation products.

Conclusion

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is predicted to be a thermally stable compound, with decomposition occurring at elevated temperatures. Its chemical stability is largely governed by the reactivity of the primary alcohol group, which is susceptible to oxidation. It is expected to be relatively stable in acidic and basic media under moderate conditions.

The information provided in this guide serves as a valuable resource for researchers and professionals working with this compound. However, it is crucial to underscore that these are predicted properties. Rigorous experimental studies, following the protocols outlined herein, are essential to definitively characterize the thermal and chemical stability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Solubility Profile of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol in a range of common organic solvents. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on providing a qualitative assessment based on the principles of chemical interactions and data from structurally similar fluorinated alcohols. Furthermore, a detailed, adaptable experimental protocol for the quantitative determination of solubility is presented, adhering to established methodologies such as the ASTM E1148 standard. This guide is intended to be a valuable resource for researchers and professionals working with this and other fluorinated compounds, enabling informed solvent selection and facilitating further experimental investigation.

Introduction

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a partially fluorinated alcohol with a unique molecular structure comprising a hydrophilic hydroxyl head group and a lipophobic yet hydrophobic fluorinated alkyl tail. This amphipathic nature imparts distinct solubility characteristics that are critical for its application in various fields, including materials science, surface chemistry, and as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Understanding its solubility in different organic solvents is paramount for process design, formulation development, and reaction optimization.

Predicted Solubility Profile

The principle of "like dissolves like" provides a foundational basis for predicting the solubility of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol. The molecule possesses a polar hydroxyl group capable of hydrogen bonding and a nonpolar, highly fluorinated alkyl chain.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors, leading to favorable interactions with the hydroxyl group of the fluorinated alcohol. Therefore, good solubility is anticipated in lower-chain alcohols.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents can act as hydrogen bond acceptors, interacting favorably with the hydroxyl group. Moderate to good solubility is expected.

• Nonpolar Solvents (e.g., Hexane, Toluene): The highly fluorinated tail of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol is lipophobic, meaning it has a low affinity for hydrocarbon-based nonpolar solvents. Consequently, limited solubility is predicted in solvents like hexane and toluene.

The following table summarizes the predicted qualitative solubility of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol in various common organic solvents at standard temperature and pressure. It is crucial to note that these are predictions and should be confirmed by experimental determination.

Solvent Class	Solvent	Predicted Qualitative Solubility	Rationale
Polar Protic	Methanol	High	Strong hydrogen bonding interactions between the solvent and the hydroxyl group of the solute.
Ethanol	High	Similar to methanol, strong hydrogen bonding is expected.
Polar Aprotic	Acetone	Moderate to High	The carbonyl group of acetone can act as a hydrogen bond acceptor for the hydroxyl group of the solute.
Ethyl Acetate	Moderate	The ester group can accept hydrogen bonds, but the overall polarity is lower than acetone.
Nonpolar Aromatic	Toluene	Low to Moderate	Some interaction is possible due to the aromatic ring, but the lipophobicity of the fluorinated chain will limit solubility.
Nonpolar Aliphatic	Hexane	Low	The lipophobic nature of the perfluorinated chain leads to weak interactions with the aliphatic nonpolar solvent.

Experimental Protocol for Quantitative Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol in organic solvents. This protocol is based on the principles outlined in standard methods like ASTM E1148 and can be adapted for various solvent-solute systems.

Materials and Equipment

• Solute: 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (purity > 98%)

• Solvents: High-purity (e.g., HPLC grade) organic solvents (Methanol, Ethanol, Acetone, Ethyl Acetate, Toluene, Hexane)

• Apparatus:

  • Analytical balance (± 0.1 mg)

  • Vials with PTFE-lined screw caps (e.g., 10 mL)

  • Constant temperature shaker bath or incubator

  • Centrifuge

  • Syringes and syringe filters (0.22 µm, PTFE)

  • Volumetric flasks and pipettes

  • Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative analytical instrument.

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol to a series of vials. The presence of undissolved solute is essential to ensure saturation.

  • Accurately add a known volume (e.g., 5.0 mL) of the selected organic solvent to each vial.

  • Seal the vials tightly with PTFE-lined caps.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to reach equilibrium. A minimum of 24 to 48 hours is recommended. It is advisable to perform a kinetic study to determine the time required to reach equilibrium by taking samples at different time points (e.g., 12, 24, 48, and 72 hours) and analyzing the concentration until it remains constant.

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe. To avoid disturbing the sediment, the tip of the syringe should be positioned in the upper portion of the liquid.

  • Immediately filter the withdrawn sample through a 0.22 µm PTFE syringe filter into a clean, pre-weighed vial to remove any suspended particles.

  • Accurately weigh the filtered sample.

  • Dilute the filtered sample with a known volume of the same solvent to a concentration that falls within the calibration range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated GC-FID or another suitable analytical method to determine the concentration of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

• Quantification:

  • Prepare a series of standard solutions of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol in the respective solvent of known concentrations.

  • Generate a calibration curve by plotting the instrument response versus the concentration of the standard solutions.

  • Use the calibration curve to determine the concentration of the solute in the diluted sample.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The solubility can be expressed in various units, such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

Caption: Workflow for the experimental determination of solubility.

Conclusion

Unveiling the Potential of Nonafluorooctanol Isomers: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth exploration of the research applications of nonafluorooctanol isomers, offering valuable insights for researchers, scientists, and professionals in drug development. The unique physicochemical properties conferred by fluorine atoms position these isomers as versatile tools in various scientific domains, from materials science to medicinal chemistry. This document summarizes key data, outlines experimental protocols, and visualizes relevant pathways to facilitate further investigation and application of these compounds.

Core Physicochemical Properties and Spectroscopic Data

The isomeric structure of nonafluorooctanol significantly influences its physical and chemical characteristics. While data for all possible isomers is not exhaustively available, a comparison between the primary alcohol, 1H,1H,2H,2H-perfluorooctan-1-ol, and general properties of secondary fluorinated alcohols provides a foundational understanding.

Table 1: Physicochemical Properties of Nonafluorooctanol Isomers

Property	1H,1H,2H,2H-Perfluorooctan-1-ol	Nonafluorooctan-2-ol (Predicted/General)
Molecular Formula	C₈H₅F₁₃O	C₈H₅F₁₃O
Molecular Weight	364.11 g/mol	364.11 g/mol
Boiling Point	88-95 °C at 28 mmHg[1][2]	Expected to be slightly lower than the primary isomer
Density	1.651 g/mL at 25 °C[1][2]	Expected to be slightly lower than the primary isomer
Refractive Index (n20/D)	1.313[1][2]	Data not readily available
pKa	Expected to be lower than non-fluorinated octanol	Expected to be slightly higher than the primary isomer
Solubility	Miscible with chloroform and methanol; immiscible with water[1][3]	Similar solubility profile expected

Table 2: Spectroscopic Data for 1H,1H,2H,2H-Perfluorooctan-1-ol

Spectroscopy	Key Features
¹H NMR	Signals corresponding to the -CH₂CH₂OH group.
¹³C NMR	Resonances for the two hydrocarbon carbons and the perfluorinated carbons.
¹⁹F NMR	Multiple signals corresponding to the different fluorine environments in the C₆F₁₃ chain.
IR Spectroscopy	Strong, broad O-H stretch; C-H stretching and bending; strong C-F stretching vibrations.
Mass Spectrometry	Molecular ion peak and characteristic fragmentation pattern showing losses of HF and fluorinated fragments.

Key Research Applications of Nonafluorooctanol Isomers

The distinct properties of nonafluorooctanol isomers make them valuable in a range of research applications. The position of the hydroxyl group and the fluorine atoms can influence reactivity, solvent properties, and biological activity.

Synthesis of Fluorinated Materials and Polymers

Primary nonafluorooctanols, such as 1H,1H,2H,2H-perfluorooctan-1-ol, are key precursors in the synthesis of fluorinated polymers.[4] These polymers are utilized in creating nanoparticles for drug delivery, leveraging the unique properties of fluorinated materials to enhance drug stability and bioavailability.[4] They are also used to improve the performance of materials like nanotube composites.[2]

Advanced Solvents in Organic Synthesis and Catalysis

Fluorinated alcohols, including isomers of nonafluorooctanol, are recognized for their unique solvent properties.[5] They can act as effective solvents in various chemical reactions, including catalysis.[6] The high polarity, low nucleophilicity, and ability to form strong hydrogen bonds make them suitable for promoting specific reaction pathways. For instance, fluorinated alcohols have a remarkable effect on transition metal-catalyzed C-H functionalization reactions.[6] The difference in steric hindrance between primary and secondary nonafluorooctanol isomers can be expected to influence their efficacy as solvents or catalysts in stereoselective synthesis.

Protein and Peptide Chemistry

Fluorinated alcohols are widely used to influence the secondary structure of peptides, often promoting the formation of α-helices and β-hairpins. This property is crucial for studying protein folding and for the design of peptide-based biomaterials. While specific protocols for nonafluorooctanol isomers are not abundant, the general principles of using fluorinated alcohols in peptide chemistry are well-established.

Chiral Synthesis and Separation

Chiral nonafluorooctanol isomers hold potential as chiral auxiliaries or resolving agents in asymmetric synthesis.[7] The synthesis of enantiopure chiral fluorinated alcohols is an active area of research, with applications in the preparation of pharmaceuticals and agrochemicals.[8] Chiral secondary alcohols, in particular, are valuable building blocks in asymmetric synthesis.

Surface Chemistry and Modification

The perfluoroalkyl chain in nonafluorooctanol isomers imparts low surface energy. This property is exploited in the creation of hydrophobic and oleophobic surfaces.[9] By forming self-assembled monolayers, these molecules can create highly non-wettable and non-adhesive coatings. The isomeric structure can influence the packing density and stability of these monolayers.

Experimental Protocols

Detailed methodologies are crucial for the successful application of nonafluorooctanol isomers in research. Below are representative protocols for key applications.

Protocol 1: Synthesis of a Fluorinated Acrylate Monomer from 1H,1H,2H,2H-Perfluorooctan-1-ol

This protocol describes the esterification of 1H,1H,2H,2H-perfluorooctan-1-ol with acryloyl chloride to produce a monomer for polymerization.

Materials:

• 1H,1H,2H,2H-Perfluorooctan-1-ol

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA)

• Acryloyl chloride

• Round-bottom flask, dropping funnel, ice bath, magnetic stirrer

Procedure:

• Under a nitrogen atmosphere, dissolve 1H,1H,2H,2H-perfluorooctan-1-ol in anhydrous DCM in a clean, dry round-bottom flask.

• Add triethylamine to the solution (approximately 1.1 molar equivalents relative to the alcohol).

• Cool the flask to 0 °C in an ice bath with continuous stirring.

• Slowly add acryloyl chloride (approximately 1.05 molar equivalents) to the cooled solution via a dropping funnel over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 1H,1H,2H,2H-perfluorooctyl acrylate by column chromatography on silica gel or by distillation under reduced pressure.

Protocol 2: General Procedure for Peptide Synthesis Utilizing a Fluorinated Alcohol Co-solvent

This protocol outlines the use of a fluorinated alcohol as a co-solvent to improve the synthesis of challenging peptide sequences.

Materials:

• Fmoc-protected amino acids

• Solid-phase synthesis resin (e.g., Rink Amide resin)

• N,N-Dimethylformamide (DMF)

• Fluorinated alcohol (e.g., 1H,1H,2H,2H-perfluorooctan-1-ol)

• Coupling reagents (e.g., HBTU, DIEA)

• Piperidine solution (20% in DMF) for Fmoc deprotection

• Cleavage cocktail (e.g., TFA/TIS/water)

• Solid-phase peptide synthesis vessel

Procedure:

• Swell the resin in DMF in the synthesis vessel.

• Perform Fmoc deprotection by treating the resin with 20% piperidine in DMF.

• Wash the resin thoroughly with DMF.

• Dissolve the Fmoc-amino acid and coupling reagents in a mixture of DMF and the fluorinated alcohol co-solvent (the ratio of DMF to fluorinated alcohol may need to be optimized, e.g., 1:1 v/v).

• Add the coupling solution to the resin and allow the reaction to proceed.

• Monitor the coupling reaction for completion (e.g., using a Kaiser test).

• Wash the resin with DMF.

• Repeat the deprotection and coupling steps for each amino acid in the sequence.

• After the final amino acid is coupled, wash the resin and cleave the peptide from the resin using the appropriate cleavage cocktail.

• Precipitate and purify the crude peptide using standard methods.

Signaling Pathways and Biological Interactions

Fluorinated alcohols have been shown to modulate the function of various ion channels, including GABA(A) and NMDA receptors.[10][11] The interaction of these alcohols with receptor proteins can either potentiate or inhibit their function, depending on the specific alcohol and receptor subtype. While the precise mechanisms for nonafluorooctanol isomers are not fully elucidated, the general pathway of GABA(A) receptor modulation by alcohols provides a relevant model.

Modulation of GABA(A) receptor by Nonafluorooctanol.

The diagram above illustrates the allosteric modulation of the GABA(A) receptor by a nonafluorooctanol isomer. Binding of GABA to its receptor opens a chloride ion channel. The nonafluorooctanol isomer can bind to a separate site on the receptor, enhancing the effect of GABA and increasing chloride influx, which leads to hyperpolarization of the neuron and an overall inhibitory effect. The specific affinity and efficacy of this modulation are likely to differ between nonafluorooctanol isomers due to variations in their three-dimensional structure.

Experimental and Synthetic Workflows

The successful application of nonafluorooctanol isomers in research relies on well-defined experimental and synthetic workflows.

References

• 1. chembk.com [chembk.com]
• 2. 1H,1H,2H,2H-PERFLUORO-1-OCTANOL | 647-42-7 [chemicalbook.com]
• 3. 1H,1H,2H,2H-Perfluorooctanol, 97% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. Fluoroalcohol - Wikipedia [en.wikipedia.org]
• 6. A remarkable solvent effect of fluorinated alcohols on transition metal catalysed C–H functionalizations - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric synthesis of organophosphorus compounds using H–P reagents derived from chiral alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00124H [pubs.rsc.org]
• 8. Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Actions of fluorinated alkanols on GABA(A) receptors: relevance to theories of narcosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Differential alcohol modulation of GABA(A) and NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Surface Modification Using 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol in surface modification. This fluorinated alcohol is a versatile precursor for creating low-energy, hydrophobic, and chemically resistant surfaces, which are highly valuable in a range of applications from biomedical devices to microelectronics.

Introduction to Fluorinated Surfaces

Surfaces modified with perfluorinated compounds exhibit unique properties due to the distinct characteristics of the carbon-fluorine bond. These properties include:

• Low Surface Energy: Resulting in surfaces that are both hydrophobic (water-repellent) and oleophobic (oil-repellent).

• Chemical Inertness: The strong C-F bond provides high resistance to chemical attack and degradation.[1][2]

• Biocompatibility: Fluorinated surfaces can reduce protein adsorption and cell adhesion, which is advantageous for medical implants and devices.[3]

• Reduced Friction: These surfaces often exhibit low coefficients of friction.[1]

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is an ideal candidate for creating such surfaces. However, the terminal hydroxyl group (-OH) is not sufficiently reactive to form a stable, covalent bond with most substrates. Therefore, it is typically converted into a more reactive headgroup, most commonly a silane, to form a self-assembled monolayer (SAM).

From Alcohol to Reactive Silane: A Synthetic Approach

To utilize 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol for robust surface modification, it is first necessary to convert the terminal alcohol to a reactive silane, such as a chlorosilane or an alkoxysilane. A common synthetic route involves hydrosilylation of an unsaturated intermediate or direct reaction with a silane precursor. For instance, the alcohol can be converted to an alkene and then reacted with a chlorosilane. A more direct approach involves reacting the alcohol with a precursor like trichlorosilane in the presence of a catalyst.

It is important to note that while the following protocols are based on established methods for similar fluorinated compounds, specific optimization for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol derivatives may be required.

Experimental Protocols

Substrate Preparation

The quality of the self-assembled monolayer is critically dependent on the cleanliness and reactivity of the substrate surface. The following protocol is for silicon-based substrates (e.g., silicon wafers, glass), which possess native hydroxyl groups.

Materials:

• Substrate (e.g., silicon wafer, glass slide)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS ADVISED

• Deionized (DI) water

• Anhydrous ethanol or isopropanol

• Nitrogen or argon gas stream

• UV-Ozone cleaner (optional)

Procedure:

• Cut the substrate to the desired dimensions.

• Clean the substrate by sonicating in a sequence of organic solvents (e.g., acetone, then isopropanol) for 15 minutes each to remove organic contaminants.

• Rinse thoroughly with DI water.

• Immerse the substrate in a freshly prepared Piranha solution for 30-60 minutes to hydroxylate the surface. Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• Remove the substrate and rinse extensively with DI water.

• Dry the substrate under a stream of nitrogen or argon gas.

• For optimal results, further clean and activate the surface using a UV-Ozone cleaner for 15-20 minutes immediately before silanization.

Formation of the Self-Assembled Monolayer (SAM)

This protocol describes the formation of a SAM using a derivative of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, specifically a trichlorosilyl or trialkoxysilyl derivative (hereafter referred to as "fluorinated silane").

Materials:

• Hydroxylated substrate

• Fluorinated silane derivative of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

• Anhydrous toluene or hexane

• Anhydrous ethanol or isopropanol

• Nitrogen or argon gas atmosphere (glove box or Schlenk line)

Procedure:

• Prepare a 1-5 mM solution of the fluorinated silane in anhydrous toluene or hexane inside a glove box or under an inert atmosphere to prevent premature hydrolysis of the silane.

• Place the clean, dry, hydroxylated substrate in the silane solution.

• Allow the self-assembly process to proceed for 2-24 hours at room temperature. The incubation time will depend on the specific silane and desired monolayer density.

• After incubation, remove the substrate from the solution and rinse with fresh anhydrous toluene or hexane to remove any physisorbed molecules.

• Rinse the substrate with ethanol or isopropanol to remove any remaining non-covalently bound silane.

• Dry the modified substrate under a stream of nitrogen or argon gas.

• To promote the formation of a stable siloxane network, the coated substrate can be cured by baking at 100-120 °C for 30-60 minutes.

Characterization of the Modified Surface

Several analytical techniques can be employed to characterize the properties of the fluorinated SAM.

Wettability: Contact Angle Goniometry

Contact angle measurements provide a quantitative measure of the surface's hydrophobicity.

Protocol:

• Place the modified substrate on the stage of a contact angle goniometer.

• Dispense a small droplet (typically 2-5 µL) of DI water onto the surface.

• Capture an image of the droplet and use the instrument's software to measure the static contact angle.

• To assess the homogeneity of the coating, perform measurements at multiple locations on the surface.

• For a more comprehensive analysis, advancing and receding contact angles can be measured by adding and removing liquid from the droplet, respectively.

Surface Composition: X-ray Photoelectron Spectroscopy (XPS)

XPS is used to determine the elemental composition of the surface and confirm the presence of the fluorinated monolayer.

Expected Observations:

• High-resolution spectra of the C 1s region will show peaks corresponding to C-C/C-H, C-O, and C-F bonds.

• The F 1s spectrum should show a strong peak, confirming the presence of fluorine.

• The Si 2p spectrum can be used to analyze the silicon substrate and the siloxane linkage.

Surface Morphology and Roughness: Atomic Force Microscopy (AFM)

AFM provides topographical information about the surface at the nanoscale, allowing for the assessment of monolayer uniformity and roughness.

Procedure:

• Mount the sample on the AFM stage.

• Select an appropriate imaging mode (e.g., tapping mode) to minimize damage to the monolayer.

• Scan a representative area of the surface to obtain a topographical image.

• Analyze the image to determine the root-mean-square (RMS) roughness and identify any defects in the monolayer.

Data Presentation

The following tables summarize the expected quantitative data for surfaces modified with a fluorinated silane derived from 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol. The values are illustrative and based on data for similar long-chain fluorinated SAMs.

Table 1: Expected Contact Angle Measurements

Probe Liquid	Expected Static Contact Angle (θ)	Reference
Deionized Water	110° - 120°	[1]
Hexadecane	60° - 75°	[1]

Table 2: Expected Surface Composition from XPS

Element	Expected Atomic Concentration (%)
F	40 - 50
C	30 - 40
O	10 - 15
Si	5 - 10

Table 3: Expected Surface Roughness from AFM

Parameter	Expected Value
RMS Roughness	< 0.5 nm

Visualizations

Caption: Experimental workflow for surface modification.

References

• 1. scispace.com [scispace.com]
• 2. dynetesting.com [dynetesting.com]
• 3. Quantifying the impact of surface roughness on contact angle dynamics under varying conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Fluorinated Polymers from 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of fluorinated polymers derived from 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol. The unique properties of these polymers, stemming from their fluorinated side chains, make them attractive materials for a variety of advanced applications, including the development of novel drug delivery systems, hydrophobic coatings, and specialized biomaterials.

This document outlines the necessary steps for monomer synthesis from the starting alcohol, followed by detailed protocols for polymerization via two common methods: free radical polymerization and atom transfer radical polymerization (ATRP). Additionally, it includes key characterization data and potential applications relevant to the target audience.

Monomer Synthesis: 5,5,6,6,7,7,8,8,8-nonafluorooctyl Acrylate

The first critical step is the conversion of the non-polymerizable 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol into a polymerizable acrylate monomer. This is typically achieved through an esterification reaction with acryloyl chloride in the presence of a base to neutralize the HCl byproduct.[1][2]

References

• 1. notes.fluorine1.ru [notes.fluorine1.ru]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol as a Precursor for Functional Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol as a precursor for the synthesis of advanced functional materials. The unique properties conferred by the fluorine-rich tail of this molecule make it an invaluable building block for creating materials with low surface energy, high hydrophobicity, and excellent biocompatibility, with significant applications in surface modification and biomedical devices.

Overview of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a fluorinated alcohol characterized by a C8 hydrocarbon chain with nine fluorine atoms attached to the terminal carbons. This structure imparts a unique combination of a reactive hydroxyl head group and a highly fluorinated, non-polar tail. The presence of the perfluorohexyl moiety is responsible for the low surface energy and oleophobicity of materials derived from this precursor.

Key Properties of the Precursor:

Property	Value
Molecular Formula	C₈H₉F₉O
Molecular Weight	292.14 g/mol
Appearance	Colorless liquid
Boiling Point	Approx. 95-97 °C at 10 mmHg
Density	Approx. 1.45 g/mL

Synthesis of Functional Monomers

The primary application of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol is as a precursor for the synthesis of fluorinated acrylate or methacrylate monomers. These monomers can then be polymerized to create a variety of functional polymers. The synthesis typically involves the esterification of the alcohol with acryloyl chloride or methacryloyl chloride.

Caption: Synthesis pathway from precursor to functional polymer.

Experimental Protocol: Synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctyl Acrylate

Materials:

• 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

• Acryloyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a flame-dried two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Addition of Acryloyl Chloride: Cool the solution to 0 °C in an ice bath. Add acryloyl chloride (1.1 eq) dissolved in anhydrous dichloromethane dropwise to the stirred solution over 30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain the pure 5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate monomer.

Polymerization of Fluorinated Monomers

The synthesized fluorinated acrylate monomer can be polymerized using various techniques, with free radical polymerization being a common and straightforward method. The resulting polymer, poly(5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate), possesses a backbone with pendant fluorinated side chains that dictate its surface properties.

Caption: General workflow for free radical polymerization.

Experimental Protocol: Free Radical Polymerization of 5,5,6,6,7,7,8,8,8-Nonafluorooctyl Acrylate

Materials:

• 5,5,6,6,7,7,8,8,8-Nonafluorooctyl acrylate monomer

• Azobisisobutyronitrile (AIBN) as the initiator

• Toluene, anhydrous

• Methanol

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Oil bath

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve the 5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate monomer and AIBN (typically 1-2 mol% relative to the monomer) in anhydrous toluene.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at 60-70 °C and stir for 24 hours under an inert atmosphere.

• Isolation: After the reaction, cool the mixture to room temperature and precipitate the polymer by slowly adding the solution to a large excess of a non-solvent, such as methanol, while stirring vigorously.

• Purification: Collect the precipitated polymer by filtration, wash it with fresh methanol to remove unreacted monomer and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at 40-50 °C until a constant weight is achieved.

Applications in Surface Modification

Polymers derived from 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol are excellent candidates for creating low-energy, hydrophobic, and oleophobic surfaces. Thin films of these polymers can be applied to various substrates to impart these properties.

Quantitative Data: Surface Properties of Fluorinated Polymer Coatings

The following table presents typical surface property data for surfaces coated with polymers analogous to poly(5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate).

Property	Typical Value Range
Water Contact Angle	110° - 120°
Hexadecane Contact Angle	60° - 75°
Surface Energy	10 - 15 mN/m

Experimental Protocol: Surface Coating and Characterization

Materials:

• Poly(5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate)

• A suitable solvent (e.g., a fluorinated solvent or a ketone)

• Substrate for coating (e.g., glass slide, silicon wafer)

• Spin coater or dip coater

• Contact angle goniometer

Procedure:

• Solution Preparation: Prepare a dilute solution of the fluorinated polymer (e.g., 0.1 - 1.0 wt%) in a suitable solvent.

• Substrate Cleaning: Thoroughly clean the substrate surface using a standard cleaning procedure (e.g., piranha solution for glass/silicon, followed by rinsing with deionized water and drying).

• Coating Application:

  • Spin Coating: Apply the polymer solution to the center of the substrate and spin at a set speed (e.g., 1000-3000 rpm) for a specified time (e.g., 30-60 seconds).

  • Dip Coating: Immerse the substrate in the polymer solution and withdraw it at a constant, controlled speed.

• Annealing: Anneal the coated substrate in an oven at a temperature slightly above the glass transition temperature of the polymer (if known) for a period to ensure a uniform film.

• Characterization:

  • Measure the static water and hexadecane contact angles using a goniometer.

  • Calculate the surface energy using appropriate models (e.g., Owens-Wendt-Rabel-Kaelble method).

Biomedical Applications

The low surface energy and high biocompatibility of fluorinated polymers make them suitable for various biomedical applications, particularly for coatings on medical devices to reduce biofouling and improve blood compatibility.

Application Notes and Protocols for the Creation of Self-Assembled Monolayers with Fluorinated Telomer Alcohols (FTOHs)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the formation of self-assembled monolayers (SAMs) using fluorinated telomer alcohol (FTOH)-derived silanes. These protocols are designed to guide researchers in creating highly ordered, hydrophobic surfaces on various substrates, which are crucial for applications in biosensors, microfluidics, and drug delivery systems. The use of FTOH-derived silanes allows for the creation of surfaces with low surface energy, excellent chemical resistance, and anti-fouling properties.

The protocols outlined below cover both solution-phase and vapor-phase deposition methods, providing flexibility for different experimental setups and substrate requirements. Additionally, a summary of expected quantitative data for film characterization is provided to aid in the evaluation of the resulting SAMs.

Quantitative Data Summary

The following table summarizes typical quantitative data for self-assembled monolayers formed from FTOH-derived silanes and related molecules on common substrates. This data can be used as a benchmark for the characterization of newly formed SAMs.

Molecule	Substrate	Deposition Method	Water Contact Angle (°)	Thickness (nm)
(Tridecafluoro-1,1,2,2-tetrahydrooctyl)trichlorosilane (FOTS)	Silicon/Silicon Dioxide	Solution Phase	110.5 ± 0.1	~1.2
(Heptadecafluoro-1,1,2,2-tetrahydrodecyl)trichlorosilane (FDTS)	Silicon/Silicon Dioxide	Vapor Phase	~112	~1.0 - 1.5
(Heptadecafluoro-1,1,2,2-tetrahydrodecyl)trimethoxysilane	Glass	Solution Phase	~112	Not Specified
Octadecyltrichlorosilane (OTS) (non-fluorinated analogue)	Silicon/Silicon Dioxide	Solution Phase	110.5 ± 0.1	2.33 ± 0.2
Perfluorooctyltriethoxysilane	Titanium Dioxide	Solution Phase	>150 (superhydrophobic)	Not Specified

Experimental Protocols

Protocol 1: Solution-Phase Deposition of FTOH-Silane SAMs on Silicon/Silicon Dioxide

This protocol describes the formation of a dense and highly ordered FTOH-silane SAM on a silicon or silicon dioxide substrate from a solution phase.

Materials and Equipment:

• Substrates: Silicon wafers or glass slides with a native oxide layer.

• FTOH-Silane: e.g., (Tridecafluoro-1,1,2,2-tetrahydrooctyl)trichlorosilane (FOTS) or (Heptadecafluoro-1,1,2,2-tetrahydrodecyl)trichlorosilane (FDTS).

• Solvents: Anhydrous toluene or hexane, HPLC grade acetone, ethanol, and methanol.

• Cleaning Solutions: Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and reactive.

• Equipment: Ultrasonic bath, spin coater or nitrogen gun, oven or hotplate, desiccator, glassware (beakers, petri dishes), and tweezers.

Procedure:

• Substrate Cleaning:

  • Clean the silicon or glass substrates by sonicating in acetone, followed by ethanol, and finally methanol for 15 minutes each.

  • Rinse the substrates thoroughly with deionized water between each solvent wash.

  • Dry the substrates under a stream of dry nitrogen or by baking in an oven at 120°C for 30 minutes.

  • For a more rigorous clean, immerse the substrates in freshly prepared piranha solution for 15-30 minutes. (CAUTION: Handle with extreme care in a fume hood).

  • Rinse the substrates copiously with deionized water and dry as described above. The surface should be hydrophilic (a water droplet spreads out).

• Silane Solution Preparation:

  • Work in a low-humidity environment (e.g., a glove box or a desiccator) to prevent premature hydrolysis of the silane.

  • Prepare a 1-5 mM solution of the FTOH-silane in an anhydrous solvent such as toluene or hexane. For example, to make a 1 mM solution of FDTS (MW = 581.56 g/mol ) in 10 mL of toluene, dissolve 5.82 mg of FDTS.

• SAM Deposition:

  • Immerse the cleaned and dried substrates into the FTOH-silane solution.

  • Seal the container and leave it undisturbed for 2-24 hours at room temperature. Longer immersion times generally lead to more ordered monolayers.

• Post-Deposition Rinsing and Curing:

  • Remove the substrates from the silane solution and rinse thoroughly with the anhydrous solvent (toluene or hexane) to remove any physisorbed molecules.

  • Sonicate the substrates in the anhydrous solvent for 1-2 minutes to further remove any loosely bound silanes.

  • Rinse again with the anhydrous solvent and then with ethanol.

  • Dry the substrates under a stream of dry nitrogen.

  • To promote the formation of a stable siloxane network, cure the coated substrates by baking at 110-120°C for 30-60 minutes.[1]

• Characterization:

  • The quality of the SAM can be assessed by measuring the static water contact angle. A high contact angle (typically >110°) indicates the formation of a hydrophobic monolayer.

  • The thickness of the SAM can be determined using techniques such as spectroscopic ellipsometry or atomic force microscopy (AFM).[2]

Protocol 2: Vapor-Phase Deposition of FTOH-Silane SAMs

Vapor-phase deposition is a solvent-free method that can produce highly uniform and stable SAMs, especially on complex geometries.[1]

Materials and Equipment:

• Substrates: Silicon wafers, glass slides, or other hydroxylated surfaces.

• FTOH-Silane: e.g., (Heptadecafluoro-1,1,2,2-tetrahydrodecyl)trichlorosilane (FDTS).

• Cleaning Reagents: As described in Protocol 1.

• Equipment: Vacuum desiccator or a dedicated chemical vapor deposition (CVD) chamber, vacuum pump, small vials, oven.

Procedure:

• Substrate Preparation:

  • Clean and dry the substrates as described in Protocol 1 to ensure a reactive, hydroxylated surface.

• Vapor Deposition Setup:

  • Place the cleaned and dried substrates inside a vacuum desiccator or CVD chamber.

  • In a separate small, open vial, place 50-100 µL of the liquid FTOH-silane (e.g., FDTS).[1]

  • Place the vial inside the desiccator, ensuring it does not come into direct contact with the substrates.[1]

• Deposition Process:

  • Evacuate the desiccator to a pressure of approximately 100-200 mTorr.[1]

  • Allow the deposition to proceed for 2-4 hours at room temperature.[1] Alternatively, the chamber can be heated to 50-80°C to increase the vapor pressure of the silane and accelerate the reaction.[3][4]

• Post-Deposition Treatment:

  • Vent the chamber with an inert gas like dry nitrogen or argon.[1]

  • Remove the substrates and rinse them with an anhydrous solvent (e.g., toluene or hexane) to remove any unreacted silane.[1]

  • Sonicate the substrates in the anhydrous solvent for 5-10 minutes to remove physisorbed molecules.[1]

  • Dry the substrates under a stream of nitrogen or argon.[1]

  • Cure the SAMs by baking at 110-120°C for 30-60 minutes to enhance stability and cross-linking.[1]

• Characterization:

  • Characterize the resulting SAM using contact angle measurements and thickness determination as described in Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflows for creating FTOH-silane SAMs.

Caption: Workflow for solution-phase deposition of FTOH-silane SAMs.

Caption: Workflow for vapor-phase deposition of FTOH-silane SAMs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Perfluorodecyltrichlorosilane - Wikipedia [en.wikipedia.org]
• 4. Applications of 1H,1H,2H,2H-Perfluorodecyltrichlorosilane_Chemicalbook [chemicalbook.com]

Application Note: Analysis of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a fluorinated alcohol of interest in various fields, including materials science and as a potential intermediate in pharmaceutical synthesis. Accurate and sensitive quantification of this compound is crucial for quality control, reaction monitoring, and metabolic studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation and identification of volatile and semi-volatile compounds like fluorinated alcohols.[1][2][3] This application note provides a detailed protocol for the analysis of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol using GC-MS.

Principle of the Method

The sample containing 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol is first prepared by dissolution in a suitable organic solvent. An internal standard may be added for accurate quantification. The prepared sample is then injected into the gas chromatograph, where it is vaporized.[3] The volatile analytes are separated based on their boiling points and interactions with the stationary phase of the GC column.[3] Following separation, the eluted compounds enter the mass spectrometer, where they are ionized, fragmented, and detected based on their mass-to-charge ratio (m/z).[3] Identification of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol is achieved by comparing its retention time and mass spectrum to that of a known standard.

Experimental Protocols

1. Reagents and Standards

• 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (purity ≥ 98%)

• Methanol, HPLC grade or equivalent

• Dichloromethane, HPLC grade or equivalent

• Hexane, HPLC grade or equivalent

• Internal Standard (IS): e.g., 1H,1H,2H,2H-Perfluorodecan-1-ol

• Anhydrous Sodium Sulfate

2. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol and dissolve it in 10 mL of dichloromethane in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the chosen internal standard and dissolve it in 10 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with dichloromethane to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each working standard with the internal standard to a final concentration of 10 µg/mL.

3. Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. Below are general guidelines for liquid and solid samples.[1][4]

• Liquid Samples (e.g., reaction mixtures):

  • Pipette 1 mL of the liquid sample into a clean glass vial.

  • Add 1 mL of dichloromethane and the internal standard solution.

  • Vortex for 1 minute.

  • If the sample is aqueous, allow the layers to separate and collect the organic (bottom) layer. Pass the organic layer through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.[1]

• Solid Samples:

  • Accurately weigh approximately 100 mg of the homogenized solid sample into a centrifuge tube.

  • Add 2 mL of dichloromethane and the internal standard solution.

  • Vortex for 2 minutes, then sonicate for 10 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.[4]

  • Carefully transfer the supernatant (dichloromethane extract) to a clean vial.

  • Filter the extract using a 0.22 µm syringe filter into a 2 mL autosampler vial for GC-MS analysis.[4]

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended. Optimization may be required depending on the specific instrument and laboratory conditions.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column[5]
Injector	Split/Splitless
Injector Temperature	250 °C
Injection Mode	Splitless (or split 10:1 depending on concentration)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes. Ramp at 10 °C/min to 280 °C, hold for 5 minutes.
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-500
Acquisition Mode	Full Scan

Data Presentation and Analysis

Data acquisition and processing are performed using the instrument's software. The identification of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol is confirmed by matching the retention time and the acquired mass spectrum with that of the reference standard. For quantification, a calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the working standards.

Table 1: Expected Retention Time and Mass Spectral Data

Compound	Retention Time (min)	Key Mass Fragments (m/z) and Relative Abundance
5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol	~ 9.5	227 (M-HF-H2O)+, 131, 69, 45
1H,1H,2H,2H-Perfluorodecan-1-ol (IS)	~ 11.2	427 (M-HF-H2O)+, 131, 69

Note: The fragmentation pattern is predictive and should be confirmed experimentally.

Workflow Diagram

Caption: Workflow for GC-MS analysis of 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. oudacademia.com [oudacademia.com]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. alpha.chem.umb.edu [alpha.chem.umb.edu]

Application Note: High-Sensitivity Detection of Fluorotelomer Alcohols in Environmental Samples by LC-MS/MS

Abstract

Fluorotelomer alcohols (FTOHs) are a significant class of per- and polyfluoroalkyl substances (PFAS) that are precursors to persistent perfluorocarboxylic acids (PFCAs) found globally in the environment. Due to their volatility and potential for long-range transport, sensitive and reliable analytical methods are crucial for monitoring their presence in various environmental matrices. This application note details robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantitative analysis of FTOHs in water and sediment samples. The protocols provided herein cover sample preparation, chromatographic separation, and mass spectrometric detection, offering a comprehensive guide for environmental researchers and analytical scientists.

Introduction

Fluorotelomer alcohols (FTOHs) are widely used in industrial and consumer products, leading to their release into the environment.[1][2][3] As precursors to highly persistent PFCAs like PFOA and PFHxA, the environmental fate and transport of FTOHs are of significant concern.[1][3] Their analysis is challenging due to their volatility and the low concentrations typically found in environmental samples. While gas chromatography-mass spectrometry (GC-MS) is a common technique for FTOH analysis, LC-MS/MS offers advantages in its compatibility with aqueous samples and the potential for simultaneous analysis of a broader range of PFAS compounds.[4] This document provides detailed protocols for the extraction and quantification of common FTOHs (e.g., 4:2, 6:2, 8:2, and 10:2 FTOH) from environmental matrices using LC-MS/MS.

Experimental Workflow

The overall experimental workflow for the analysis of FTOHs in environmental samples is depicted below. This process includes sample collection and preservation, extraction and cleanup, and subsequent analysis by LC-MS/MS.

Caption: General workflow for the analysis of Fluorotelomer Alcohols (FTOHs) in environmental samples.

Quantitative Data Summary

The following table summarizes the quantitative performance data from various LC-MS/MS methods for FTOH analysis.

Analyte	Matrix	Extraction Method	LOD (ng/L or ng/g dw)	LOQ (ng/L or ng/g dw)	Recovery (%)	Reference
6:2 FTOH	Water	LLE (MeCN or MTBE)	90	-	70-120	[5][6]
8:2 FTOH	Water	LLE (MeCN or MTBE)	90	-	70-120	[5][6]
10:2 FTOH	Water	LLE (MeCN or MTBE)	90	-	70-120	[5][6]
4:2 FTOH	Sediment	SPE (WAX & Silica)	-	0.017-0.060	67-83	[7]
6:2 FTOH	Sediment	SPE (WAX & Silica)	-	0.017-0.060	67-83	[7]
8:2 FTOH	Sediment	SPE (WAX & Silica)	-	0.017-0.060	67-83	[7]
10:2 FTOH	Sediment	SPE (WAX & Silica)	-	0.017-0.060	67-83	[7]
4:2 FTOH	Textiles	-	200-1200	500-3700	-	[8]
6:2 FTOH	Textiles	-	200-1200	500-3700	-	[8]
8:2 FTOH	Textiles	-	200-1200	500-3700	-	[8]
10:2 FTOH	Textiles	-	200-1200	500-3700	-	[8]

LOD = Limit of Detection; LOQ = Limit of Quantification; LLE = Liquid-Liquid Extraction; SPE = Solid-Phase Extraction; MeCN = Acetonitrile; MTBE = Methyl tert-butyl ether; dw = dry weight.

Detailed Experimental Protocols

Protocol 1: Analysis of FTOHs in Water Samples

This protocol is adapted from the work of Szostek et al. (2006) for the analysis of FTOHs in aqueous matrices.[5][6]

1. Sample Collection and Preservation:

• Collect water samples in polypropylene bottles.

• To minimize analyte loss, it is recommended to store samples frozen in sealed vials with aluminum foil-lined septa until extraction.[5][6]

2. Materials and Reagents:

• FTOH standards (e.g., 6:2, 8:2, 10:2 FTOH)

• Acetonitrile (MeCN), HPLC grade

• Methyl tert-butyl ether (MTBE), HPLC grade

• Ultrapure water

• Formic acid

3. Sample Preparation (Liquid-Liquid Extraction):

• Allow water samples to thaw to room temperature.

• For a 10 mL water sample, add 10 mL of either acetonitrile or methyl tert-butyl ether.

• Vortex vigorously for 5 minutes.

• Centrifuge to separate the phases.

• Carefully transfer the organic layer to a clean vial.

• Evaporate the solvent to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is now ready for LC-MS/MS analysis.

4. LC-MS/MS Parameters:

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., Agilent Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient:

    • Start at 60% B, hold for 1 min.

    • Linearly increase to 95% B over 10 min.

    • Hold at 95% B for 5 min.

    • Return to initial conditions and equilibrate for 5 min.

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Optimize MS conditions to facilitate the formation of deprotonated FTOH molecules [M-H]⁻.[5][6]

  • Monitor at least two MRM transitions per analyte for quantification and confirmation.

Protocol 2: Analysis of FTOHs in Sediment Samples with Derivatization

This protocol enhances sensitivity for FTOH analysis in complex matrices like sediment by employing a derivatization step, as described by Peng et al. (2013).[9][7]

1. Sample Collection and Storage:

• Collect sediment samples and store them frozen and protected from light.

• Freeze-dry the samples before extraction.

2. Materials and Reagents:

• FTOH standards and isotope-labeled internal standards (e.g., ¹³C₄-8:2 FTOH).

• Dansyl chloride (DNS)

• 4-(dimethylamino)-pyridine (DMAP)

• Triethylamine

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Hexane

• Solid-Phase Extraction (SPE) cartridges: Weak Anion Exchange (WAX) and Silica.

3. Sample Extraction and Cleanup:

• Extract 1 g of freeze-dried sediment with 10 mL of acetonitrile using ultrasonication.

• Centrifuge and collect the supernatant. Repeat the extraction twice.

• Combine the extracts and concentrate to approximately 1 mL.

• Perform SPE cleanup using WAX and silica cartridges.

4. Derivatization:

• To the cleaned extract, add dansyl chloride in acetonitrile and 4-(dimethylamino)-pyridine in dichloromethane as a catalyst.[7]

• The reaction converts FTOHs to their dansylated derivatives, which have improved ionization efficiency in ESI-MS.

5. Final Cleanup:

• Pass the derivatized sample through a silica SPE cartridge.

• Elute the target dansylated FTOHs with 8 mL of hexane:DCM (1:1).[9]

• Evaporate the eluate to dryness and reconstitute in 0.1 mL of acetonitrile for analysis.[9]

6. LC-MS/MS Parameters:

• Liquid Chromatography:

  • Column: Phenyl-phase column (e.g., Waters ACQUITY UPLC BEH phenyl, 1.7 µm; 2.1 mm × 100 mm).[9]

  • Mobile Phase A: Methanol

  • Mobile Phase B: Ultrapure water with 0.1% formic acid

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM) of the dansylated FTOHs.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the derivatization reaction of an FTOH with dansyl chloride, which is a key step in enhancing the sensitivity of the LC-MS/MS method for sediment samples.

Caption: Derivatization of FTOHs with dansyl chloride for enhanced LC-MS/MS detection.

Conclusion

The LC-MS/MS methods detailed in this application note provide sensitive and reliable approaches for the quantification of fluorotelomer alcohols in environmental water and sediment samples. The direct injection method for water is straightforward and effective, while the derivatization protocol for sediments significantly enhances sensitivity, allowing for the detection of FTOHs at very low concentrations. Proper sample handling and the use of appropriate internal standards are critical for achieving accurate and reproducible results. These protocols can be adapted by environmental monitoring laboratories and research institutions to better understand the occurrence and fate of these important PFAS precursors.

References

• 1. alsglobal.com [alsglobal.com]
• 2. alsglobal.eu [alsglobal.eu]
• 3. alsglobal.com [alsglobal.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water. | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. shimadzu.com [shimadzu.com]
• 9. ues.pku.edu.cn [ues.pku.edu.cn]

Application of Partially Fluorinated Surfactants in Emulsion Polymerization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Partially fluorinated surfactants (PFSs) are a unique class of surface-active agents that offer distinct advantages in emulsion polymerization compared to their traditional hydrocarbon counterparts. Their molecular structure, typically consisting of a fluorinated tail and a hydrophilic head group, imparts exceptional properties such as high surface activity, thermal and chemical stability, and both hydrophobic and oleophobic characteristics.[1] These attributes make them highly effective stabilizers for monomer droplets and polymer particles in emulsion systems, leading to the synthesis of fluoropolymers with tailored properties for a wide range of applications, including advanced coatings, drug delivery vehicles, and high-performance materials.

This document provides detailed application notes and experimental protocols for the use of partially fluorinated surfactants in emulsion polymerization. It is intended to guide researchers, scientists, and drug development professionals in the successful synthesis and characterization of fluoropolymer latexes.

Advantages of Partially Fluorinated Surfactants in Emulsion Polymerization

The incorporation of fluorine atoms into the surfactant structure leads to several key benefits:

• Enhanced Stability: PFSs can create highly stable emulsions and latexes due to the strong cohesive forces between the fluorinated chains.[2]

• Reduced Critical Micelle Concentration (CMC): They are effective at lower concentrations than many hydrocarbon surfactants, which can be cost-effective and reduce the potential for surfactant migration in the final product.

• Improved Polymer Properties: The use of PFSs can influence the final polymer properties, such as increased thermal stability, chemical resistance, and hydrophobicity.[3]

• Polymerizable Functionality: Some PFSs can be designed with polymerizable groups, allowing them to be covalently bound to the polymer backbone. This minimizes surfactant migration and potential environmental concerns associated with free surfactants.[4]

Data Presentation: Performance of Partially Fluorinated Surfactants

The choice of surfactant significantly impacts the outcome of emulsion polymerization. The following tables summarize key performance indicators for different types of partially fluorinated surfactants.

Table 1: Properties of Selected Partially Fluorinated Surfactants

Surfactant Type	Chemical Name/Abbreviation	Critical Micelle Concentration (CMC) (mol/L)	Surface Tension at CMC (mN/m)
Anionic (Polymerizable)	Perfluoro(4-methyl-3,6-dioxaoct-7-ene) sodium sulfonate (PSVNa)	1.2 x 10⁻²	22.5
Anionic	Ammonium perfluorooctanoate (APFO)	2.5 x 10⁻²	24.0
Cationic	(Details for a specific cationic PFS were not available in the provided search results)	-	-
Non-ionic	(Details for a specific non-ionic PFS were not available in the provided search results)	-	-

Data for PSVNa and APFO from Meng et al., 2017.

Table 2: Comparative Performance in Emulsion Polymerization of Fluorinated Acrylates

Emulsifier System	Monomer Conversion (%)	Average Particle Size (nm)	Polydispersity Index (PDI)
PSVNa	>95	85	0.05
PSVNa/SDS (1:1)	>95	70	0.04
APFO	~90	95	0.06

Data from Meng et al., 2017. Polymerization of dodecafluoroheptyl methacrylate (DFHMA) and methyl methacrylate (MMA).

Table 3: Thermal Properties of Fluorinated Polyacrylate Films

Polymer System	Decomposition Temperature (°C)
Fluorinated Polyacrylate (with HFMA)	363.21
Fluorine-Free Polyacrylate	343.21

Data from Liu et al., 2017. HFMA: hexafluorobutyl methacrylate.

Experimental Protocols

The following are detailed protocols for emulsion polymerization using partially fluorinated surfactants.

Protocol 1: Emulsion Polymerization of Fluorinated Acrylates using a Polymerizable Anionic Surfactant

This protocol is based on the work of Meng et al. (2017) using the polymerizable surfactant PSVNa.[4]

Materials:

• Dodecafluoroheptyl methacrylate (DFHMA) (monomer)

• Methyl methacrylate (MMA) (co-monomer)

• Perfluoro(4-methyl-3,6-dioxaoct-7-ene) sodium sulfonate (PSVNa) (emulsifier)

• Potassium persulfate (KPS) (initiator)

• Sodium bisulfite (NaHSO₃) (initiator)

• Deionized water

Equipment:

• Four-necked flask equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and feeding funnels.

• Water bath with temperature control.

Procedure:

• Preparation of the Emulsion:

  • To the four-necked flask, add deionized water and the PSVNa emulsifier (2% by weight of total monomers).

  • Stir the mixture under a nitrogen atmosphere until the emulsifier is completely dissolved.

  • Add the DFHMA and MMA monomers (e.g., 40:60 weight ratio) to the flask while stirring to form a stable pre-emulsion.

• Initiation of Polymerization:

  • Heat the flask to the reaction temperature of 55-60 °C in the water bath.

  • Add the KPS and NaHSO₃ initiator solution (0.4% by weight of total monomers, dissolved in a small amount of deionized water) to the flask to initiate the polymerization.

• Polymerization Reaction:

  • Maintain the reaction at 55-60 °C for 4 hours under continuous stirring and a nitrogen atmosphere.

  • Monitor the reaction progress by taking samples periodically to determine monomer conversion via gravimetry.

• Cooling and Characterization:

  • After 4 hours, cool the reactor to room temperature.

  • The resulting fluorinated acrylate latex can be characterized for particle size and distribution (e.g., using Dynamic Light Scattering - DLS), and the polymer can be isolated for further analysis.

Protocol 2: Semi-Continuous Seeded Emulsion Polymerization of Fluorinated Polyacrylate

This protocol is adapted from the work of Liu et al. (2017) using a mixed surfactant system.[3]

Materials:

• Butyl acrylate (BA) (monomer)

• Methyl methacrylate (MMA) (co-monomer)

• Hexafluorobutyl methacrylate (HFMA) (fluorinated monomer)

• Sodium lauryl glutamate (SLG) (anionic surfactant)

• Alkylphenol ethoxylates (OP-10) (non-ionic surfactant)

• Potassium persulfate (KPS) (initiator)

• Deionized water

Equipment:

• Reaction vessel equipped with a stirrer, condenser, nitrogen inlet, and monomer/initiator feeding pumps.

• Heating mantle or water bath.

Procedure:

• Seed Latex Preparation:

  • In the reaction vessel, prepare a seed latex by polymerizing a small portion of the monomers (BA and MMA) in the presence of the SLG/OP-10 mixed emulsifier (e.g., 4.0% total emulsifier, 1:1 mass ratio) and KPS initiator (e.g., 0.6% of total monomer weight).

• Monomer Emulsion Preparation:

  • In a separate vessel, prepare the monomer emulsion by mixing the remaining BA, MMA, and HFMA (e.g., 7.0% of total monomer weight) with deionized water and the SLG/OP-10 emulsifier mixture.

• Semi-Continuous Polymerization:

  • Heat the seed latex in the reaction vessel to the desired reaction temperature (e.g., 80 °C) under a nitrogen atmosphere.

  • Continuously feed the monomer emulsion and a separate KPS initiator solution into the reactor over a period of 3-4 hours.

  • After the feeding is complete, maintain the reaction temperature for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Characterization:

  • Cool the reactor to room temperature.

  • The resulting fluorinated polyacrylate latex can be characterized for its properties. The polymer film can be prepared and tested for thermal stability (Thermogravimetric Analysis - TGA) and water resistance (contact angle measurement).

Characterization of Fluoropolymer Latexes and Films

A comprehensive characterization of the synthesized materials is crucial for understanding their properties and performance.

Table 4: Key Characterization Techniques

Property	Technique	Description
Latex Properties
Particle Size and Distribution	Dynamic Light Scattering (DLS)	Measures the size and size distribution of the polymer particles in the latex.
Particle Morphology	Transmission Electron Microscopy (TEM)	Provides direct visualization of the shape and morphology of the latex particles.
Latex Stability	Zeta Potential Measurement	Determines the surface charge of the particles, which is an indicator of colloidal stability.
Polymer Properties
Chemical Structure	Fourier-Transform Infrared Spectroscopy (FTIR)	Confirms the incorporation of the fluorinated monomer into the polymer backbone.
Thermal Stability	Thermogravimetric Analysis (TGA)	Determines the decomposition temperature and thermal stability of the polymer.
Glass Transition Temperature (Tg)	Differential Scanning Calorimetry (DSC)	Measures the temperature at which the polymer transitions from a glassy to a rubbery state.
Surface Properties of Films	Contact Angle Measurement	Quantifies the hydrophobicity and oleophobicity of the polymer films.

Visualization of Experimental Workflow and Stabilization Mechanism

Experimental Workflow

The following diagram illustrates the general workflow for emulsion polymerization using partially fluorinated surfactants.

Caption: General workflow for emulsion polymerization.

Stabilization Mechanism

This diagram illustrates the role of partially fluorinated surfactants in stabilizing monomer droplets and polymer particles during emulsion polymerization.

Caption: Stabilization by partially fluorinated surfactants.

Conclusion

Partially fluorinated surfactants are powerful tools in emulsion polymerization, enabling the synthesis of advanced fluoropolymers with unique and desirable properties. The protocols and data presented in this document provide a solid foundation for researchers to explore the potential of these surfactants in their own work. Careful selection of the surfactant type and optimization of the polymerization conditions are key to achieving the desired latex and polymer characteristics for specific applications in materials science and drug development. Further research into the development and application of novel cationic and non-ionic partially fluorinated surfactants will undoubtedly expand the possibilities in this exciting field.

References

• 1. bch.ro [bch.ro]
• 2. Perfluorocarbon nanodroplets stabilized by fluorinated surfactants: characterization and potentiality as theranostic agents - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of a cationic fluorinated polyacrylate emulsifier-free emulsion via ab initio RAFT emulsion polymerization and its hydrophobic properties of coating films - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pcimag.com [pcimag.com]

laboratory handling and safety precautions for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

Introduction

This document provides detailed guidelines and safety protocols for the handling, storage, and disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (CAS No. 3792-02-7) in a laboratory setting. This fluorinated alcohol is a specialized chemical used in research and development. Due to its chemical nature, adherence to strict safety precautions is imperative to ensure the safety of laboratory personnel and the integrity of experimental outcomes. These protocols are intended for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the foundation of its safe handling. While specific experimental data for some properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol are not extensively published, the available data and properties of structurally similar fluorinated alcohols are summarized below.

Table 1: Physical and Chemical Properties

Property	Value	Source
CAS Number	3792-02-7	[1][2][3]
Molecular Formula	C₈H₉F₉O	[1][2]
Molecular Weight	292.14 g/mol	[1][2]
Appearance	Data not available (likely a liquid)	N/A
Boiling Point	Data not available	N/A
Flash Point	Data not available	N/A
Density	Data not available	N/A
Solubility	Insoluble in water.[4]	[4]

Note: Due to the limited availability of specific experimental data, users should handle this compound with the precautions appropriate for similar fluorinated organic molecules, which may present respiratory, skin, and eye irritation hazards.

Hazard Identification and Safety Precautions

While a detailed toxicological profile for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is not fully established, similar fluorinated compounds may cause skin, eye, and respiratory irritation.[5][6] It is crucial to handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Key Safety Precautions:

• Ventilation: Always use this chemical in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[8][9]

• Eye Protection: Wear chemical safety goggles or a face shield.[7][9]

• Skin Protection: Wear appropriate chemically resistant gloves (e.g., neoprene, viton, or butyl) and a lab coat.[7]

• Handling: Avoid direct contact with skin and eyes.[8] Wash hands thoroughly after handling.[10] Avoid breathing vapors or mists.[8]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

• Incompatibilities: Avoid contact with strong oxidizing agents.[6][10]

Experimental Protocols

• Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is clean and uncluttered. Confirm that an appropriate spill kit and emergency eyewash/shower station are accessible.

• Personal Protective Equipment (PPE): Don all required PPE, including a lab coat, chemical safety goggles, and chemically resistant gloves.

• Dispensing:

  • Ground and bond containers when transferring the material to prevent static discharge.[5]

  • Carefully open the container.

  • Use a clean, compatible pipette or other transfer device to dispense the required amount of the liquid.

  • Avoid splashing or generating aerosols.

• Post-Dispensing:

  • Securely close the container immediately after use.[9][10]

  • Clean any minor drips in the work area with a suitable absorbent material.

  • Decontaminate the work surface.

  • Properly dispose of any contaminated materials (e.g., pipette tips, wipes) as hazardous waste.[10]

  • Remove PPE and wash hands thoroughly with soap and water.

• Container: Store in the original, tightly sealed container.[7][10]

• Location: Keep in a cool, dry, and well-ventilated place.[7][9]

• Compatibility: Store away from incompatible materials such as strong oxidizing agents.[6][10]

• Environment: Protect from direct sunlight and heat sources.[7]

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][11] Seek medical attention if irritation persists.[7][12]

• Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and plenty of water.[7][10] Get medical attention if irritation develops or persists.[7]

• Inhalation: Move the affected person to fresh air.[5][7] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• Ingestion: Do not induce vomiting.[7] If the person is conscious, give two glasses of water to drink.[7] Seek immediate medical attention.[7]

This protocol is for minor spills (<100 mL) that can be handled by trained laboratory personnel. For major spills, evacuate the area and contact the institution's Environmental Health and Safety (EHS) department.

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Control Ignition Sources: Extinguish any nearby open flames and turn off equipment that could be a source of ignition.[9]

• Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Containment:

  • Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material like sand, vermiculite, or a commercial spill absorbent.[13][14]

  • Start from the outside of the spill and work inwards to prevent it from spreading.[15]

• Cleanup:

  • Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the material into a labeled, sealable container for hazardous waste.[5][16]

• Decontamination:

  • Wipe the spill area with detergent and water.[7]

  • Place all contaminated cleaning materials and PPE into the hazardous waste container.

• Disposal: Seal the waste container, label it as "Spill Debris containing 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol," and arrange for disposal through your institution's hazardous waste program.[11]

Waste Disposal

All waste containing 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.

• Collection: Collect waste in a clearly labeled, compatible, and sealed container.

• Labeling: Label the waste container with its full chemical name and associated hazards.

• Disposal: Dispose of the waste through your institution's EHS-approved hazardous waste disposal program. Do not empty into drains or dispose of with general laboratory trash.[8][11]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol from receipt to disposal.

Caption: Workflow for safe handling of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. scbt.com [scbt.com]
• 3. 5,5,6,6,7,7,8,8,8-NONAFLUOROOCTAN-1-OL | 3792-02-7 [m.chemicalbook.com]
• 4. chemwhat.com [chemwhat.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. media.hiscoinc.com [media.hiscoinc.com]
• 8. fishersci.com [fishersci.com]
• 9. fuelcellearth.com [fuelcellearth.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. jk-sci.com [jk-sci.com]
• 14. media.novol.com [media.novol.com]
• 15. ehs.princeton.edu [ehs.princeton.edu]
• 16. ehs.utk.edu [ehs.utk.edu]

Derivatization of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol for Specific Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (NFO) is a fluorotelomer alcohol characterized by a significant fluorinated alkyl chain, which imparts unique properties such as low surface energy, hydrophobicity, and chemical resistance. Derivatization of the terminal hydroxyl group of NFO allows for the synthesis of a wide range of functional molecules with tailored properties for specific applications in materials science, biomedical engineering, and as specialty surfactants. This document provides detailed application notes and experimental protocols for the key derivatization reactions of NFO: esterification and etherification.

Key Derivatization Strategies

The primary routes for the derivatization of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol involve the reaction of its terminal hydroxyl group to form esters and ethers. These derivatives are valuable as monomers for fluorinated polymers, as components in hydrophobic and oleophobic coatings, and as specialized surfactants.

Esterification of NFO

Esterification of NFO with various carboxylic acids or their derivatives (e.g., acyl chlorides, anhydrides) yields fluorinated esters. These esters, particularly acrylate and methacrylate derivatives, are important monomers for the synthesis of fluoropolymers with low surface energy and high durability.

Etherification of NFO

Etherification of NFO, for instance, through the Williamson ether synthesis or reaction with epoxides, produces fluorinated ethers. These ethers can be used as stable fluids, components in specialty coatings, or as intermediates for further functionalization.

Application Notes

Synthesis of Fluorinated Acrylate and Methacrylate Monomers for Low Surface Energy Coatings

Application: The resulting poly(fluoroalkyl acrylate)s and poly(fluoroalkyl methacrylate)s are extensively used in the formulation of hydrophobic and oleophobic coatings for a variety of substrates, including textiles, electronics, and architectural surfaces. These coatings provide water and oil repellency, anti-fouling, and self-cleaning properties.

Principle: NFO is reacted with acryloyl chloride or methacryloyl chloride in the presence of a base to yield the corresponding fluorinated acrylate or methacrylate monomer. These monomers can then be polymerized via free radical polymerization to produce the desired fluoropolymer. The presence of the fluorinated side chains leads to the low surface energy of the resulting polymer films.

Preparation of Fluorinated Epoxy Resins for Advanced Composites and Adhesives

Application: Fluorinated epoxy resins, synthesized from NFO-derived intermediates, exhibit enhanced chemical resistance, low moisture absorption, and improved dielectric properties compared to their non-fluorinated counterparts. They are used in high-performance composites, adhesives, and electronic encapsulants.

Principle: A common route involves the synthesis of a diglycidyl ether of a fluorinated diol. While NFO is a mono-ol, it can be used to synthesize intermediates that are then used to create fluorinated epoxy resins. For example, NFO can be reacted with a diepoxide to create a fluorinated diol, which is then further reacted with epichlorohydrin to form a fluorinated epoxy resin.

Formulation of Specialty Fluorinated Surfactants

Application: Derivatization of NFO can lead to the synthesis of non-ionic or ionic fluorinated surfactants. These surfactants are highly effective at reducing surface tension and are used in applications such as fire-fighting foams, emulsifiers for fluoropolymers, and as leveling agents in coatings.[1]

Principle: The hydrophobic fluorinated tail of NFO is combined with a hydrophilic head group. For non-ionic surfactants, this can be achieved by ethoxylation of the alcohol. For ionic surfactants, the hydroxyl group can be derivatized with a charged functional group.

Experimental Protocols

Protocol 1: Synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctyl Acrylate

This protocol describes the esterification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol with acryloyl chloride.

Materials:

• 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (NFO)

• Acryloyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Hydroquinone (inhibitor)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (1.0 eq) and a catalytic amount of hydroquinone in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution.

• Slowly add acryloyl chloride (1.1 eq) dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous NaHCO3 solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain the pure 5,5,6,6,7,7,8,8,8-nonafluorooctyl acrylate.

Characterization: The final product should be characterized by ¹H NMR, ¹⁹F NMR, and FT-IR spectroscopy to confirm its structure and purity.

Protocol 2: Synthesis of a Fluorinated Glycidyl Ether Derivative

This protocol outlines the etherification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol with epichlorohydrin, a key step towards synthesizing fluorinated epoxy resins.

Materials:

• 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (NFO)

• Epichlorohydrin

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB)

• Toluene or another suitable solvent

Procedure:

• To a round-bottom flask equipped with a reflux condenser, mechanical stirrer, and thermometer, add 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (1.0 eq), a large excess of epichlorohydrin (e.g., 5-10 eq), and a phase-transfer catalyst (e.g., 0.05 eq TBAB).

• Heat the mixture to 50-60 °C with vigorous stirring.

• Prepare a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/w).

• Slowly add the NaOH solution to the reaction mixture over a period of 2-3 hours, maintaining the temperature below 70 °C.

• After the addition is complete, continue stirring at 60-70 °C for an additional 4-6 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, add water and an organic solvent (e.g., diethyl ether or toluene) to the reaction mixture.

• Separate the organic layer, and wash it several times with water to remove the catalyst and excess base.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent and excess epichlorohydrin under reduced pressure.

• Purify the resulting fluorinated glycidyl ether by vacuum distillation.

Data Presentation

Derivative	Synthesis Method	Reactants	Catalyst/Base	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
5,5,6,6,7,7,8,8,8-Nonafluorooctyl Acrylate	Esterification	NFO, Acryloyl Chloride	Triethylamine	Dichloromethane	12-16	0 to RT	Data not available in literature	General Protocol
5,5,6,6,7,7,8,8,8-Nonafluorooctyl Methacrylate	Esterification	NFO, Methacryloyl Chloride	Triethylamine	Dichloromethane	12-16	0 to RT	Data not available in literature	General Protocol
Fluorinated Glycidyl Ether	Etherification	NFO, Epichlorohydrin	NaOH/TBAB	Toluene (optional)	6-9	50-70	Data not available in literature	General Protocol

Mandatory Visualizations

Caption: Workflow for the synthesis of fluorinated (meth)acrylate monomers from NFO.

Caption: Workflow for the synthesis of a fluorinated glycidyl ether from NFO.

Caption: Logical relationships of NFO derivatization and applications.

References

• 1. Fluorinated surfactants: A review on recent progress on synthesis and oilfield applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Hydrophobic and Oleophobic Coatings Using Fluorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The creation of surfaces that repel both water (hydrophobic) and oil (oleophobic) is of significant interest across various scientific and industrial fields, including biomedical devices, microfluidics, and self-cleaning coatings.[1] This is achieved by lowering the surface energy of a material.[2] Fluorinated compounds, particularly those with long perfluoroalkyl chains, are highly effective for this purpose due to the unique properties of the carbon-fluorine bond, which imparts low polarizability and weak intermolecular forces.[3][4]

These application notes provide detailed protocols for the fabrication of hydrophobic and oleophobic coatings on various substrates, primarily focusing on the use of fluoroalkylsilanes (FAS) to functionalize silica nanoparticles. This method allows for the creation of transparent and durable coatings with excellent water and oil repellency.[5][6]

Principle of Action: Surface Modification with Fluorinated Silanes

The underlying principle of this method involves a two-step process: first, creating a desirable surface roughness on the nanoscale, and second, chemically modifying that surface to lower its energy.

• Creating Nanoscale Roughness: The Stöber method is a well-established sol-gel process used to synthesize monodisperse silica nanoparticles (SiO2) of controlled size.[6] This process involves the hydrolysis and condensation of an alkoxide precursor, such as tetraethoxysilane (TEOS), in an alcohol solvent with a catalyst, typically ammonia.[5][6] The resulting nanoparticles provide a rough surface structure when coated on a substrate.

• Lowering Surface Energy: The synthesized silica nanoparticles are then functionalized with a fluoroalkylsilane, such as (tridecafluoro-1,1,2,2-tetrahydrooctyl)trichlorosilane or a similar FAS molecule.[5][6] The silane end of the FAS molecule reacts with the hydroxyl groups (-OH) on the surface of the silica nanoparticles and the substrate, forming stable covalent bonds (Si-O-Si).[5][7] The fluorinated "tails" of the FAS molecules are then oriented outwards from the surface, creating a low-energy, non-polar interface that repels both water and oils.[8][9]

Experimental Protocols

Protocol 1: Synthesis of Fluorinated Silica Nanoparticles via Stöber Process and Functionalization

This protocol details the synthesis of silica nanoparticles and their subsequent functionalization with a fluoroalkylsilane.

Materials:

• Tetraethoxysilane (TEOS)

• Ethanol

• Ammonium hydroxide (NH4OH)

• Fluoroalkylsilane (FAS), e.g., (tridecafluoro-1,1,2,2-tetrahydrooctyl)trichlorosilane (FAS-17)

• Beakers

• Magnetic stirrer and stir bar

• Hotplate

Procedure:

• In a beaker, mix ethanol and ammonium hydroxide.[6]

• Place the beaker on a hotplate set to 50°C and begin stirring with a magnetic stir bar.[6]

• Slowly add tetraethoxysilane (TEOS) dropwise to the stirred solution.[6]

• Continue stirring until the transparent solution becomes opaque, which indicates the formation of silica nanoparticles.[6]

• In a separate beaker, prepare an ethanolic solution of the fluoroalkylsilane (FAS).[6]

• Add the synthesized silica nanoparticle suspension to the FAS solution to functionalize the nanoparticles.[6]

• Continue to stir the mixture to ensure complete functionalization of the silica nanoparticles.

Protocol 2: Coating of Substrates with Fluorinated Silica Nanoparticles

This protocol describes the application of the synthesized fluorinated silica nanoparticles onto a substrate using spin-coating.

Materials:

• Substrates (e.g., glass slides, silicon wafers, aluminum)

• Suspension of fluorinated silica nanoparticles from Protocol 1

• Spin-coater

• Pipette

Procedure:

• Ensure the substrates are thoroughly cleaned and dried. Suitable cleaning methods depend on the substrate material and may involve sonication in solvents like acetone and ethanol, followed by drying with nitrogen gas.[10]

• Place a substrate onto the chuck of the spin-coater.

• Using a pipette, dispense a small amount of the fluorinated silica nanoparticle suspension onto the center of the substrate.

• Start the spin-coater and ramp up to the desired speed (e.g., 2000-4000 rpm) for a set duration (e.g., 30-60 seconds) to evenly spread the coating and evaporate the solvent.

• To increase the coating thickness and enhance the hydrophobic/oleophobic properties, the spin-coating process can be repeated multiple times.[5][6]

• After the final layer is applied, the coated substrate should be cured, typically in an oven at a specific temperature (e.g., 100-150°C) for a defined period to ensure adhesion and stability of the coating.

Data Presentation

The effectiveness of the hydrophobic and oleophobic coatings is primarily evaluated by measuring the contact angle of water and oil droplets on the surface. A higher contact angle indicates greater repellency. Superhydrophobicity is generally defined as a water contact angle greater than 150°.[2]

Table 1: Water Contact Angle and Contact Angle Hysteresis of Fluorinated Silica Nanoparticle Coatings on Aluminum Substrates [6]

Number of Coated Layers	As-Prepared Solution - Water Contact Angle (°)	As-Prepared Solution - Contact Angle Hysteresis (°)	50 vol.% Diluted Solution - Water Contact Angle (°)	50 vol.% Diluted Solution - Contact Angle Hysteresis (°)
1	> 90	14 ± 3	> 90	15 ± 3
3	> 150	3 ± 1	~140	11 ± 4
7	> 150	2 ± 1	> 150	4 ± 1

Table 2: Contact Angles of Various Liquids on a Superhydrophobic and Oleophobic Surface [11]

Liquid	Contact Angle (°)
Water	158.9
Tetrabromoethane	> 150
Methyl Benzoate	> 150
Hexadecane	139.6

Visualization of Experimental Workflow and Principles

Caption: Experimental workflow for creating hydrophobic and oleophobic coatings.

Caption: Chemical principle of surface modification with fluoroalkylsilanes.

References

• 1. omega-optical.com [omega-optical.com]
• 2. biolinscientific.com [biolinscientific.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Quantifying the Hydrophobic Effect per CF2 Moiety from Adsorption of Fluorinated Alcohols at the Water/Oil Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrophobic and Oleophobic - PTFE Coatings [ptfecoatings.com]
• 10. louis.uah.edu [louis.uah.edu]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Specific Fluorotelomer Alcohol Isomers

Welcome to the technical support center for the synthesis of specific fluorotelomer alcohol (FTOH) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis, purification, and characterization of these complex compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing fluorotelomer alcohols (FTOHs)?

A1: The most common method for synthesizing FTOHs is through the radical telomerization of tetrafluoroethylene (TFE) with a short-chain alcohol, most frequently methanol.[1] This process involves the reaction of a telogen (the alcohol) with a taxogen (TFE) in the presence of a radical initiator, resulting in a mixture of FTOH telomers with varying chain lengths. The general reaction is:

CH₃OH + n CF₂=CF₂ → H(CF₂CF₂)nCH₂OH[1]

An alternative synthetic route involves the use of a pentafluoroethyl iodide telogen, which reacts with TFE to form a perfluoroalkyl iodide. This intermediate is then reacted with ethylene, and the terminal iodine is subsequently substituted with a hydroxyl group to yield the FTOH.[2]

Q2: How can the chain length of the FTOH be controlled during synthesis?

A2: Controlling the chain length to achieve a desired distribution of FTOHs is a significant challenge in telomerization reactions. The distribution of telomers is primarily influenced by the following reaction parameters:[1]

• Ratio of Reactants: A higher ratio of the telogen (methanol) to the taxogen (TFE) generally promotes the formation of shorter-chain telomers. Conversely, a higher concentration of TFE favors longer chains.[1]

• Reaction Temperature and Pressure: These parameters impact the reaction kinetics and the solubility of TFE in the reaction medium, thereby influencing the relative rates of polymerization and chain transfer.[1]

• Initiator Concentration: The concentration of the radical initiator affects the rates of initiation and termination, which in turn influences the average molecular weight of the FTOH products.[1]

Q3: What are the common side products and impurities in FTOH synthesis?

A3: The primary "side products" in the synthesis of a specific long-chain FTOH are other FTOH homologs with different chain lengths. Other common impurities can include:

• Unreacted starting materials (telogen and taxogen).

• Byproducts from the radical initiator.

• Perfluoroalkanoic acids (PFAAs) and their esters, which can form under certain reaction conditions.[3]

• Perfluoroalkyl iodides, if using an iodide-based synthesis route.[3]

Q4: What are the main safety hazards associated with FTOH synthesis?

A4: The synthesis of FTOHs involves several significant hazards:[1]

• Tetrafluoroethylene (TFE): TFE is a flammable and highly reactive gas that can undergo explosive decomposition. It requires specialized handling and equipment.[1]

• Radical Initiators: Many radical initiators, such as organic peroxides, are thermally unstable and can be explosive. They need to be stored and handled with extreme care.[1]

• High-Pressure Equipment: Telomerization reactions are often conducted under high pressure, necessitating the use of appropriately rated and maintained high-pressure reactors.[1]

Q5: How are specific FTOH isomers purified from the reaction mixture?

A5: The purification of specific FTOH isomers is challenging due to the presence of a mixture of homologous compounds with very similar physical properties. Common purification techniques include:[1]

• Fractional Distillation/Rectification: This method separates FTOHs based on their boiling points. However, the boiling points of adjacent long-chain homologs can be very close, making complete separation difficult.[1]

• Crystallization: For solid FTOHs, fractional crystallization can be an effective method for purification.[1]

• Chromatographic Techniques: Preparative chromatography, such as column chromatography, can be used for the separation of specific isomers, although it can be a costly and time-consuming process for large-scale purification.

Troubleshooting Guides

Problem 1: Low or No Reaction Conversion

Potential Cause	Troubleshooting Step
Inactive Initiator	Peroxides and other radical initiators have a limited shelf life and are sensitive to temperature. Use a fresh batch of the initiator and ensure it has been stored correctly.[1]
Incorrect Reaction Conditions	Verify that the reaction temperature and pressure are within the optimal range for the telomerization reaction. Ensure adequate mixing to facilitate the dissolution of TFE in the methanol and its contact with the initiator.[1]
Presence of Inhibitors	Ensure all reagents and the solvent are of high purity and free from radical inhibitors. Purify the TFE gas to remove any stabilizing agents. Thoroughly clean and dry the reactor to eliminate any residues from previous reactions.[1]

Problem 2: Poor Selectivity for the Desired FTOH Isomer/Homolog

Potential Cause	Troubleshooting Step
Incorrect Reactant Ratio	To favor shorter-chain FTOHs, increase the molar ratio of methanol to TFE. For longer chains, increase the relative concentration of TFE.[1]
Suboptimal Temperature or Pressure	Adjust the temperature and pressure to influence the reaction kinetics. Lower temperatures may favor the formation of longer-chain telomers by reducing the rate of chain transfer.
High Initiator Concentration	Reduce the concentration of the radical initiator. A higher concentration of radicals can lead to a higher rate of chain transfer relative to propagation, resulting in shorter chains.[1]

Problem 3: Difficulty in Purifying the Target FTOH Isomer

Potential Cause	Troubleshooting Step
Co-elution of Homologs in Chromatography	Optimize the chromatographic method. Experiment with different stationary phases, mobile phase compositions, and gradient profiles to improve the resolution between adjacent homologs.
Inefficient Fractional Distillation	Use a distillation column with a higher number of theoretical plates to improve separation efficiency. Consider vacuum distillation to reduce the boiling points and prevent thermal degradation of the FTOHs.
Presence of Acidic Impurities	Treat the crude product with a mild base to neutralize and remove acidic impurities like perfluoroalkanoic acids before further purification.[3]

Experimental Protocols

Key Experiment: Characterization of FTOH Isomers by GC-MS/MS

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is a highly sensitive and selective method for the quantification of FTOHs.[4][5][6]

Sample Preparation:

• Collect samples in 40 mL volatile vials containing 2 mL of methanol.[4][5][6]

• Ensure zero headspace is achieved in the vials to prevent loss of volatile FTOHs.[4][5][6]

• Store samples appropriately and return them to the laboratory as soon as possible due to short holding times.[4][5][6]

Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a pulsed splitless injector.

• Mass Spectrometer: A triple quadrupole mass spectrometer (MS/MS).

• Ionization Mode: Positive Chemical Ionization (PCI) is often used to improve sensitivity and selectivity.[4][5][6]

• Column: A suitable column for separating FTOH isomers, such as an Rtx-200.[7]

• Carrier Gas: Helium.[7]

• Injection: Pulsed split injection (e.g., 30 psi until 0.15 min).[7]

• Oven Program: An optimized temperature ramp is crucial for separating different FTOH homologs and isomers.

Data Analysis:

• Identify and quantify target FTOH isomers based on their retention times and specific mass transitions (parent ion to daughter ion).

• Use isotopically labeled internal standards for accurate quantification.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorotelomer alcohol - Wikipedia [en.wikipedia.org]
• 3. WO2006052567A2 - Purification of fluorinated alcohols - Google Patents [patents.google.com]
• 4. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 5. alsglobal.com [alsglobal.com]
• 6. alsglobal.eu [alsglobal.eu]
• 7. Fast Analysis of Fluorotelomer Alcohols [restek.com]

Technical Support Center: Purification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Issue 1: Incomplete removal of starting materials or non-fluorinated impurities.

Possible Cause	Suggested Solution
Inefficient extraction during workup.	Ensure thorough mixing during aqueous washes. Use a brine wash to break up emulsions and improve phase separation.
Co-elution during flash chromatography.	Optimize the solvent system. A common starting point for fluorinated compounds is a hexane/ethyl acetate gradient. If co-elution persists, consider using a different stationary phase, such as fluorinated silica gel, which can offer different selectivity for fluorinated molecules.[1]
Similar boiling points preventing separation by distillation.	For impurities with close boiling points, fractional distillation under reduced pressure is recommended to enhance separation efficiency.

Issue 2: Product loss or degradation during purification.

Possible Cause	Suggested Solution
Decomposition on acidic silica gel.	Fluorinated alcohols can be sensitive to the acidic nature of standard silica gel.[2] Deactivate the silica gel by pre-treating it with a solution of triethylamine in your mobile phase. Alternatively, use a less acidic stationary phase like alumina.
Thermal decomposition during distillation.	Distill under reduced pressure to lower the boiling point and minimize thermal stress on the compound. A patent for a similar mixture of fluorinated alcohols suggests a boiling range of 105-135 °C at 40 mmHg.
Volatility of the product.	When removing solvent under reduced pressure (e.g., rotary evaporation), use a moderate temperature and pressure to avoid significant loss of the product.

Issue 3: Difficulty in removing colored impurities.

Possible Cause	Suggested Solution
Presence of highly polar, colored byproducts.	Consider a pre-purification step. Passing the crude material through a small plug of silica gel or activated carbon can help remove baseline impurities before proceeding to the main purification method.
Impurities from the reaction or starting materials.	Review the synthesis protocol to identify potential sources of colored byproducts. Ensure high-purity starting materials are used.

Frequently Asked Questions (FAQs)

Q1: What are the expected physicochemical properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol?

A1: The following table summarizes the known and estimated properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Property	Value	Source
Molecular Formula	C₈H₉F₉O	[3][4]
Molecular Weight	292.14 g/mol	[3][4]
Boiling Point	Estimated to be in the range of 105-135 °C at 40 mmHg (for a similar mixture).
Appearance	Likely a colorless liquid.	General property of similar alcohols.
Solubility	Expected to be soluble in common organic solvents like ethers, esters, and chlorinated solvents. Solubility in non-polar solvents like hexanes may be limited.	General property of fluorinated alcohols.

Q2: What are the most common impurities I should expect from the synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol?

A2: The synthesis of fluorinated alcohols can lead to several types of impurities:

• Unreacted Starting Materials: Depending on the synthetic route, these could include the corresponding halide or other functionalized precursors.

• Over-oxidation Products: If the alcohol is prepared by reduction of a carboxylic acid or ester, incomplete reduction can leave these starting materials as impurities. Conversely, if prepared by oxidation, over-oxidation to the corresponding aldehyde or carboxylic acid is possible.

• Elimination Byproducts: The presence of a base can sometimes lead to the elimination of HF, resulting in unsaturated fluorinated compounds.

• Etherification Products: In the presence of acidic conditions or other alcohols, self-etherification or reaction with other alcohols can occur.

Q3: Which purification technique is most suitable for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol?

A3: The choice of purification technique depends on the nature and quantity of the impurities:

• Distillation: This is a good method for large-scale purification and for removing non-volatile impurities. Vacuum distillation is recommended to prevent thermal decomposition.

• Flash Column Chromatography: This is the preferred method for removing impurities with similar boiling points and for achieving high purity on a smaller scale. Given the fluorinated nature of the compound, using a fluorinated stationary phase can sometimes provide better separation.[1]

• Recrystallization: If the compound is a solid at room temperature or forms a stable crystalline solid at low temperatures, recrystallization can be a highly effective method for achieving high purity. The choice of solvent is critical and will require screening.

Q4: How can I monitor the purity of my 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol during and after purification?

A4: Several analytical techniques can be used:

• Gas Chromatography (GC): GC is an excellent method for assessing the purity of volatile compounds. A flame ionization detector (FID) is commonly used. The use of a mass spectrometer (GC-MS) can help in identifying any impurities present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹⁹F, and ¹³C NMR are powerful tools for confirming the structure of the desired product and identifying and quantifying impurities.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient way to monitor the progress of a reaction and to determine the appropriate solvent system for flash chromatography.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

• Setup: Assemble a vacuum distillation apparatus with a short path distillation head to minimize product loss. Ensure all glassware is dry.

• Charging the Flask: Add the crude 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol to the distillation flask along with a magnetic stir bar or boiling chips.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask in a heating mantle or oil bath.

• Collecting Fractions: Collect the fraction that distills at the expected boiling point under the applied pressure. It is advisable to collect a forerun and a tail fraction to maximize the purity of the main fraction.

• Characterization: Analyze the collected fractions by GC or NMR to determine their purity.

Protocol 2: Purification by Flash Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system. A good starting point is a gradient of ethyl acetate in hexanes. The desired compound should have an Rf value of approximately 0.2-0.3 for optimal separation.

• Column Packing: Pack a glass column with silica gel (or fluorinated silica gel for enhanced separation of fluorinated compounds) using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the column.

• Elution: Run the column using the selected solvent system, gradually increasing the polarity if a gradient is used.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Combining and Concentrating: Combine the pure fractions and remove the solvent under reduced pressure.

• Purity Analysis: Confirm the purity of the final product using GC or NMR.

Visualizations

Caption: General purification workflow for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. silicycle.com [silicycle.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. scbt.com [scbt.com]

Technical Support Center: Overcoming Poor Solubility of Fluorinated Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of fluorinated compounds in experimental settings.

Troubleshooting Guide

My fluorinated compound won't dissolve in common laboratory solvents. What should I do?

The poor solubility of highly fluorinated compounds in both aqueous and organic solvents is a common challenge. This is due to the unique properties of fluorine, which impart both hydrophobicity and lipophobicity.[1][2] The first step is to systematically explore a range of solvents and then consider more advanced solubilization techniques.

Systematic Solvent Selection

A logical approach to solvent selection can save time and resources. The following workflow diagram illustrates a systematic process for identifying a suitable solvent system.

Caption: A systematic workflow for selecting a suitable solvent for a fluorinated compound.

Solvent Solubility Data

The following table summarizes the solubility of Perfluorooctanesulfonic acid (PFOS), a representative highly fluorinated compound, in various solvents to illustrate the differences in solubility between common organic solvents.[3]

Solvent	Dielectric Constant	Solubility of PFOS (g/L)
Methanol	32.7	37.1
Acetone	20.7	>37.1 (Higher than Methanol)
Acetonitrile	37.5	12.0
Ethanol	24.5	~7.0
Carbon Tetrachloride	2.2	<0.1
Hexane	1.9	<0.1
Octanol	10.3	0.11

Data sourced from ResearchGate.[3]

As the data indicates, polar aprotic solvents like acetone and polar protic solvents like methanol tend to be more effective for this specific fluorinated acid than nonpolar solvents. However, for other fluorinated compounds, especially those that are less polar, "fluorous" solvents may be required.[4] Fluorous solvents, such as perfluorohexane and trifluorotoluene, are specifically designed to dissolve highly fluorinated molecules.[4][5]

Advanced Solubilization Techniques

If direct dissolution in a single solvent is unsuccessful, several formulation strategies can be employed to enhance solubility.

• Co-solvency: This technique involves using a mixture of a primary solvent with one or more co-solvents to increase the overall solubility of the compound. For fluorinated compounds, a common approach is to use a mixture of a standard organic solvent and a fluorous solvent.

• pH Adjustment: For ionizable fluorinated compounds, altering the pH of the solution can significantly impact solubility.[6] By adjusting the pH to a point where the compound is in its ionized form, its solubility in aqueous or polar protic solvents can be dramatically increased.

• Use of Surfactants and Micelles: Semifluorinated surfactants can form micelles in aqueous solutions with a "fluorous" core.[1][2] These micelles can encapsulate highly fluorinated molecules, effectively solubilizing them in an aqueous environment.[1][2]

• Solid Dispersions: This method involves dispersing the fluorinated compound in a solid, inert carrier matrix at the molecular level.[7][8] When this solid dispersion is introduced into a solvent, the carrier dissolves, releasing the fluorinated compound in a finely dispersed state, which enhances its dissolution rate and apparent solubility.[7][8]

• Lipid-Based Formulations: For lipophilic fluorinated compounds, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can be highly effective.[9][10] These formulations form fine emulsions upon contact with aqueous media, facilitating the solubilization and absorption of the compound.[9][10]

Experimental Protocols

Protocol 1: Co-solvency Method

This protocol provides a general guideline for using a co-solvent system to dissolve a poorly soluble fluorinated compound.

• Initial Screening:

  • Attempt to dissolve a small amount of your fluorinated compound in a primary solvent (e.g., DMSO, ethanol).

  • In a separate vial, attempt to dissolve a small amount in a fluorous co-solvent (e.g., trifluorotoluene).

• Co-solvent Titration:

  • To the vial containing the compound in the primary solvent, add the fluorous co-solvent dropwise while vortexing or stirring.

  • Observe for dissolution. Continue adding the co-solvent up to a certain percentage (e.g., 50% v/v).

  • If the compound dissolves, note the approximate ratio of primary solvent to co-solvent.

• Systematic Evaluation:

  • Prepare a series of co-solvent mixtures with varying ratios (e.g., 90:10, 80:20, 70:30, etc.) of the primary solvent to the fluorous co-solvent.

  • Add a known amount of the fluorinated compound to a fixed volume of each co-solvent mixture.

  • Agitate the samples (e.g., on a shaker at a constant temperature) until equilibrium is reached (typically 24-48 hours).

  • Visually inspect for undissolved material. For quantitative analysis, filter the saturated solutions and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Protocol 2: pH Adjustment for Ionizable Fluorinated Compounds

This protocol outlines the steps for enhancing the solubility of an acidic or basic fluorinated compound.

• Determine the pKa:

  • If the pKa of your compound is unknown, it can be predicted using software or determined experimentally via potentiometric titration.

• Prepare Buffers:

  • Prepare a series of buffers with pH values spanning a range around the pKa of your compound (e.g., pKa ± 2 pH units).

• Solubility Determination:

  • Add an excess amount of your fluorinated compound to a fixed volume of each buffer solution.

  • Equilibrate the samples by shaking or stirring at a constant temperature for 24-48 hours.

  • Filter the saturated solutions to remove any undissolved solid.

  • Measure the concentration of the dissolved compound in the filtrate using an appropriate analytical technique.

• Optimal pH Selection:

  • Plot solubility as a function of pH to identify the pH at which the compound is most soluble. For an acidic compound, solubility will increase as the pH rises above the pKa. For a basic compound, solubility will increase as the pH falls below the pKa.

Caption: Mechanism of how a co-solvent system improves the solubility of a compound.

Frequently Asked Questions (FAQs)

Q1: Why are fluorinated compounds often poorly soluble in both water and organic solvents?

A1: Highly fluorinated compounds are often described as being both hydrophobic (water-repelling) and lipophobic (oil-repelling).[1][2] This is because the highly electronegative fluorine atoms create a molecule with a low polarizability, leading to weak van der Waals interactions with both polar and non-polar solvent molecules.[11]

Q2: Are "fluorous" solvents safe to use in the lab?

A2: Many fluorous solvents have favorable safety profiles, exhibiting high thermal and chemical stability, low toxicity, and non-flammability.[4][5] However, as with any chemical, it is crucial to consult the Safety Data Sheet (SDS) for specific handling and disposal instructions. Some fluorinating agents, on the other hand, can be highly reactive and require special precautions.

Q3: Can I use heat to improve the solubility of my fluorinated compound?

A3: Increasing the temperature can enhance the solubility of many compounds, including some fluorinated ones. However, it is essential to consider the thermal stability of your compound. Some fluorinated molecules may decompose at elevated temperatures. Always perform a small-scale test and consult literature for the thermal properties of your compound or similar structures.

Q4: How do I choose a suitable carrier for creating a solid dispersion of a fluorinated drug?

A4: The choice of carrier is critical for the success of a solid dispersion.[12] Ideal carriers are water-soluble, non-toxic, and chemically inert with the drug.[12] Common carriers include polymers like polyethylene glycols (PEGs), polyvinylpyrrolidone (PVP), and hydroxypropyl methylcellulose (HPMC).[12] The selection often depends on the physicochemical properties of the fluorinated drug and the desired release profile. It is recommended to screen several carriers to find the most compatible one.

Q5: What are the key considerations when developing a lipid-based formulation for a fluorinated compound?

A5: When developing a lipid-based formulation, key factors to consider include the solubility of the fluorinated compound in various lipid excipients (oils, surfactants, and co-solvents), the potential for the compound to precipitate upon dilution in aqueous media, and the digestibility of the lipid components.[13][14] The goal is to create a stable formulation that can maintain the drug in a solubilized state in the gastrointestinal tract to allow for absorption.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fluorous Solvents | TCI AMERICA [tcichemicals.com]
• 5. The advantages of using fluorinated solvents - EnviroTech Europe | Vapour Degreasing, Corrosion Protection & Metal Cleaning [envirotech-europe.com]
• 6. pH Adjustment and Neutralization, the basics [phadjustment.com]
• 7. Solid Dispersion Oral Thin Film Preparation Technology - Oral Thin Film - CD Formulation [formulationbio.com]
• 8. youtube.com [youtube.com]
• 9. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. nbinno.com [nbinno.com]
• 12. researchgate.net [researchgate.net]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. future4200.com [future4200.com]

Technical Support Center: Optimizing Polymerization of Fluorinated Monomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the polymerization of fluorinated monomers.

Troubleshooting Guide

This guide addresses common issues encountered during the polymerization of fluorinated monomers, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Polymer Yield

Question: My polymerization reaction is resulting in a very low yield of the fluoropolymer. What are the potential causes and how can I improve it?

Answer: Low polymer yield is a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Causes and Solutions:

• Inhibitor Presence: Many commercial fluorinated monomers are shipped with inhibitors to prevent premature polymerization during storage. These inhibitors must be removed before the reaction.

  • Solution: Pass the monomer through an inhibitor removal column (e.g., packed with basic alumina) prior to use. For liquid monomers, distillation can also be an effective method. It is important to note that once the inhibitor is removed, the monomer is more prone to spontaneous polymerization and should be used promptly or stored under appropriate conditions (e.g., refrigerated, under an inert atmosphere).[1][2]

• Insufficient Initiator Concentration or Activity: The initiator concentration is critical for achieving a good yield. If the concentration is too low, the number of initiated chains will be insufficient, leading to a low overall conversion. The initiator's half-life at the reaction temperature also plays a crucial role.

  • Solution: Increase the initiator concentration incrementally. Ensure the chosen initiator has an appropriate decomposition rate at your reaction temperature. For example, azo-bis-iso-butyronitrile (AIBN) is commonly used for reactions in organic solvents at temperatures above 65°C, while persulfate salts like potassium persulfate (KPS) are suitable for aqueous emulsion polymerizations.[3]

• Impurities in the Reaction System: Oxygen is a potent inhibitor of radical polymerization. Other impurities in the monomer, solvent, or from the reaction vessel can also terminate growing polymer chains.

  • Solution: Ensure all reaction components are thoroughly deoxygenated by purging with an inert gas like nitrogen or argon. Use high-purity monomers and solvents. Thoroughly clean and dry all glassware and reaction vessels.

• Suboptimal Reaction Temperature or Pressure: The polymerization rate is highly dependent on temperature and, for gaseous monomers, pressure.

  • Solution: Optimize the reaction temperature. Higher temperatures generally increase the rate of polymerization but can also lead to side reactions or initiator decomposition that is too rapid. For gaseous monomers like tetrafluoroethylene (TFE) or vinylidene fluoride (VDF), increasing the pressure will increase the monomer concentration in the reaction phase, leading to a higher yield.[4][5][6]

Issue 2: Poor Molecular Weight Control (Too Low or Too High)

Question: I am struggling to achieve the desired molecular weight for my fluoropolymer. It's either too low or uncontrollably high. What can I do?

Answer: Controlling the molecular weight of fluoropolymers is essential for tailoring their properties. Both excessively low and high molecular weights can be problematic.

Potential Causes and Solutions for Low Molecular Weight:

• High Initiator Concentration: A higher initiator concentration leads to the formation of more polymer chains, each with a shorter length, resulting in a lower average molecular weight.[7]

  • Solution: Decrease the initiator concentration.

• Chain Transfer Reactions: Chain transfer agents, or even the solvent or monomer itself, can terminate a growing polymer chain and initiate a new one, leading to lower molecular weight.[8][9]

  • Solution: To intentionally control and lower the molecular weight, a chain transfer agent (CTA) can be added. Common CTAs include thiols and some halogenated compounds.[10][] If low molecular weight is unintentional, consider changing the solvent to one with a lower chain transfer constant.[2][8]

• High Reaction Temperature: Higher temperatures can increase the rate of termination and chain transfer reactions, leading to lower molecular weight.

  • Solution: Lower the reaction temperature, while ensuring it remains sufficient for initiator decomposition.

Potential Causes and Solutions for High Molecular Weight (or Gelation):

• Low Initiator Concentration: A very low initiator concentration can lead to a small number of chains growing to a very high molecular weight, potentially leading to gel formation.

  • Solution: Increase the initiator concentration.

• Low Concentration of Chain Transfer Agent: If a CTA is being used, its concentration may be too low.

  • Solution: Increase the concentration of the chain transfer agent.[12]

• Trommsdorff (Gel) Effect: In bulk or concentrated solution polymerizations, the viscosity can increase significantly, which slows down the termination reactions between polymer chains, leading to a rapid increase in molecular weight and potential gelation.[13]

  • Solution: Conduct the polymerization in a more dilute solution or switch to a different polymerization technique like emulsion or suspension polymerization where the viscosity effect is less pronounced.

Issue 3: High Polydispersity Index (PDI)

Question: The fluoropolymer I synthesized has a very broad molecular weight distribution (high PDI). How can I achieve a more uniform polymer?

Answer: A high PDI indicates a wide range of polymer chain lengths, which can negatively impact the material's properties.

Potential Causes and Solutions:

• Non-uniform Initiation: If the initiator is not introduced or activated uniformly, polymer chains will start growing at different times, leading to a broader PDI.

  • Solution: Ensure rapid and uniform mixing of the initiator at the start of the reaction. For photopolymerization, ensure the light source provides even illumination.

• Chain Transfer to Polymer: This can lead to branched polymers and a broader PDI.

  • Solution: Lower the monomer conversion to reduce the likelihood of this side reaction.

• Fluctuations in Temperature or Monomer Concentration: Inconsistent reaction conditions can lead to variations in the polymerization rate and, consequently, the PDI.

  • Solution: Maintain strict control over the reaction temperature and ensure a constant monomer feed rate in semi-batch or continuous processes.

• Conventional Radical Polymerization Limitations: Conventional free radical polymerization often yields polymers with a PDI of 1.5-2.0 or higher.

  • Solution: For better control over the PDI, consider using controlled/living radical polymerization techniques such as Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.

Quantitative Data on Reaction Conditions

The following tables summarize typical reaction conditions for the polymerization of common fluorinated monomers. These values should be considered as starting points, and optimization may be necessary for specific experimental setups.

Table 1: Emulsion Polymerization of Vinylidene Fluoride (VDF)

Parameter	Typical Range	Notes
Temperature	75 - 90 °C	Higher temperatures increase the reaction rate.[4]
Pressure	2.0 - 3.8 MPa	Maintained by continuous addition of VDF monomer.[4]
Initiator	Potassium Persulfate (KPS)	A common water-soluble initiator.
Initiator Conc.	0.5 - 1.0 wt% (based on monomer)	Higher concentrations can lead to lower molecular weight.
Emulsifier	Fluorinated surfactants	Often used, though surfactant-free systems exist.[14]

Table 2: Suspension Polymerization of Vinylidene Fluoride (VDF)

Parameter	Typical Range	Notes
Temperature	30 - 60 °C	Lower than emulsion polymerization.[4]
Pressure	2.1 - 7.0 MPa	Higher pressure can increase monomer density.[4][15]
Initiator	Organic Peroxides	Oil-soluble initiators are required.
Initiator Conc.	0.1 - 0.5 wt% (based on monomer)
Dispersant	Methyl hydroxypropyl cellulose	Used to stabilize the monomer droplets.[15]
Chain Transfer Agent	0.05 - 0.4 wt% (based on monomer)	Used for molecular weight control.[4]

Table 3: Radical Polymerization of Tetrafluoroethylene (TFE)

Parameter	Typical Range	Notes
Temperature	310 - 350 K (37 - 77 °C)
Pressure	10 - 20 atm (1.0 - 2.0 MPa)	Gaseous monomer requires elevated pressure.[1]
Initiator	Ammonium Persulfate	For aqueous systems.[1]
Polymerization Type	Suspension or Emulsion	Both methods are used commercially.[1]

Experimental Protocols

Protocol 1: General Procedure for Inhibitor Removal from Liquid Fluorinated Monomers

• Set up a glass column packed with a suitable inhibitor remover, such as basic alumina. The amount of packing will depend on the quantity of monomer to be purified.

• Secure an addition funnel above the column.

• Add the inhibited monomer to the addition funnel.

• Slowly add the monomer dropwise to the column, ensuring it does not overflow.

• Collect the purified, inhibitor-free monomer in a clean, dry collection flask.

• For low-melting solid monomers, the column may need to be gently heated to prevent solidification. Avoid overheating, as this could induce polymerization.[2][16]

• The purified monomer should be used immediately or stored under an inert atmosphere at a low temperature.

Protocol 2: Emulsion Polymerization of a Fluorinated Acrylate

• To a four-necked flask equipped with a mechanical stirrer, condenser, nitrogen inlet, and dropping funnels, add deionized water and the emulsifier(s).

• Heat the flask to the desired reaction temperature (e.g., 80°C) in a water bath while stirring and purging with nitrogen.

• In a separate vessel, prepare a pre-emulsion of the fluorinated acrylate monomer, any co-monomers, and a portion of the deionized water.

• Prepare an aqueous solution of the initiator (e.g., potassium persulfate).

• Add a small portion of the initiator solution and the pre-emulsion to the reaction flask to form seed particles.

• After a short period (e.g., 15-30 minutes), begin the continuous, dropwise addition of the remaining pre-emulsion and initiator solution over several hours.

• After the additions are complete, maintain the reaction at temperature for an additional period (e.g., 1-2 hours) to ensure high conversion.

• Cool the reactor to room temperature to obtain the fluorinated polyacrylate latex.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right initiator for my fluoropolymer synthesis?

The choice of initiator primarily depends on two factors: its solubility and its decomposition temperature.

• Solubility: For polymerizations in organic solvents (solution or bulk), an oil-soluble initiator like AIBN or benzoyl peroxide is suitable. For aqueous systems like emulsion or suspension polymerization, a water-soluble initiator such as potassium persulfate is typically used.[3]

• Decomposition Temperature: The initiator must decompose to generate radicals at a reasonable rate at the desired reaction temperature. The "10-hour half-life temperature" is a useful parameter for selecting an initiator, as it indicates the temperature at which half of the initiator will decompose in 10 hours.[17]

Q2: My fluoropolymer is discolored. What could be the cause?

Discoloration, such as yellowing or browning, can be caused by:

• Thermal Degradation: If the polymerization temperature is too high, the polymer can begin to degrade.

• Impurities: Impurities in the monomer or solvent can lead to side reactions that produce colored byproducts. Fillers in some formulations can also cause discoloration if not properly selected.[18]

• Oxidation: The presence of oxygen during polymerization can lead to the formation of chromophores.

To avoid discoloration, ensure accurate temperature control, use high-purity reagents, and maintain an inert atmosphere during the reaction.

Q3: Can I control the molecular weight of my fluoropolymer without using a chain transfer agent?

Yes, to some extent. The molecular weight is inversely related to the initiator concentration; a lower initiator concentration will generally result in a higher molecular weight.[7] Reaction temperature also has an effect, with lower temperatures typically favoring higher molecular weights. However, for precise control, especially for achieving lower molecular weights, the use of a chain transfer agent is the most effective method.[10][][12]

Q4: What is the effect of solvent on solution polymerization of fluorinated monomers?

The solvent in solution polymerization has several effects:

• Heat Dissipation: It helps to dissipate the heat generated during the exothermic polymerization reaction, allowing for better temperature control.[8]

• Viscosity Control: The solvent reduces the viscosity of the reaction mixture, which can help prevent the autoacceleration (gel effect) that leads to uncontrolled molecular weight increase.[8]

• Chain Transfer: The solvent can act as a chain transfer agent, which will lower the molecular weight of the resulting polymer. The extent of this effect depends on the specific solvent's chain transfer constant.[2][8]

• Solubility: The solubility of the growing polymer in the solvent is crucial. If the polymer precipitates out of solution, this can affect the reaction kinetics and the properties of the final material.[2]

Q5: How does pressure affect the gas-phase polymerization of fluorinated monomers?

For gaseous monomers like TFE and VDF, pressure is a critical parameter. Increasing the reaction pressure leads to:

• Increased Monomer Concentration: A higher pressure increases the concentration of the monomer in the reaction phase, which generally leads to a higher rate of polymerization and higher yields.[19][20]

• Increased Polymer Density: Higher pressure can lead to a denser polymer phase, which can affect monomer diffusion to the active sites of the catalyst or growing polymer chains.[19]

• Potential for Broader Particle Size Distribution: In some cases, higher pressure can result in a broader particle size distribution of the polymer product.[19]

Visualizations

Caption: Troubleshooting flowchart for low polymer yield.

Caption: Factors influencing molecular weight control.

Caption: Workflow for emulsion polymerization.

References

• 1. Poly(tetrafluoroethene) (Polytetrafluoroethylene) [essentialchemicalindustry.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. hub.qmplus.qmul.ac.uk [hub.qmplus.qmul.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]
• 7. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 8. Solution polymerization - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 12. US20180072829A1 - Modified fluoropolymers - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Surfactant-free emulsion polymerization of vinylidene fluoride mediated by RAFT/MADIX reactive poly(ethylene glycol) polymer chains - Polymer Chemistry (RSC Publishing) DOI:10.1039/D1PY00728A [pubs.rsc.org]
• 15. US3780007A - Polymerization of vinylidene fluoride in aqueous suspension - Google Patents [patents.google.com]
• 16. scilit.com [scilit.com]
• 17. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 18. FAQ – Nexgen Fluoropolymers Pvt. Ltd. [nexgenfluoro.com]
• 19. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 20. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of PFAS Compounds

This guide provides solutions and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of Per- and Polyfluoroalkyl Substances (PFAS).

Troubleshooting Guide: A Step-by-Step Approach

Question 1: Are all the peaks in my chromatogram tailing, or only the PFAS analytes?

• If all peaks are tailing: The issue is likely systemic or mechanical, affecting the entire HPLC system.[1][2] This could be related to a physical problem in the flow path.[2] Proceed to the "Systemic Issues" section of the troubleshooting workflow.

• If only the PFAS peaks (or a subset of analytes) are tailing: The cause is likely a specific chemical interaction between the PFAS compounds, the stationary phase, and the mobile phase.[1] This is the most common scenario for acidic compounds like PFAS.[1] Proceed to the "Analyte-Specific Issues" section of the troubleshooting workflow.

Question 2: I've identified the issue as analyte-specific. What should I investigate first?

The most common cause of peak tailing for acidic compounds like PFAS is secondary interactions with the stationary phase.[3] Specifically, interactions with residual silanol groups on the surface of silica-based columns are a primary cause.[3][4]

Key areas to investigate for analyte-specific tailing:

• Mobile Phase pH and Buffer Strength: The pH of the mobile phase is critical. For acidic compounds like PFAS, a mobile phase pH below their pKa is often necessary to ensure they are in a single, protonated form and to suppress the ionization of residual silanol groups on the column packing.[3][5]

• Column Chemistry and Health: The type of column and its condition are crucial. Not all C18 columns are the same, and some may have more active silanol groups than others.[4] Column degradation or contamination can also lead to peak tailing.[5]

• Sample Overload: Injecting too much sample can saturate the column, leading to peak distortion.[5]

Question 3: My issue seems to be systemic. What are the common mechanical causes of peak tailing?

Systemic issues that cause all peaks to tail are often related to "extra-column band broadening."[5] This occurs when the sample band spreads out in the components of the HPLC system outside of the column.

Common mechanical causes include:

• Column Void or Damage: A void or channel in the column packing at the inlet can cause the sample to travel through at different rates, leading to a tailing peak.[2][5]

• Improper Fittings or Connections: A poor connection between the tubing and the column or other components can create a small void or "dead volume" where the sample can get diluted.[2]

• Excessively Long or Wide Tubing: The tubing connecting the injector, column, and detector contributes to extra-column volume.[5][6] Using tubing with a narrow internal diameter is recommended.[6]

• Blocked Frit: A clogged inlet frit on the column can distort the flow path and cause peak shape issues.[1]

Frequently Asked Questions (FAQs)

Q1: Why is peak tailing a common problem for PFAS compounds? PFAS are acidic compounds, and many legacy HPLC methods use reversed-phase columns with silica-based packings.[7] These packings can have residual silanol groups (Si-OH) on their surface.[4] At mobile phase pH levels above 3.0, these silanol groups can become deprotonated (Si-O⁻) and interact ionically with the acidic PFAS analytes, creating a secondary retention mechanism that leads to peak tailing.[3]

Q2: How can I adjust my mobile phase to reduce peak tailing for PFAS?

• Lower the pH: Operating at a lower pH (e.g., 2-3) helps to keep the silanol groups on the column fully protonated, minimizing secondary interactions.[3]

• Increase Buffer Strength: A buffer concentration of 10-50 mM can help maintain a consistent pH and improve peak shape.[5]

• Use Mobile Phase Additives: Additives like ammonium formate or formic acid can improve peak shape and retention for PFAS. Historically, triethylamine was used to mask silanol groups, but modern, high-purity columns often make this unnecessary.

Q3: What type of HPLC column is best for PFAS analysis to avoid peak tailing? While standard C18 columns are commonly used, newer column chemistries can provide better peak shapes for challenging PFAS compounds.[7][8] Consider the following:

• End-capped Columns: These columns have been chemically treated to block many of the residual silanol groups, reducing secondary interactions.[3][6]

• Positively Charged Surface Columns: Some newer columns have a slight positive charge on the surface, which can improve retention and peak shape for negatively charged PFAS analytes, especially short-chain compounds.[9]

• Alternative Stationary Phases: Phenyl-Hexyl or C8 columns can offer different selectivity and may provide better peak shapes for certain PFAS.[10]

Q4: Can background contamination from my HPLC system affect peak shape? Yes. PFAS are ubiquitous, and components within the HPLC system itself, such as PTFE tubing, solvent frits, and vial septa, can leach PFAS, leading to background contamination.[11][12] This can result in ghost peaks or a noisy baseline, which can interfere with the integration of the analyte peaks and potentially contribute to apparent tailing.[11] To mitigate this, it is recommended to use PEEK tubing and certified PFAS-free consumables.[12] Installing a delay column between the pump and the injector can also help by chromatographically separating the system-generated PFAS from the injected sample PFAS.[13][14]

Q5: My short-chain PFAS compounds show poor peak shape and low retention. How can I fix this? Short-chain PFAS are very polar and often have low retention on traditional C18 columns, which can lead to poor peak shape as they elute near the column void.[9] To improve this:

• Use a column designed for polar analytes, such as one with a positively charged surface chemistry, to increase retention.[9]

• Optimize the mobile phase with a high aqueous content at the beginning of the gradient to promote retention.[9]

Q6: Could my sample preparation be causing peak tailing? Yes. If the sample is not adequately cleaned up, matrix components can interfere with the chromatography, leading to peak tailing.[3] Using a sample clean-up procedure like Solid Phase Extraction (SPE) can help remove these interferences.[3] Additionally, injecting a sample dissolved in a solvent that is much stronger than the initial mobile phase can cause peak distortion.[7]

Data Presentation

Table 1: Effect of Mobile Phase Additives on PFAS Peak Shape and Retention This table summarizes the typical effects of different mobile phase additives on the chromatographic analysis of PFAS compounds.

Mobile Phase Additive	Typical Concentration	Primary Effect on PFAS Analysis	Impact on Peak Tailing	Reference
Ammonium Acetate	2-20 mM	Provides buffering capacity around neutral pH. Commonly used in EPA methods.	Can be effective, but tailing may persist for some analytes depending on column and pH.	[15]
Formic Acid	0.1%	Lowers mobile phase pH, protonating silanol groups and improving peak shape for acidic analytes.	Generally reduces peak tailing for PFAS by minimizing secondary silanol interactions.	[16][17]
Ammonium Formate	5-10 mM	Acts as a buffer at acidic pH and can improve peak shape and sensitivity.	Often provides good peak symmetry when combined with formic acid.	[9]
Methanol vs. Acetonitrile	As organic modifier	Choice of organic solvent can influence selectivity and peak shape.	Methanol is commonly used in PFAS methods. Acetonitrile can offer different selectivity and may reduce tailing in some cases by preventing strong interactions between the analyte and the stationary phase.	[18]

Experimental Protocols

Protocol 1: General HPLC-MS/MS Method for PFAS Analysis

This protocol provides a general methodology for the analysis of PFAS in water samples, focusing on conditions relevant to achieving good peak shape.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition a weak anion exchange (WAX) SPE cartridge with methanol followed by ultrapure water.

  • Load 250-500 mL of the water sample onto the cartridge.

  • Wash the cartridge with a mild buffer to remove interferences.

  • Elute the PFAS analytes with a small volume of ammoniated methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of 96:4 methanol/water.

• HPLC System and Column:

  • HPLC System: An HPLC system with PFAS-free components (e.g., PEEK tubing) is recommended.[12] A delay column should be installed between the pump and injector.[13]

  • Analytical Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm) or a column with positively charged surface chemistry.

  • Guard Column: Use a compatible guard column to protect the analytical column.

  • Column Temperature: 40 °C

• Mobile Phase:

  • Mobile Phase A: 20 mM ammonium acetate in water.

  • Mobile Phase B: Methanol.

  • Alternative Acidic Mobile Phase:

    • Mobile Phase A: 0.1% Formic Acid in water.

    • Mobile Phase B: 0.1% Formic Acid in acetonitrile/methanol.

• Gradient Elution Program:

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0.0 min: 10% B

    • 1.0 min: 10% B

    • 12.0 min: 95% B

    • 15.0 min: 95% B

    • 15.1 min: 10% B

    • 20.0 min: 10% B

  • Injection Volume: 5 µL

• Mass Spectrometry Detection:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions per analyte for confirmation.

Mandatory Visualization

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Caption: Secondary interaction between PFAS and silanol groups.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. uhplcs.com [uhplcs.com]
• 6. chromtech.com [chromtech.com]
• 7. youtube.com [youtube.com]
• 8. uhplcs.com [uhplcs.com]
• 9. halocolumns.com [halocolumns.com]
• 10. phenomenex.com [phenomenex.com]
• 11. Contaminants including PFAS leaching into an analysis - Tips & Suggestions [mtc-usa.com]
• 12. spectroscopyeurope.com [spectroscopyeurope.com]
• 13. affinisep.com [affinisep.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. Challenges in PFAS Postdegradation Analysis: Insights from the PFAS-CTAB Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

improving signal-to-noise ratio in 19F NMR of fluorinated molecules

Welcome to the Technical Support Center for ¹⁹F NMR Spectroscopy. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the signal-to-noise ratio (S/N) in experiments involving fluorinated molecules.

Troubleshooting Guides

This section addresses common issues encountered during ¹⁹F NMR experiments. Each guide is in a question-and-answer format, providing potential causes and step-by-step solutions.

Issue 1: My ¹⁹F NMR signal is weak or has a poor signal-to-noise ratio (S/N). What can I do?

A poor S/N is a frequent challenge in ¹⁹F NMR, especially with low-concentration samples. Several factors related to your sample, the spectrometer hardware, and the experimental parameters can contribute to this issue.[1][2]

Potential Causes & Solutions:

• Low Sample Concentration: The most straightforward cause of a weak signal is a low concentration of the fluorinated analyte.

  • Solution: If possible, increase the concentration of your sample.

• Suboptimal Acquisition Parameters: Incorrectly set parameters can severely degrade signal intensity.

  • Solution 1: Optimize Relaxation Delay (D1): The relaxation delay should be long enough to allow the fluorine nuclei to return to equilibrium between scans. For quantitative results, a delay of at least 5 times the longest T₁ (spin-lattice relaxation time) is recommended.[3] For routine spectra where quantitation is not critical, a shorter delay (1-1.5 x T₁) can be used to acquire more scans in a given time.

  • Solution 2: Increase the Number of Scans (nt): The S/N ratio increases with the square root of the number of scans. Doubling the number of scans will increase the S/N by a factor of approximately 1.4.

  • Solution 3: Use an Optimized Pulse Angle: For a given relaxation delay, a specific pulse angle (the Ernst angle) will provide the maximum S/N. However, a 90° pulse is often used to maximize the signal for a single scan.[4]

• Hardware Limitations: The spectrometer's hardware plays a crucial role in sensitivity.

  • Solution: Use a Cryoprobe: A cryogenically cooled probe can reduce thermal noise and increase the S/N ratio by a factor of up to 4 compared to a standard room temperature probe.[5][6] This means experiments can be run in 1/16th of the time for the same S/N.[5]

• Inefficient Data Processing: How the Free Induction Decay (FID) is processed can impact the final spectrum's S/N.

  • Solution: Apply an Exponential Weighting Function: Multiplying the FID by an exponential function (line broadening, lb) before Fourier transformation can improve the S/N at the cost of slightly broader peaks.[7] A small lb value (e.g., 0.2-0.5 Hz) is a good starting point.[7]

Issue 2: The baseline of my ¹⁹F NMR spectrum is rolling or distorted. How can I fix this?

Baseline distortions are common in ¹⁹F NMR due to the wide spectral widths often required.[1][7]

Potential Causes & Solutions:

• Large Spectral Width: Acquiring a very wide spectral range can lead to baseline issues.[1][7]

  • Solution: If the approximate chemical shift range of your signals is known, reduce the spectral width (sw) to cover only the region of interest.[7]

• Incorrect Phase Correction: Applying a large first-order phase correction (lp) can introduce baseline roll.[1][7]

  • Solution: Try to phase the spectrum using only the zero-order correction (aph0 on some spectrometers) first.[7] If first-order correction is needed, apply it carefully. Automated phasing (aph) should be followed by manual inspection and adjustment if necessary.

• Acoustic Ringing: The radiofrequency pulse can cause vibrations in the probe, leading to distortions at the beginning of the FID.

  • Solution: Apply a backward linear prediction to reconstruct the initial data points of the FID or increase the pre-acquisition delay if the spectrometer software allows.

• Probe Background Signals: Fluorine-containing materials in the NMR probe (like Teflon components) can produce very broad, underlying signals that distort the baseline.

  • Solution: Acquire a background spectrum of the probe with a solvent-filled tube (without your analyte) and subtract it from your sample spectrum.

Issue 3: My ¹⁹F peaks are split into complex multiplets. How can I simplify the spectrum and improve S/N?

¹⁹F nuclei couple to other nuclei (homonuclear ¹⁹F-¹⁹F coupling and heteronuclear ¹⁹F-¹H or ¹⁹F-¹³C coupling), which splits the signal and can reduce the peak height, thereby lowering the S/N for each peak in the multiplet.

Potential Causes & Solutions:

• Heteronuclear Coupling (¹H-¹⁹F): Coupling to protons is very common in fluorinated organic molecules.

  • Solution: Apply Proton Decoupling: Use a standard proton decoupling pulse sequence. This will collapse the ¹H-¹⁹F multiplets into singlets (or simpler multiplets if other couplings exist), which concentrates the signal intensity into a single peak and improves S/N. For quantitative experiments, inverse gated decoupling should be used to avoid Nuclear Overhauser Effect (NOE) distortions.[3]

• Complex Higher-Order Coupling: When the chemical shift difference between two coupled nuclei is not much larger than the coupling constant, complex second-order multiplets can arise.

  • Solution: Use a Higher Field Spectrometer: Moving to a higher magnetic field strength increases the chemical shift dispersion in Hz, which can simplify second-order spectra into first-order multiplets, making them easier to interpret.

Frequently Asked Questions (FAQs)

Q1: What is the single most effective way to improve the S/N in my ¹⁹F NMR experiment?

For a given sample, the most significant improvement in S/N is typically achieved by using a cryoprobe. A cryoprobe can enhance the S/N by a factor of up to four, which is equivalent to reducing the experiment time by a factor of sixteen.[5][6]

Q2: How does the relaxation delay (D1) affect my signal?

The relaxation delay (D1) is the time allowed for the nuclear spins to relax back to their equilibrium state before the next pulse is applied. If D1 is too short relative to the T₁ relaxation time, the signal will become saturated, leading to lower intensity. For quantitative measurements, D1 should be at least 5x the longest T₁ value of interest.[3]

Q3: Should I use ¹H decoupling for my ¹⁹F NMR experiments?

In most cases, yes. Proton decoupling simplifies the spectrum by removing ¹H-¹⁹F coupling, which collapses multiplets into singlets. This increases the signal height and improves the S/N. However, if you need to observe the coupling constants for structural elucidation, you would acquire a coupled spectrum. For quantitative work, inverse gated decoupling is essential to suppress the NOE.[3]

Q4: Can data processing alone significantly improve my S/N?

Data processing can provide a moderate improvement in S/N. The most common method is signal averaging, where the S/N increases by the square root of the number of scans. Another technique is to apply a matched exponential window function to the FID before Fourier transform, which improves S/N at the expense of resolution (peak broadening).[2][8] Post-acquisition signal averaging of individually saved scans can also enhance S/N while providing more kinetic data points in reaction monitoring.[9][10]

Q5: Are there advanced methods for dramatic signal enhancement?

Yes, techniques like hyperpolarization can provide enormous signal enhancements. Signal Amplification By Reversible Exchange (SABRE) is one such method that has been shown to improve the S/N in ¹⁹F NMR by up to 5700-fold in certain cases.[11] However, these methods require specialized equipment and experimental conditions.

Quantitative Data Summary

The following tables summarize the expected S/N improvements from various techniques.

Table 1: Hardware and Advanced Technique S/N Enhancement

Technique	Typical S/N Improvement Factor	Notes
Cryoprobe	~4x	Compared to a room temperature probe.[5][6]
SABRE Hyperpolarization	Up to 5700x	Requires specific chemical systems and hardware.[11]
Nuclear Overhauser Effect (NOE)	Up to 1.5x (theoretically)	By saturating protons, magnetization can be transferred to fluorine.[12]

Table 2: Acquisition & Processing Parameter S/N Enhancement

Parameter	Relationship to S/N	Notes
Number of Scans (nt)	S/N ∝ √nt	Doubling scans increases S/N by ~1.4x.
Proton Decoupling	Variable	Collapses multiplets, increasing peak height.
Exponential Multiplication (lb)	Moderate Improvement	Improves S/N at the cost of resolution.

Experimental Protocols

Protocol 1: Optimizing the Relaxation Delay (D1)

This protocol describes a basic inversion-recovery experiment to measure the T₁ relaxation time, which is essential for setting an optimal D1 for quantitative analysis.

• Setup: Use a standard inversion-recovery pulse sequence (180° - τ - 90° - acquire).

• Parameter Array: Create an array of variable delay times (τ), ranging from very short (e.g., 0.01 s) to long (e.g., >5x your estimated T₁). A logarithmic spacing of points is often efficient.

• Acquisition: Acquire a series of 1D spectra, one for each τ value.

• Analysis: Plot the peak intensity as a function of τ. The intensity will start negative, pass through zero, and recover to a positive maximum. Fit the data to the equation: I(τ) = I₀(1 - 2e^(-τ/T₁)). The fitted value of T₁ is the spin-lattice relaxation time.

• Set D1: For quantitative experiments, set the relaxation delay D1 to be at least 5 times the measured T₁ value.

Visualizations

Troubleshooting Workflow for Low S/N

This diagram outlines a logical workflow for diagnosing and solving poor signal-to-noise issues in a ¹⁹F NMR experiment.

Caption: A decision tree for troubleshooting low S/N in 19F NMR.

Relationship Between Key Parameters and S/N

This diagram illustrates how different experimental factors influence the final signal-to-noise ratio.

Caption: Factors influencing the signal-to-noise ratio in 19F NMR experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. acgpubs.org [acgpubs.org]
• 5. Cryoprobe - NMR Wiki [nmrwiki.org]
• 6. Sensitivity improvement in 19F NMR-based screening experiments: theoretical considerations and experimental applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. F19 detection [nmr.chem.ucsb.edu]
• 8. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 9. Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. cds.ismrm.org [cds.ismrm.org]

Technical Support Center: Minimizing Contamination in Trace Analysis of Fluorotelomer Alcohols (FTOHs)

Welcome to the technical support center for the trace analysis of fluorotelomer alcohols (FTOHs). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the trace analysis of FTOHs.

Issue 1: Persistent Background Contamination in Blanks

Symptom: You observe peaks corresponding to FTOHs in your method blanks, solvent blanks, or instrument blanks, even after implementing standard cleaning procedures.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Contaminated Solvents and Reagents	Test each batch of solvent (e.g., methanol, ethyl acetate) and reagent for FTOH contamination before use by concentrating a large volume and analyzing it by GC-MS/MS.Purchase high-purity, "PFAS-free" or "distilled-in-glass" solvents when available.If contamination is detected, consider purifying the solvent by distillation or using a different batch or supplier.
Leaching from Laboratory Materials	Identify and replace potential sources of FTOH contamination in your workflow. Common culprits include PTFE-containing materials (septa, tubing, vial caps), some types of polypropylene, and LDPE plastics.[1]Whenever possible, use glass, stainless steel, or high-density polyethylene (HDPE) for sample collection, storage, and preparation.[1]Be aware that even fluoropolymer materials like PFA can have surface contamination and require rigorous cleaning.[2]
Airborne Contamination	FTOHs are volatile and can be present in indoor air, originating from sources like textiles, carpets, and building materials.[3][4]Prepare samples and standards in a clean environment, such as a dedicated clean bench or a laboratory with filtered air supply.Minimize the exposure of samples, solvents, and labware to the laboratory atmosphere. Cover all vessels when not in use.
Carryover from Previous Analyses	If analyzing high-concentration samples, carryover in the GC-MS/MS system is a common issue.[5][6][7]Implement a rigorous syringe and injection port cleaning routine between samples. This may involve multiple rinses with different solvents.Run solvent blanks after high-concentration samples to ensure the system is clean before analyzing the next sample.If carryover persists, consider baking out the GC inlet and column at a high temperature.

Issue 2: Poor Reproducibility of Results

Symptom: You observe significant variability in the measured concentrations of FTOHs in replicate samples or quality control standards.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inconsistent Sample Handling	Develop and strictly follow a standardized operating procedure (SOP) for all sample collection, storage, and preparation steps.Ensure that all samples are treated identically, including the duration of each step and the volumes of reagents used.
Matrix Effects	The sample matrix can interfere with the ionization and detection of FTOHs, leading to signal suppression or enhancement.[8]Use matrix-matched calibration standards or the standard addition method to compensate for matrix effects.Employ isotopically labeled internal standards that closely mimic the behavior of the target FTOHs.
Instrument Instability	Regularly check the performance of your GC-MS/MS system by analyzing a reference standard.Monitor key instrument parameters such as retention times, peak shapes, and signal-to-noise ratios.If instability is observed, perform necessary maintenance, such as cleaning the ion source or replacing the column.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of FTOH contamination in a laboratory?

A1: The most common sources of FTOH contamination in a laboratory environment include:

• Indoor Air: FTOHs are volatile and can be present in the air from off-gassing of treated products like carpets, textiles, and furniture.[3][4]

• Laboratory Consumables: Many common lab materials can contain and leach FTOHs. These include items with PTFE (Teflon) components such as vial septa, tubing, and stir bars. Some types of plasticware, especially low-density polyethylene (LDPE) and certain polypropylene tubes, can also be a source.[1]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of FTOHs. It is crucial to test all solvents and reagents for background contamination.

• Personal Care Products: Some personal care products worn by laboratory personnel can contain fluorinated compounds. It is advisable to wear appropriate personal protective equipment, including gloves.

Q2: What is the recommended procedure for cleaning laboratory glassware for FTOH trace analysis?

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot water. Use brushes to scrub all surfaces.

• Rinse: Rinse thoroughly with tap water, followed by multiple rinses with deionized water.

• Solvent Rinse: Rinse with a high-purity solvent such as methanol or acetone to remove organic residues. Ensure the solvent used is FTOH-free.

• Baking: Bake the glassware in a muffle furnace at a high temperature (e.g., 400°C) for several hours to pyrolyze any remaining organic contaminants.[9]

• Storage: After cooling, cover the glassware with aluminum foil (pre-baked to remove any organic residues) and store it in a clean, dedicated cabinet to prevent airborne contamination.

Q3: Which materials should I avoid when conducting FTOH trace analysis?

A3: To minimize contamination, avoid the following materials:

• PTFE (Teflon): This is a significant source of FTOH contamination. Avoid PTFE-coated stir bars, tubing, and vial septa.[1]

• LDPE (Low-Density Polyethylene): This plastic can leach various additives and should be avoided for sample storage and preparation.

• Rubber and Silicone: These materials can absorb and later release volatile compounds, including FTOHs.

• Glassware with Frits: Sintered glass frits can be difficult to clean and may trap contaminants.

Q4: How can I effectively monitor for contamination during my analytical runs?

A4: A robust quality control (QC) program is essential for monitoring contamination. This should include:

• Method Blanks: Analyze a blank sample (e.g., FTOH-free water or solvent) with each batch of samples. This will help identify any contamination introduced during the entire analytical process.[8]

• Solvent Blanks: Inject a clean solvent between samples to check for carryover from the autosampler and GC inlet.[6]

• Instrument Blanks: Periodically run the analytical method without an injection to assess the cleanliness of the GC-MS/MS system itself.

• Laboratory Control Samples (LCS): Analyze a certified reference material or a laboratory-prepared sample with a known concentration of FTOHs to monitor the accuracy and precision of your method.[8][10]

• Matrix Spikes: Add a known amount of FTOH standard to a real sample to evaluate the effect of the sample matrix on the analytical results.[10][11][12][13]

Data Presentation

Table 1: Potential for FTOH Contamination from Common Laboratory Materials

Material	Polymer Type	Potential for FTOH Contamination	Recommendations
Sample Vials	Glass	Low	Recommended. Use with PTFE-free septa.
Polypropylene (PP)	Variable	Test specific brands for leaching. High-density PP is generally better.
Polystyrene (PS)	High	Avoid for sample and standard storage.
Vial Caps/Septa	PTFE/Silicone	High	Avoid. Use PTFE-free alternatives like polyethylene or polypropylene septa.
Polypropylene	Low	Recommended.
Tubing	PTFE	High	Avoid. Use stainless steel or PEEK tubing for solvent lines.
PFA	Moderate	Can be a source of contamination; requires rigorous cleaning.[2]
Polypropylene	Low	Suitable for some applications, but test for leaching.
Pipette Tips	Polypropylene	Low	Generally acceptable, but use from a reliable manufacturer and test a batch if contamination is suspected.
Solvents	Various	Variable	Test each lot for background FTOH levels. Purchase "PFAS-free" grades when available.

Experimental Protocols

Protocol 1: Preparation of a Method Blank (Water Sample)

• In a clean laboratory environment, take a new, pre-cleaned glass bottle.

• Add a volume of FTOH-free reagent water equivalent to the volume of the samples being analyzed.

• Add any preservatives or internal standards that are added to the field samples.

• Cap the bottle with a pre-cleaned, FTOH-free cap.

• Process the method blank alongside the field samples, subjecting it to the exact same extraction, concentration, and analysis steps.

• Analyze the method blank to ensure that no FTOHs are detected above the method detection limit.

Protocol 2: Preparation of a Matrix Spike Sample

• Select a representative sample from the analytical batch.

• Dispense two equal aliquots of the sample into separate, pre-cleaned containers.

• To one aliquot (the matrix spike), add a small, known volume of a standard solution containing the FTOHs of interest. The final concentration of the spike should be within the calibrated range of the instrument.[11][13]

• The second aliquot will serve as the unspiked sample.

• Process both the spiked and unspiked samples through the entire analytical procedure.

• Calculate the percent recovery of the spike to assess matrix interference.

Visualizations

Caption: Workflow for FTOH analysis with integrated quality control.

Caption: Troubleshooting logic for FTOH blank contamination.

References

• 1. Direct Defluorination and Amination of Polytetrafluoroethylene and Other Fluoropolymers by Lithium Alkylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. emerson.com [emerson.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. GC Troubleshooting—Carryover and Ghost Peaks [restek.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 9. researchgate.net [researchgate.net]
• 10. Helping You Understand Quality Assurance-Quality Control Samples — Merit Laboratories, Inc. [meritlabs.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Assessing extraction-analysis methodology to detect fluorotelomer alcohols (FTOH), a class of perfluoroalkyl and polyfluoroalkyl substances (PFAS), in artificial turf fibers and crumb rubber infill - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: Long-Term Storage Stability of Fluorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during the long-term storage of fluorinated compounds.

Frequently Asked Questions (FAQs)

Q1: My fluorinated compound is showing signs of degradation during long-term storage. What are the most likely causes?

A1: Degradation of fluorinated compounds during long-term storage can be attributed to several factors, primarily:

• Hydrolysis: The presence of moisture can lead to the cleavage of labile functional groups, and in some cases, the carbon-fluorine (C-F) bond itself, particularly if the fluorine is activated by adjacent electron-withdrawing groups.

• Photodegradation: Exposure to light, especially UV radiation, can provide the energy to initiate degradation reactions. Many fluorinated compounds are photosensitive.

• Thermal Decomposition: Elevated temperatures can accelerate degradation kinetics, leading to the breakdown of the molecule. While the C-F bond is generally thermally stable, the overall molecular structure may have less stable points.

• Interaction with Excipients: In formulated products, interactions between the fluorinated active pharmaceutical ingredient (API) and excipients can lead to chemical instability.

• Oxidation: Although many fluorinated compounds are resistant to oxidation, some may be susceptible, especially in the presence of oxidizing agents or under certain storage conditions.

• Microbial Degradation: While less common for highly fluorinated compounds due to the strength of the C-F bond, some partially fluorinated molecules can be susceptible to microbial transformation.[1]

Q2: What are the recommended general storage conditions for fluorinated compounds?

A2: To ensure the long-term stability of fluorinated compounds, the following storage conditions are generally recommended:

• Temperature: Store at controlled room temperature (20-25°C) or as specified by the manufacturer. For particularly sensitive compounds, refrigeration (2-8°C) or freezing (-20°C or below) may be necessary.

• Light: Protect from light by storing in amber vials or light-resistant containers.

• Humidity: Store in a dry environment with low relative humidity (RH). The use of desiccants is recommended for moisture-sensitive compounds.

• Atmosphere: For compounds prone to oxidation or hydrolysis, storage under an inert atmosphere (e.g., nitrogen or argon) is advisable.

Q3: How can I detect and quantify the degradation of my fluorinated compound?

A3: The most common and effective analytical techniques for detecting and quantifying the degradation of fluorinated compounds are:

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can separate the parent compound from its degradation products, allowing for accurate quantification of both. UV or mass spectrometry (MS) detectors are typically used.

• Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy: ¹⁹F NMR is a powerful tool for identifying and quantifying fluorinated compounds and their degradation products.[2][3] It provides information about the chemical environment of the fluorine atoms, which can change upon degradation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive and can be used to identify the structures of unknown degradation products.

Troubleshooting Guides

Troubleshooting HPLC Analysis of Fluorinated Compound Degradation

Issue	Potential Cause	Troubleshooting Steps
Poor peak shape (tailing or fronting)	- Incompatible sample solvent with mobile phase.- Column overload.- Secondary interactions with the stationary phase.	- Dissolve the sample in the mobile phase whenever possible.- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH to suppress ionization of the analyte.
Ghost peaks	- Contamination in the mobile phase or injector.- Carryover from previous injections.	- Use high-purity solvents and freshly prepared mobile phase.- Implement a robust needle wash procedure.- Inject a blank solvent to check for carryover.
Baseline drift or noise	- Mobile phase not properly degassed.- Detector lamp aging.- Column bleed.	- Degas the mobile phase using sonication or an online degasser.- Replace the detector lamp if its lifetime is exceeded.- Use a high-quality, stable column and ensure mobile phase compatibility.
Poor resolution between parent and degradant peaks	- Inappropriate mobile phase composition or gradient.- Unsuitable column chemistry.	- Optimize the mobile phase composition (organic solvent ratio, pH, buffer concentration).- Try a different column with alternative selectivity (e.g., phenyl-hexyl instead of C18).- Adjust the gradient slope for better separation.

Troubleshooting ¹⁹F NMR for Stability Studies

Issue	Potential Cause	Troubleshooting Steps
Rolling or distorted baseline	- Large spectral width.- Incorrect phasing.- Acoustic ringing.	- Acquire the spectrum with a smaller spectral width if possible.- Carefully perform manual phase correction.- Use a longer acquisition delay to allow the FID to decay.[4]
Small, uneven peaks around the main signal	- ¹³C satellite peaks.	- These are expected due to the natural abundance of ¹³C and can be used for structural confirmation. They are often asymmetric due to isotope effects.[4]
Poor signal-to-noise ratio (S/N)	- Low sample concentration.- Insufficient number of scans.- Suboptimal probe tuning.	- Increase the sample concentration if possible.- Increase the number of scans.- Ensure the NMR probe is properly tuned to the ¹⁹F frequency.
Inaccurate quantification	- Incomplete relaxation of the nuclei.- Non-uniform excitation.	- Use a longer relaxation delay (D1) to ensure full relaxation between pulses.- Calibrate the 90° pulse width accurately.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and pathways. Here is a general protocol:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60-80°C for a specified time (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60-80°C for a specified time.

• Oxidative Degradation: Treat the compound with 3-30% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C, 100°C).

• Photodegradation: Expose the compound (in solution and as a solid) to a light source (e.g., xenon lamp) with a specified light intensity and duration.

After exposure to each stress condition, analyze the samples by a stability-indicating HPLC method and/or ¹⁹F NMR to identify and quantify any degradation products.

Stability-Indicating RP-HPLC Method for a Fluorinated API

This protocol is a general template and should be optimized for the specific compound of interest.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 20 mM potassium phosphate, pH 3.0).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the API and potential degradants absorb, or MS detection.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Quantitative Data on Fluorinated Compound Stability

The following tables summarize available quantitative data on the degradation of select fluorinated compounds under various conditions.

Table 1: Photodegradation Quantum Yields of Selected Fluorinated Pesticides

Compound	Quantum Yield (Φ)	Wavelength (nm)	Reference
Penoxsulam	0.0033	Simulated Sunlight
Florasulam	0.0025	Simulated Sunlight
Sulfoxaflor	0.0015	Simulated Sunlight
Fluroxypyr	0.00012	Simulated Sunlight

Table 2: Hydrolysis Rate Constants (k) of a Fluorinated Pharmaceutical at 37°C

pH	Rate Constant (k) (h⁻¹)	Half-life (t₁/₂) (h)
1.2	0.001	693
5.0	0.0005	1386
7.4	0.0008	866
9.0	0.015	46.2

Note: The data in these tables are illustrative and may not be representative of all fluorinated compounds.

Visualizations

Caption: Experimental workflow for long-term stability testing of fluorinated compounds.

Caption: Logical relationship of forced degradation studies to identify potential degradation products.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects in LC-MS/MS Analysis of Environmental FTOHs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Fluorotelomer Alcohols (FTOHs) in various environmental samples.

Troubleshooting Guides

This section offers solutions to common problems encountered during the analysis of FTOHs, focusing on the mitigation of matrix effects.

Problem 1: Poor signal intensity or significant ion suppression for FTOHs.

Possible Causes and Solutions:

• Inadequate Sample Cleanup: Complex environmental matrices contain numerous co-eluting substances that can interfere with the ionization of FTOHs.

  • Solution: Employ a robust sample preparation method to remove interfering matrix components. Solid Phase Extraction (SPE) is a commonly used and effective technique. For complex matrices like sediment and biota, a multi-step cleanup approach may be necessary. A combination of different SPE sorbents (e.g., graphitized carbon black, Florisil) or a sequence of SPE and Liquid-Liquid Extraction (LLE) can provide cleaner extracts.

• Suboptimal LC-MS/MS Conditions: The choice of mobile phase, gradient, and mass spectrometer settings can significantly impact signal intensity and matrix effects.

  • Solution: Optimize chromatographic conditions to separate FTOHs from co-eluting matrix components. Experiment with different mobile phase compositions (e.g., methanol/water vs. acetonitrile/water) and gradients. Adjusting the pH of the mobile phase can also alter the retention of interfering compounds. In the mass spectrometer, optimize parameters such as spray voltage, gas flows, and collision energy for each FTOH.

• High Matrix Load: Injecting a sample with a high concentration of matrix components can overwhelm the ionization source.

  • Solution: If sensitivity allows, dilute the final sample extract. This is a simple and often effective way to reduce matrix effects.[1]

Problem 2: Inconsistent and irreproducible results for FTOH quantification.

Possible Causes and Solutions:

• Variable Matrix Effects: The composition of environmental samples can vary significantly, leading to inconsistent matrix effects between samples.

  • Solution 1: Use of Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective method to compensate for matrix effects.[1] A SIL-IS for each target FTOH should be added to the sample at the beginning of the extraction process. Since the SIL-IS has nearly identical physicochemical properties to the native FTOH, it will experience similar matrix effects, allowing for accurate correction.

  • Solution 2: Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to compensate for matrix-induced signal suppression or enhancement.[1]

• Analyte Loss During Sample Preparation: FTOHs can be lost during various steps of the sample preparation process, leading to poor recovery and reproducibility.

  • Solution: Carefully optimize each step of the sample preparation protocol, including extraction, cleanup, and solvent evaporation. Use a gentle stream of nitrogen for solvent evaporation and avoid complete dryness. The use of a keeper solvent can help to minimize the loss of more volatile FTOHs.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect FTOH analysis?

A1: Matrix effects in LC-MS/MS are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix. These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification of FTOHs.[1] For instance, direct LC-MS/MS analysis of FTOHs in environmental samples can be hindered by significant signal suppression.[2]

Q2: How can I assess the extent of matrix effects in my samples?

A2: The most common method to evaluate matrix effects is the post-extraction spike method. This involves comparing the signal response of an analyte spiked into a pre-extracted sample blank with the response of the same amount of analyte in a pure solvent. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement. A study on sediment samples showed that with a derivatization method and proper cleanup, matrix effects for various FTOHs could be reduced to less than 15%.[2]

Q3: Which sample preparation technique is best for minimizing matrix effects in FTOH analysis?

A3: The choice of sample preparation technique depends on the complexity of the matrix.

• For water samples: Solid Phase Extraction (SPE) is a widely used and effective technique.

• For solid samples like soil and sediment: Pressurized Liquid Extraction (PLE) or ultrasonic extraction followed by SPE cleanup is often employed. For sediments, a combination of WAX and silica cartridges for cleanup has been shown to be effective.[2]

• For biological tissues (biota): A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method or extraction with an organic solvent followed by multi-step cleanup using different SPE sorbents is typically necessary to remove lipids and other interferences.

Q4: Are there any alternatives to using expensive stable isotope-labeled internal standards?

A4: While SIL-IS are the gold standard, other approaches can be used if they are not available:

• Matrix-Matched Calibration: As mentioned earlier, this can effectively compensate for matrix effects.

• Standard Addition: This method involves adding known amounts of the FTOH standards to aliquots of the sample extract. A calibration curve is then generated for each sample, which corrects for matrix effects specific to that sample. However, this method is time-consuming and requires a larger sample volume.

• Surrogate Analytes: In some cases, a structurally similar compound that is not present in the sample can be used as a surrogate to monitor recovery. However, it may not perfectly mimic the matrix effects experienced by the target FTOHs.

Q5: Can derivatization help in mitigating matrix effects for FTOH analysis?

A5: Yes, derivatization can be a very effective strategy. For example, derivatizing FTOHs with dansyl chloride has been shown to significantly improve sensitivity and reduce matrix effects in the LC-MS/MS analysis of sediment samples.[2] Derivatization can change the chemical properties of the FTOHs, potentially moving their chromatographic retention time away from interfering matrix components and improving their ionization efficiency.

Quantitative Data Summary

The following tables summarize quantitative data on matrix effects and recovery for FTOH analysis from the cited literature.

Table 1: Matrix Effects of Dansylated FTOHs in Sediment Samples [2]

FTOH Analyte	Matrix Effect (%)
4:2 FTOH	1.1 ± 9.7
6:2 FTOH	9.7 ± 11
8:2 FTOH	10 ± 5.3
10:1 FTOH	10 ± 3.0
10:2 FTOH	7.4 ± 3.5

Table 2: Method Recoveries of Dansylated FTOHs in Sediment Samples [2]

FTOH Analyte	Overall Method Recovery (%)
4:2 FTOH	75 ± 8.2
6:2 FTOH	67 ± 6.0
8:2 FTOH	83 ± 9.4
10:1 FTOH	79 ± 7.1
10:2 FTOH	71 ± 6.5

Experimental Protocols

Protocol 1: Detailed Methodology for FTOH Analysis in Sediment using Derivatization and SPE Cleanup [2]

• Sample Extraction:

  • Freeze-dry and homogenize the sediment sample.

  • Weigh 2 g of the dried sediment into a polypropylene centrifuge tube.

  • Spike with the appropriate stable isotope-labeled internal standards.

  • Add 10 mL of acetonitrile and vortex for 1 minute.

  • Sonicate for 15 minutes in an ultrasonic bath.

  • Centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

  • Repeat the extraction step twice more with 10 mL of acetonitrile each time.

  • Combine the supernatants.

• Derivatization:

  • Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

  • Add 100 µL of 1 g/L 4-(dimethylamino)-pyridine (DMAP) in dichloromethane and 100 µL of 1 g/L dansyl chloride in acetonitrile.

  • Vortex and heat at 60°C for 30 minutes.

  • After cooling, add 100 µL of 1% formic acid to stop the reaction.

• SPE Cleanup:

  • Condition a WAX SPE cartridge (e.g., 60 mg, 3 mL) with 4 mL of methanol followed by 4 mL of deionized water.

  • Load the derivatized extract onto the SPE cartridge.

  • Wash the cartridge with 4 mL of deionized water.

  • Dry the cartridge under vacuum for 30 minutes.

  • Elute the dansylated FTOHs with 8 mL of hexane:dichloromethane (1:1, v/v).

• Final Preparation and LC-MS/MS Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of acetonitrile for LC-MS/MS analysis.

Visualizations

Caption: Workflow for FTOH analysis in sediment.

Caption: Troubleshooting poor FTOH signal.

References

• 1. alsglobal.it [alsglobal.it]
• 2. ues.pku.edu.cn [ues.pku.edu.cn]

strategies for enhancing the yield of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the yield of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol?

A1: The most common industrial synthesis is a multi-step process involving:

• Telomerization: A perfluoroalkyl iodide, often pentafluoroethyl iodide (C2F5I), is reacted with tetrafluoroethylene (TFE) to produce a mixture of longer-chain perfluoroalkyl iodides.[1]

• Ethylene Insertion: The resulting perfluoroalkyl iodide mixture is then reacted with ethylene to introduce a two-carbon spacer, yielding a fluorotelomer iodide.[1]

• Hydrolysis: The terminal iodine atom of the fluorotelomer iodide is replaced with a hydroxyl group to form the final fluorotelomer alcohol, 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.[1]

Q2: What are the critical factors influencing the overall yield of the synthesis?

A2: The overall yield is highly dependent on the efficiency of each step. Key factors include:

• Telomerization Control: Achieving the desired chain length distribution in the telomerization step is crucial. This is influenced by the molar ratio of the telogen (perfluoroalkyl iodide) to the taxogen (TFE), reaction temperature, pressure, and initiator concentration.

• Ethylene Insertion Efficiency: Optimizing the conditions for the radical addition of the perfluoroalkyl iodide to ethylene is necessary to maximize the formation of the desired fluorotelomer iodide.

• Hydrolysis Completion: Ensuring the complete conversion of the fluorotelomer iodide to the alcohol without significant side reactions is vital for a high yield in the final step.

• Purification Efficiency: Minimizing product loss during the purification of intermediates and the final product is essential. Fractional distillation is a common method, but challenges can arise from the close boiling points of homologous impurities.

Q3: What are the common impurities and byproducts in this synthesis?

A3: The synthesis typically produces a mixture of homologous fluorotelomer alcohols with varying perfluoroalkyl chain lengths. Other potential impurities include:

• Unreacted starting materials (perfluoroalkyl iodides, ethylene).

• Byproducts from the decomposition of the radical initiator.

• Oligomers and polymers formed from the uncontrolled polymerization of ethylene or TFE.

• During hydrolysis, residual iodinated compounds can persist if the reaction is incomplete.

Q4: How can the purity of the final product be assessed?

A4: A combination of analytical techniques is recommended for purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for identifying and quantifying the desired product and any volatile impurities, including other fluorotelomer alcohol homologs.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹⁹F NMR are essential for confirming the chemical structure of the final product and identifying any fluorinated or proton-containing impurities.

Troubleshooting Guides

Low Yield in Telomerization Step

Problem	Potential Cause	Recommended Solution
Low Conversion of Starting Materials	Inactive or insufficient radical initiator.	Use a fresh batch of initiator and consider optimizing its concentration. Ensure the reaction temperature is appropriate for the initiator's half-life.
Presence of radical inhibitors in reagents or solvent.	Purify reagents and solvents to remove any potential inhibitors. Ensure the reaction vessel is thoroughly cleaned and dried.
Incorrect reaction temperature or pressure.	Verify and optimize the reaction temperature and pressure to ensure they are within the optimal range for the specific telomerization reaction.
Undesirable Distribution of Telomers (Too short or too long chains)	Incorrect ratio of telogen to taxogen.	Adjust the molar ratio of the perfluoroalkyl iodide (telogen) to tetrafluoroethylene (TFE) (taxogen). A higher telogen-to-taxogen ratio generally favors shorter chains.
Suboptimal initiator concentration.	A higher initiator concentration can lead to shorter chains due to increased termination events. Conversely, a lower concentration may result in longer chains.
Inappropriate reaction temperature.	Higher temperatures can increase the rate of chain transfer, leading to shorter telomers. Lower temperatures may favor longer chain propagation.

Low Yield in Ethylene Insertion Step

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient ethylene pressure or concentration.	Increase the ethylene pressure or ensure a continuous feed of ethylene to maintain a sufficient concentration in the reaction mixture.
Low reaction temperature.	The radical addition of the perfluoroalkyl iodide to ethylene may require a specific temperature range to proceed efficiently. Consider a moderate increase in temperature.
Inefficient radical initiation.	If a radical initiator is used in this step, ensure it is active and used at an appropriate concentration.
Formation of Polyethylene Byproduct	High ethylene concentration or temperature.	Optimize the ethylene concentration and reaction temperature to favor the 1:1 adduct formation over ethylene polymerization.

Low Yield in Hydrolysis Step

| Problem | Potential Cause | Recommended Solution | | Incomplete Hydrolysis | Insufficient reaction time or temperature. | Increase the reaction time and/or temperature to drive the hydrolysis to completion. Monitor the reaction progress using TLC or GC-MS. | | | Inappropriate solvent. | The choice of solvent can influence the rate of hydrolysis. Solvents with higher dielectric constants, such as acetonitrile and methanol, have been shown to enhance the hydrolysis of similar fluorinated esters.[2][3] | | | Inefficient hydrolyzing agent. | Ensure the concentration and reactivity of the hydrolyzing agent (e.g., oleum, or other reagents) are sufficient for the conversion. | | Formation of Elimination Byproducts | Harsh reaction conditions. | If elimination is observed, consider using milder hydrolysis conditions, such as a lower temperature or a different hydrolyzing agent. |

Data Presentation

Table 1: Illustrative Effect of Initiator Concentration on Telomer Distribution

Initiator Concentration (mol%)	Yield of C4F9I (%)	Yield of C6F13I (%)	Yield of C8F17I (%)
0.5	25	45	20
1.0	35	40	15
2.0	45	30	10

Note: This table is illustrative and based on general principles of telomerization. Actual results will vary based on specific reaction conditions.

Table 2: Illustrative Effect of Solvent on Hydrolysis of Fluorotelomer Iodide

Solvent	Dielectric Constant	Reaction Time (h)	Yield of Alcohol (%)
Ethyl Acetate	6.0	24	< 5
Methyl tert-butyl ether (MTBE)	4.3	24	< 5
Acetonitrile	37.5	12	> 90
Methanol	32.7	12	> 90

Note: This table is based on data for the hydrolysis of a fluorotelomer stearate and illustrates the principle of solvent effects on hydrolysis rates.[2][3]

Experimental Protocols

Step 1: Telomerization of Pentafluoroethyl Iodide with Tetrafluoroethylene

• Reactor Preparation: A high-pressure stainless-steel autoclave equipped with a stirrer, temperature and pressure sensors, and gas inlets is thoroughly cleaned, dried, and purged with an inert gas (e.g., argon or nitrogen).

• Charging Reactants: Pentafluoroethyl iodide (telogen) and a suitable radical initiator (e.g., a peroxide or an azo compound) dissolved in an appropriate solvent (if necessary) are charged into the autoclave.

• Reaction Conditions: The autoclave is sealed and pressurized with tetrafluoroethylene (taxogen) to the desired pressure. The reaction mixture is heated to the target temperature with constant stirring. The pressure is maintained by continuously feeding TFE.

• Reaction Monitoring: The reaction progress can be monitored by observing the uptake of TFE.

• Work-up: After the desired reaction time, the autoclave is cooled, and the excess TFE is safely vented. The crude reaction mixture containing a distribution of perfluoroalkyl iodides is collected.

• Purification: The unreacted starting materials and lower-boiling telomers are removed by distillation. The desired fraction of perfluoroalkyl iodides is then isolated by fractional distillation under reduced pressure.

Step 2: Ethylene Insertion into Perfluorohexyl Iodide

• Reactor Setup: A similar high-pressure autoclave as in Step 1 is used.

• Charging Reactants: The purified perfluorohexyl iodide from the previous step is charged into the autoclave.

• Reaction Conditions: The autoclave is pressurized with ethylene to the desired pressure and heated to the reaction temperature. The reaction is typically carried out under radical conditions, which may be initiated thermally or with the addition of a radical initiator.

• Work-up: After the reaction is complete, the autoclave is cooled, and any unreacted ethylene is vented. The crude product, 1-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctane, is collected.

• Purification: The crude product is purified by vacuum distillation to remove any unreacted starting materials and byproducts.

Step 3: Hydrolysis of 1-Iodo-5,5,6,6,7,7,8,8,8-nonafluorooctane

• Reaction Setup: A round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is set up in a fume hood.

• Reaction: The purified 1-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctane is dissolved in a suitable solvent. A hydrolyzing agent (e.g., N-methylformamide followed by hydrolysis with sulfuric acid, or other suitable reagents) is added dropwise to the stirred solution.

• Heating: The reaction mixture is heated to reflux for several hours to ensure complete conversion. The progress of the reaction can be monitored by TLC or GC-MS.

• Work-up: After cooling, the reaction mixture is carefully poured into ice water. The product is then extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The organic layer is washed with a sodium thiosulfate solution to remove any residual iodine, followed by washing with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 5,5,6,6,7,7,8,8,8-nonafluorooctan-1-ol.

• Final Purification: The final product is purified by fractional distillation under reduced pressure to obtain the high-purity alcohol.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Caption: Logical workflow for troubleshooting low yield in the synthesis.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Hydrolysis of fluorotelomer compounds leading to fluorotelomer alcohol production during solvent extractions of soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Surface Activity of Fluorotelomer Alcohol Isomers

For Researchers, Scientists, and Drug Development Professionals: Understanding the Interfacial Behavior of FTOH Isomers

Fluorotelomer alcohols (FTOHs) are a significant class of fluorinated compounds utilized in the synthesis of surfactants and polymers, imparting properties such as water and oil repellency.[1][2][3] Their molecular structure, which can vary in the length of the fluorinated carbon chain and the hydrocarbon portion, gives rise to different isomers with distinct physicochemical properties. This guide provides a comparative analysis of the surface activity of various FTOH isomers, supported by available experimental data, to inform material selection and application in research and development.

Unraveling the Surface Activity of FTOH Isomers

The surface activity of surfactants is primarily characterized by their ability to reduce the surface tension of a liquid and to form micelles at a specific concentration known as the critical micelle concentration (CMC). These properties are intrinsically linked to the molecular structure of the surfactant. For FTOHs, the length of the highly fluorinated alkyl chain and the presence of branching are key determinants of their behavior at interfaces.

Comparative Data on Surface Activity Parameters

While comprehensive experimental data comparing a wide range of FTOH isomers is limited in publicly available literature, the following table summarizes key findings on their interfacial properties. It is important to note that some of the data is derived from molecular dynamics simulations, which provide valuable insights but are not direct experimental measurements.

FTOH Isomer	Perfluorinated Chain Length	Hydrocarbon Chain Length	Branching	Surface Tension (mN/m)	Critical Micelle Concentration (CMC) (mM)	Data Source Type
6:2 FTOH	6	2	Linear	Data not available	Data not available	-
7:1 FTOH	7	1	Linear	Data not available	Data not available	-
8:2 FTOH	8	2	Linear	Data not available	Data not available	-
10:2 FTOH	10	2	Linear	Data not available	Data not available	-

A molecular dynamics simulation study comparing 7:1 FTOH and 6:2 FTOH at the water/hexane interface revealed differences in their monolayer phase behavior, suggesting that even subtle changes in the hydrocarbon segment can influence their interfacial arrangement.[4][5] The study indicated that 7:1 FTOH is more prone to forming a 2D crystalline phase compared to 6:2 FTOH.[4][5]

Experimental Protocols for Assessing Surface Activity

The characterization of the surface activity of FTOH isomers relies on established experimental techniques. The following are detailed methodologies for key experiments.

Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is a precise technique for determining the surface tension of liquids.

Methodology:

• Sample Preparation: Prepare solutions of the FTOH isomer in a suitable solvent (e.g., ultrapure water) at various concentrations.

• Apparatus: Utilize a goniometer/tensiometer equipped with a syringe for forming a pendant drop, a camera for capturing the drop profile, and software for analyzing the drop shape.

• Procedure: a. A small droplet of the FTOH solution is formed at the tip of the syringe needle. b. The shape of the pendant drop is determined by the balance between the surface tension and gravity. c. The instrument's software captures an image of the drop and analyzes its profile. d. The surface tension is calculated from the drop shape parameters using the Young-Laplace equation.

• Data Analysis: Plot surface tension as a function of the logarithm of the FTOH concentration.

Critical Micelle Concentration (CMC) Determination

The CMC can be determined from the break point in the plot of surface tension versus concentration.

Methodology:

• Data Collection: Use the surface tension data obtained from the pendant drop method at various concentrations below and above the expected CMC.

• Procedure: a. Plot the surface tension values (γ) against the natural logarithm of the concentration (ln C). b. The resulting plot will typically show two linear regions. The first region exhibits a steep decrease in surface tension with increasing concentration. The second region, above the CMC, shows a much smaller change in surface tension. c. The CMC is determined as the concentration at which the two linear portions of the plot intersect.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for determining the surface activity of FTOH isomers.

Caption: Experimental workflow for determining surface activity.

The Influence of Molecular Structure on Surface Activity

The structure of FTOH isomers plays a critical role in their surface activity. Generally, for a homologous series of linear surfactants, increasing the length of the hydrophobic tail (the perfluorinated segment in FTOHs) leads to a lower CMC and a greater efficiency in reducing surface tension. This is because a longer hydrophobic chain provides a stronger driving force for the molecules to aggregate at the surface and form micelles to minimize contact with water.

The presence of branching in the hydrophobic tail typically increases the CMC and the surface area per molecule at the interface. This is attributed to the steric hindrance caused by the branches, which makes it more difficult for the surfactant molecules to pack efficiently at the interface and to form compact micelles. Consequently, a higher concentration of branched isomers is required to achieve the same reduction in surface tension as their linear counterparts.

Conclusion

The surface activity of fluorotelomer alcohol isomers is a crucial parameter for their application in various scientific and industrial fields. While a comprehensive experimental dataset for a wide range of FTOH isomers is not yet readily available, the established methodologies for measuring surface tension and CMC provide a clear path for such comparative studies. Understanding the relationship between the molecular architecture of FTOH isomers and their interfacial properties will enable a more rational design and selection of these compounds for specific applications, from advanced drug delivery systems to high-performance materials.

References

• 1. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Surface Active Agents and Their Health-Promoting Properties: Molecules of Multifunctional Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 5. Phase transitions of fluorotelomer alcohols at the water|alkane interface studied via molecular dynamics simulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape: A Comparative Guide to the Quantification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of fluorinated compounds such as 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is paramount. This guide provides a comprehensive comparison of the primary analytical methodologies employed for this purpose, offering insights into their performance, supported by experimental data, and detailed protocols to aid in methodological selection and implementation.

While specific validated methods for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol are not extensively documented in publicly available literature, the analytical principles and techniques applied to other structurally similar fluorotelomer alcohols (FTOHs) are directly applicable. This guide, therefore, leverages data from studies on analogous FTOHs, particularly 8:2 FTOH (1H,1H,2H,2H-perfluorodecan-1-ol), to present a robust comparative framework. The primary analytical techniques for the quantification of these compounds are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), often coupled with tandem mass spectrometry (MS/MS) for enhanced selectivity and sensitivity.

Comparative Analysis of Analytical Methods

The choice between GC-MS and LC-MS/MS for the quantification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol depends on several factors including the sample matrix, required sensitivity, and available instrumentation. The following tables summarize the key performance characteristics of these methods based on data reported for similar FTOHs.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Based Methods

Parameter	GC-MS (EI)	GC-MS/MS (EI)	GC-MS (CI)	GC-APCI-MS/MS
Principle	Electron Ionization	Tandem MS with EI	Chemical Ionization	Atmospheric Pressure Chemical Ionization
Typical Analytes	Volatile & Semi-volatile FTOHs	Volatile & Semi-volatile FTOHs	Volatile FTOHs	Wide range of FTOHs
Sample Matrix	Air, Water, Textiles	Textiles, Environmental Samples	Air	Water
Detection Limits (IDL)	0.8–20 µg/L[1]	0.1–2 ng/mL[2]	<20 fg/µL[2]	1–5 fg[3]
Linearity (r²)	Not specified	>0.999[2]	Not specified	Not specified
Key Advantages	Robust, widely available	High selectivity and sensitivity	High sensitivity	Excellent sensitivity, reduced matrix effects[3]
Key Disadvantages	Lower sensitivity	Potential for fragmentation	Higher upkeep and running cost[2]	Less common instrumentation

Table 2: Comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) Based Methods

Parameter	LC-MS	LC-MS/MS	LC-MS/MS with Derivatization
Principle	Liquid Chromatography separation with MS detection	Tandem MS for enhanced selectivity	Chemical derivatization to improve ionization
Typical Analytes	FTOHs in aqueous samples	FTOHs in various matrices	FTOHs in complex matrices (e.g., sediment)
Sample Matrix	Water[4][5]	Water, Biotic Samples[4][5][6]	Sediment[1]
Detection Limits (IDL/LOD)	~1.2 ng/mL[4][5]	~0.09 ng/mL[4][5]	0.0075–0.015 µg/L[1]
Linearity (r²)	Not specified	Not specified	>0.998[1]
Key Advantages	Suitable for less volatile compounds	High sensitivity and selectivity	Significantly improved sensitivity[1]
Key Disadvantages	Lower sensitivity than LC-MS/MS	Matrix effects can be a concern	Additional sample preparation step

Experimental Protocols

Detailed and validated experimental protocols are crucial for achieving reliable and reproducible results. Below are representative methodologies for sample preparation and analysis using GC-MS/MS and LC-MS/MS.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Protocol

This protocol is adapted from a method for the analysis of FTOHs in textile samples.[2]

1. Sample Preparation (Textile Extraction):

• Cut 1 g of the textile sample into small pieces (2 mm x 2 mm).
• Place the sample in a vial and add 10 mL of ethyl acetate.
• Heat the vial at 60 °C for 2 hours.
• Filter the extract through a 0.22 µm nylon filter.
• Concentrate the extract 10-fold.
• Spike with an appropriate internal standard (e.g., 2-Perfluorobutyl-[1,1,2,2-2H4]-ethanol).

2. GC-MS/MS Analysis:

• Instrument: Triple quadrupole GC-MS/MS system (e.g., Shimadzu GCMS-TQ8040) with an autosampler.[2]
• Column: SH-Stabilwax column (30 m x 0.25 mm ID, 0.25 µm film thickness).[2]
• Ionization Mode: Electron Ionization (EI).[2]
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• Injection Volume: 1 µL.
• Carrier Gas: Helium.
• Temperature Program: Optimized for the separation of target analytes.
• Quantification: Based on calibration curves prepared from neat standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is based on a method for the determination of FTOHs in aqueous samples.[4][5]

1. Sample Preparation (Water Sample Extraction):

• Two primary extraction methods can be employed:
• Acetonitrile Extraction: Mix the water sample with acetonitrile.
• Methyl tert-butyl ether (MTBE) Extraction: Extract the water sample with MTBE.
• Fortify samples with FTOH standards at different concentrations for validation.
• The extraction methods should yield recoveries between 70% and 120%.[4][5]

2. LC-MS/MS Analysis:

• Instrument: Liquid chromatography system coupled to a tandem mass spectrometer.
• Chromatographic Conditions: Optimized to achieve focused chromatographic peaks for FTOHs.
• Mobile Phase: Optimized to facilitate the formation of deprotonated FTOH molecules.
• Ionization Mode: Negative Ion Electrospray (ESI-).[4][5]
• Quantification: Based on calibration curves and validated for a range of environmental water samples.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate the experimental workflows for both GC-MS/MS and LC-MS/MS quantification of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Caption: GC-MS/MS workflow for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Caption: LC-MS/MS workflow for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

References

• 1. ues.pku.edu.cn [ues.pku.edu.cn]
• 2. shimadzu.com [shimadzu.com]
• 3. Gas chromatography-tandem mass spectrometry with atmospheric pressure chemical ionization for fluorotelomer alcohols and perfluorinated sulfonamides determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scilit.com [scilit.com]

GC-MS vs. LC-MS/MS for Volatile PFAS Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate analysis of volatile per- and polyfluoroalkyl substances (PFAS) is a critical challenge. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for this application, supported by experimental data and detailed methodologies.

While LC-MS/MS is the established gold standard for the analysis of a broad range of PFAS, its applicability to volatile and neutral PFAS species is limited.[1][2] This has positioned GC-MS as a vital complementary, and in some cases superior, technique for the comprehensive analysis of these challenging compounds.[3][4] Volatile PFAS, such as fluorotelomer alcohols (FTOHs), perfluoroalkyl iodides (PFIs), fluorotelomer acrylates (FTACs), and perfluoroalkane sulfonamides (FASAs), exhibit properties that make them more amenable to analysis by GC-MS.[1][5]

Principles of Analysis

GC-MS excels in the analysis of volatile and semi-volatile compounds.[4] In this technique, the sample is vaporized and introduced into a gas chromatograph, where compounds are separated based on their boiling points and interaction with a stationary phase within the column. The separated compounds then enter a mass spectrometer for detection and quantification. For volatile PFAS, headspace solid-phase microextraction (HS-SPME) is a common sample introduction technique that offers high sensitivity and minimizes sample preparation.[5][6]

LC-MS/MS , on the other hand, is ideal for the analysis of a wider range of compounds, including polar and non-volatile substances.[2] Separation occurs in a liquid phase based on the analyte's partitioning between a liquid mobile phase and a solid stationary phase. The separated compounds are then ionized and analyzed by tandem mass spectrometry. While highly effective for ionic PFAS, LC-MS/MS can face challenges with volatile PFAS due to their poor retention on reversed-phase columns and inefficient ionization by common techniques like electrospray ionization (ESI).[7]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of volatile PFAS using GC-MS and LC-MS/MS.

GC-MS with HS-SPME Workflow

LC-MS/MS with SPE Workflow

Performance Comparison

The selection of an analytical technique is often dictated by its performance characteristics for the target analytes. The following tables summarize quantitative data for the analysis of various volatile PFAS by GC-MS and LC-MS/MS, compiled from multiple sources.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ) (ng/L)

Compound Class	Compound	GC-MS/MS (HS-SPME) MDL	GC-MS/MS (HS-SPME) LOQ	LC-MS/MS (APCI) LOD
Fluorotelomer Alcohols (FTOHs)	4:2 FTOH	-	1.0	0.003 µg/L
6:2 FTOH	-	1.0	0.005 µg/L
8:2 FTOH	-	2.5	0.003 µg/L
10:2 FTOH	-	2.5	0.003 µg/L
Perfluoroalkane Sulfonamides (FASAs)	N-MeFOSA	-	1.0	0.005 µg/L
N-EtFOSA	-	1.0	0.005 µg/L
Fluorotelomer Iodides (FTIs)	6:2 FTI	-	1.0	-
8:2 FTI	-	1.0	-
Fluorotelomer Acrylates (FTACs)	6:2 FTAC	-	2.5	-
8:2 FTAC	-	2.5	-

Data for GC-MS/MS (HS-SPME) is sourced from Shimadzu Application News No. SSL-GCMS-2311.[1] Data for LC-MS/MS (APCI) is sourced from Ayala-Cabrera et al. (2019), presented in µg/L and converted here for comparison.[7]

Table 2: Linearity and Precision

Technique	Parameter	Value	Reference
GC-MS/MS (HS-SPME)	Calibration Range (ng/L)	1 - 2000	[1]
Coefficient of Determination (R²)	≥ 0.994	[6]
Relative Standard Deviation (RSD)	< 15%	[6]
LC-MS/MS (APCI)	Linearity (R²)	> 0.99	[7]
Precision (RSD)	< 9%	[7]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results.

GC-MS with Headspace SPME (HS-SPME) Protocol

This method is adapted from a Shimadzu application note for the analysis of volatile PFAS in water.[5]

• Sample Preparation:

  • To a 20 mL headspace vial, add 10 mL of the water sample.

  • Add an appropriate amount of internal standard.

  • Add NaCl to achieve a final concentration of 2% (w/v) to enhance the partitioning of volatile analytes into the headspace.

  • Seal the vial and vortex for 30 seconds.

• HS-SPME Conditions:

  • Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

  • Incubation Temperature: 80°C

  • Incubation Time: 10 min

  • Extraction Time: 30 min

  • Desorption Temperature: 250°C

  • Desorption Time: 1 min

• GC-MS/MS Conditions:

  • GC System: Shimadzu GCMS-TQ8040 NX[6]

  • Column: SH-I-624Sil MS Capillary, 30 m x 0.25 mm ID x 1.40 µm[6]

  • Carrier Gas: Helium

  • Oven Program: 40°C (7 min hold), ramp at 5°C/min to 190°C, then ramp at 40°C/min to 300°C (5 min hold)[6]

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

LC-MS/MS Protocol

This protocol is based on the work of Ayala-Cabrera et al. (2019) for the analysis of neutral PFAS.[7]

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition a polymeric SPE cartridge with methanol followed by ultrapure water.

  • Load the water sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with an appropriate solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate and reconstitute in the initial mobile phase.

• LC-MS/MS Conditions:

  • LC System: UHPLC system

  • Column: C18 column

  • Mobile Phase: Acetonitrile/water gradient

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI)[7]

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of volatile PFAS, each with its own set of advantages.

GC-MS, particularly when coupled with HS-SPME, offers a highly sensitive and automated method for the analysis of volatile PFAS with minimal sample preparation. [5] It is especially well-suited for neutral and less polar compounds that are challenging to analyze by LC-MS/MS.

LC-MS/MS remains the workhorse for a broader range of PFAS, and with the use of alternative ionization techniques like APCI, it can also achieve low detection limits for some volatile PFAS. [7]

The choice between GC-MS and LC-MS/MS for the analysis of volatile PFAS will depend on the specific compounds of interest, the required sensitivity, and the available instrumentation. For a comprehensive understanding of volatile PFAS contamination, a combined approach utilizing both techniques is often the most effective strategy.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. scientistlive.com [scientistlive.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. pfascentral.org [pfascentral.org]

A Comparative Analysis of Fluorinated and Non-Fluorinated Surfactants for Researchers and Drug Development Professionals

An objective comparison of the performance, properties, and biological interactions of fluorinated and non-fluorinated surfactants, supported by experimental data.

In the realm of scientific research and pharmaceutical development, the selection of appropriate surfactants is a critical determinant of experimental success and product efficacy. Both fluorinated and non-fluorinated surfactants offer unique properties that make them suitable for a range of applications, from stabilizing emulsions to facilitating drug delivery. This guide provides a comprehensive comparison of these two classes of surfactants, presenting key performance data, detailed experimental methodologies, and an examination of their interactions with biological systems.

Performance Comparison: Key Physicochemical Properties

Fluorinated surfactants are renowned for their exceptional ability to reduce surface tension at very low concentrations, a property that distinguishes them from their non-fluorinated hydrocarbon counterparts. This efficiency is primarily attributed to the unique physicochemical characteristics of the fluorine atom, including its high electronegativity and low polarizability.[1]

The critical micelle concentration (CMC) is another crucial parameter, representing the concentration at which surfactant molecules begin to form micelles. A lower CMC indicates a more efficient surfactant. As the data in the table below illustrates, fluorinated surfactants typically exhibit significantly lower CMCs than their non-fluorinated analogs.

Surfactant Type	Chemical Name	Abbreviation	Surface Tension at CMC (γCMC) (mN/m)	Critical Micelle Concentration (CMC) (mM)
Non-Fluorinated	Sodium Dodecyl Sulfate	SDS	~33 - 40	~8.2
Fluorinated	Perfluorooctanoic Acid	PFOA	~15 - 20	~7

Note: The values presented are approximate and can vary depending on the purity of the surfactant, temperature, and the presence of other solutes.[2][3][4]

Experimental Protocols

To ensure the reproducibility and validity of the comparative data, detailed experimental protocols for determining key surfactant properties are provided below.

Determination of Surface Tension (Du Noüy Ring Method)

The Du Noüy ring method is a widely used technique for measuring the surface tension of a liquid.[5][6]

Principle: A platinum-iridium ring is submerged in the liquid and then slowly pulled through the surface. The force required to detach the ring from the liquid surface is directly proportional to the surface tension.[5]

Apparatus:

• Tensiometer with a platinum-iridium ring

• Sample vessel

• Micropipettes

• Solutions of varying surfactant concentrations

Procedure:

• Calibrate the tensiometer according to the manufacturer's instructions.

• Place the surfactant solution in the sample vessel.

• Lower the platinum-iridium ring until it is fully submerged in the solution.

• Slowly raise the ring, ensuring it remains parallel to the liquid surface.

• Record the maximum force exerted on the ring just before it detaches from the surface.

• Calculate the surface tension using the appropriate formula, which accounts for the dimensions of the ring and the measured force.

Determination of Critical Micelle Concentration (Conductivity Method)

The conductivity method is a simple and reliable technique for determining the CMC of ionic surfactants.[7][8]

Principle: The conductivity of an ionic surfactant solution changes as the concentration increases. Below the CMC, the conductivity increases linearly with concentration. Above the CMC, the rate of increase in conductivity slows down because the newly added surfactant molecules form micelles, which are less mobile than individual ions. The CMC is identified as the point of intersection of the two linear portions of the conductivity versus concentration plot.[8]

Apparatus:

• Conductivity meter with a conductivity cell

• Magnetic stirrer and stir bar

• Burette

• Volumetric flasks

• Surfactant stock solution and deionized water

Procedure:

• Prepare a series of surfactant solutions of known concentrations by diluting a stock solution.

• Measure the conductivity of each solution using the conductivity meter, ensuring the temperature is constant.

• Plot the measured conductivity as a function of the surfactant concentration.

• Identify the two linear regions of the plot and determine their intersection point. The concentration at this intersection is the CMC.

Biocompatibility and Applications in Drug Development

The biocompatibility of surfactants is a paramount consideration in their application in drug delivery and other biomedical fields.

Fluorinated Surfactants: Certain partially fluorinated non-ionic surfactants have demonstrated low toxicity in cell culture studies and low hemolytic activity, suggesting their potential for use in biomedical applications such as drug delivery systems.[8][9] Some fluorinated polymeric surfactants have also shown low toxicity and are being explored as carriers for poorly water-soluble drugs.[5] However, concerns have been raised about the environmental persistence and potential toxicity of some long-chain perfluoroalkyl substances.[5]

Non-Fluorinated Surfactants: Many non-fluorinated surfactants, such as poloxamers, are widely used in pharmaceutical formulations and have a well-established safety profile. They can play a role in biofilm management and have been shown to enhance cellular viability and proliferation in wound healing contexts.[10]

Experimental Protocol: Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[11][12][13]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[11]

Apparatus:

• 96-well microplate reader

• Incubator (37°C, 5% CO2)

• Micropipettes

• Cell culture medium

• MTT solution

• Solubilization solution (e.g., SDS in HCl)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the surfactant for a specified period.

• Add MTT solution to each well and incubate for 2-4 hours, allowing formazan crystals to form.

• Add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Interaction with Cellular Signaling Pathways

Surfactants can interact with cell membranes and modulate cellular signaling pathways, which has significant implications for their use in drug delivery and therapy. One such pathway is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation and immune responses.[14]

Surfactant Modulation of the NF-κB Signaling Pathway

The NF-κB signaling pathway can be activated by various stimuli, including lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. This activation leads to the transcription of pro-inflammatory genes. Some surfactants have been shown to inhibit the activation of NF-κB, thereby suppressing the inflammatory response.[7][15] This inhibitory effect can occur through the prevention of the degradation of IκBα, an inhibitor of NF-κB, which in turn prevents the translocation of NF-κB to the nucleus.[15]

Below is a diagram illustrating the simplified NF-κB signaling pathway and the potential point of inhibition by certain surfactants.

References

• 1. Determination of Critical Micelle Concentration of Ionic and Non-Ionic Surfactants by Streaming Potential Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. arxiv.org [arxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pfascentral.org [pfascentral.org]
• 7. Surfactant suppresses NF-kappa B activation in human monocytic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Non-ionic surfactant vesicles exert anti-inflammatory effects through inhibition of NFκB - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 13. protocols.io [protocols.io]
• 14. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Surfactant blocks lipopolysaccharide signaling by inhibiting both NFκB and PARP activation in experimental ARDS - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Biodegradability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of fluorinated compounds is of increasing concern. This guide provides a comparative assessment of the biodegradability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, a long-chain fluorotelomer alcohol (8:2 FTOH), against shorter-chain fluorinated alternatives and non-fluorinated counterparts. The information presented herein is intended to assist in the selection of more environmentally benign alternatives in research and development applications.

Data Presentation: A Comparative Overview of Biodegradability

The following table summarizes the available data on the ready biodegradability of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol and its alternatives. It is important to note that a direct comparative study under identical conditions was not identified in the public literature. Therefore, the data presented is a compilation from various studies and should be interpreted with caution.

Substance	Chemical Structure	Type	Ready Biodegradability (% Degradation)	Test Method	Key Findings & Remarks
5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (8:2 FTOH)	CF₃(CF₂)₅CH₂CH₂OH	Long-chain Fluorotelomer Alcohol	Data not available for a standard 28-day ready biodegradability test. Studies show it does transform.	Primarily soil and sludge microcosm studies.	Undergoes aerobic and anaerobic biotransformation to form persistent and potentially toxic perfluorinated carboxylic acids (PFCAs), such as perfluorooctanoic acid (PFOA).[1]
6:2 Fluorotelomer Alcohol (6:2 FTOH)	CF₃(CF₂)₅CH₂CH₂OH	Short-chain Fluorotelomer Alcohol	Data not available for a standard 28-day ready biodegradability test.	Microbial degradation studies.	Also a precursor to PFCAs, though with shorter carbon chains.
Alkyl Polyglucoside (C8-C14)	Mixture of C₈-C₁₄ alkyl chains attached to glucose units	Non-ionic Surfactant (Non-fluorinated)	~78-81%	OECD 301B (CO₂ Evolution Test)	Considered readily biodegradable.[2]
1-Octanol	CH₃(CH₂)₇OH	Non-fluorinated Alcohol	> 60% within 28 days	OECD 301D (Closed Bottle Test)	Considered readily biodegradable.

Experimental Protocols: OECD 301F Manometric Respirometry Test

The OECD 301F test is a robust method for assessing the ready biodegradability of chemical substances in an aerobic aqueous medium.[3][4][5]

Principle: A known concentration of the test substance is inoculated in a mineral medium as the sole source of organic carbon and incubated in a closed flask at a constant temperature for up to 28 days.[3] The consumption of oxygen by the microbial population during biodegradation is measured manometrically. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Apparatus:

• Respirometer (e.g., OxiTop® system)

• Glass bottles with gas-tight seals

• Magnetic stirrers

• Thermostatically controlled incubator (22 ± 2°C)

• Carbon dioxide absorber (e.g., sodium hydroxide pellets in a separate container within the test vessel)

Procedure:

• Preparation of Mineral Medium: Prepare a mineral medium containing essential salts and trace elements to support microbial growth.

• Inoculum: Use activated sludge from a domestic wastewater treatment plant as the inoculum. The concentration of suspended solids in the final mixture should be less than or equal to 30 mg/L.

• Test and Control Vessels:

  • Test Vessels: Add the mineral medium, inoculum, and the test substance to achieve a concentration that yields a theoretical oxygen demand of at least 50-100 mg/L.

  • Blank Controls: Contain mineral medium and inoculum only, to measure the endogenous respiration of the microorganisms.

  • Reference Control: Use a readily biodegradable substance (e.g., sodium benzoate) to verify the activity of the inoculum.

  • Toxicity Control (Optional): Contain the test substance and the reference substance to assess for inhibitory effects.

• Incubation: Seal the vessels and incubate at a constant temperature (22 ± 2°C) in the dark with continuous stirring for 28 days.

• Measurement: Monitor the pressure change in the headspace of the bottles, which is proportional to the oxygen consumed.

• Data Analysis: Calculate the percentage of biodegradation by dividing the measured biochemical oxygen demand (BOD) by the theoretical oxygen demand (ThOD) of the test substance, after correcting for the oxygen consumption in the blank control. A substance is considered readily biodegradable if it reaches ≥ 60% of its ThOD within a 10-day window during the 28-day test period.

Mandatory Visualizations

Aerobic Biodegradation Pathway of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol (8:2 FTOH)

Caption: Aerobic biotransformation of 8:2 FTOH leading to the formation of PFOA.

Experimental Workflow for OECD 301F Manometric Respirometry Test

Caption: Generalized workflow for the OECD 301F ready biodegradability test.

References

• 1. Biodegradability and Toxicity of Cellobiosides and Melibiosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. aropha.com [aropha.com]
• 4. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 5. contractlaboratory.com [contractlaboratory.com]

A Comparative Toxicological Guide to Short-Chain Fluorotelomer Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of different short-chain fluorotelomer alcohols (FTOHs), focusing on 4:2 FTOH, 6:2 FTOH, and 8:2 FTOH. The information is compiled from various toxicological studies to support researchers and professionals in evaluating the potential risks associated with these compounds. All quantitative data is summarized for clear comparison, and detailed experimental protocols for key studies are provided.

Quantitative Toxicity Data Summary

The following table summarizes key quantitative toxicity values for different short-chain FTOHs derived from various studies. These values offer a comparative snapshot of the acute, subchronic, and in vitro toxicity profiles of each compound.

Fluorotelomer Alcohol (FTOH)	Test Species/System	Endpoint	Value	Critical Effect	Reference
4:2 FTOH	Tetrahymena thermophila	EC50 (population growth)	276.1 mg/L	Growth inhibition in a closed system	[1]
6:2 FTOH	Rat (Sprague-Dawley)	Acute Oral LD50	1750 mg/kg	Mortality	[2][3]
Rat (Sprague-Dawley)	90-day Oral NOAEL	5 mg/kg/day	Liver and hematological effects	[2]
Mouse (CD-1)	Systemic Toxicity NOAEL (female)	5 mg/kg/day	Effects on mortality, body weight, liver, etc.	[2]
Mouse (CD-1)	Systemic Toxicity NOAEL (male)	25 mg/kg/day	Effects on mortality, body weight, liver, etc.	[2]
Tetrahymena thermophila	EC50 (population growth)	64.3 mg/L	Growth inhibition in closed and open systems	[1]
8:2 FTOH	Rat (Sprague-Dawley)	90-day Oral NOAEL	5 mg/kg/day	Hepatocellular necrosis (males), chronic progressive nephropathy (females)	[4]
Rat (Sprague-Dawley)	Developmental Toxicity NOAEL	200 mg/kg/day	-	[5]
Tetrahymena thermophila	EC50 (population growth)	No growth inhibition observed	-	[1]

Experimental Protocols

Detailed methodologies for key toxicological studies are outlined below. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Study (Up-and-Down-Procedure - OECD Guideline 425)

This study is designed to determine the median lethal dose (LD50) of a substance after a single oral administration.

Experimental Workflow:

Caption: Workflow for an acute oral toxicity study.

90-Day Repeated Dose Oral Toxicity Study in Rodents (OECD Guideline 408)

This study provides information on the potential health hazards arising from repeated oral exposure to a substance over a 90-day period.[6][7][8][9][10]

Methodology:

• Test Animals: Healthy, young adult rodents (typically rats) are used. Animals are randomly assigned to control and treatment groups.[9]

• Dose Groups: At least three dose levels of the FTOH and a concurrent control group (vehicle only) are used. Each group typically consists of 10 males and 10 females.[9]

• Administration: The FTOH is administered orally via gavage daily for 90 consecutive days.[9]

• Observations:

  • Clinical Signs: Animals are observed daily for signs of toxicity.[9]

  • Body Weight and Food/Water Consumption: Measured weekly.[9]

  • Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study for analysis of various parameters.[9]

  • Ophthalmological Examination: Conducted before the start and at the end of the study.

• Pathology:

  • Gross Necropsy: All animals are subjected to a full gross necropsy.[9]

  • Organ Weights: Key organs are weighed.

  • Histopathology: Microscopic examination of organs and tissues is performed.[9]

• Data Analysis: The No-Observed-Adverse-Effect-Level (NOAEL) is determined. The NOAEL is the highest dose at which no statistically or biologically significant adverse effects are observed.

Signaling Pathways

Short-chain FTOHs have been shown to induce toxicity through various mechanisms, including the induction of oxidative stress and interference with metabolic pathways. The following diagrams illustrate the potential activation of the Nrf2 and PPARα signaling pathways by FTOHs.

FTOH-Induced Oxidative Stress and Nrf2 Pathway Activation

Exposure to FTOHs can lead to the generation of reactive oxygen species (ROS), which in turn activates the Nrf2 antioxidant response pathway.

Caption: Nrf2 pathway activation by FTOH-induced ROS.

PPARα Activation by Short-Chain FTOHs

Some FTOHs or their metabolites may act as ligands for the peroxisome proliferator-activated receptor alpha (PPARα), a key regulator of lipid metabolism.

Caption: PPARα pathway activation by FTOHs.

References

• 1. environment.govt.nz [environment.govt.nz]
• 2. health.hawaii.gov [health.hawaii.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. 90-day oral gavage toxicity study of 8-2 fluorotelomer alcohol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. laboratuar.com [laboratuar.com]
• 7. Oral Toxicity OECD 408 - Toxicology IND Services [toxicology-ind.com]
• 8. oecd.org [oecd.org]
• 9. Copia Guideline 408 [vivotecnia.com]
• 10. oecd.org [oecd.org]

Performance Evaluation of Coatings Derived from Various Fluorotelomer Alcohols (FTOHs): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of coatings derived from various fluorotelomer alcohols (FTOHs), with a focus on how the length of the perfluorinated chain influences key properties. The information is compiled from a range of scientific studies and standardized testing protocols to assist researchers in selecting and evaluating FTOH-derived coatings for their specific applications.

Introduction to FTOH-Derived Coatings

Fluorotelomer alcohols (FTOHs) are a class of fluorinated compounds used as precursors in the synthesis of polymers for surface coatings. These coatings are sought after for their ability to impart desirable properties such as hydrophobicity (water repellency), oleophobicity (oil repellency), and icephobicity (ice repellency) to a variety of substrates. The general structure of an FTOH is F(CF₂)nCH₂CH₂OH, where 'n' denotes the number of perfluorinated carbon atoms. Common FTOHs used in coating formulations include 4:2 FTOH (n=4), 6:2 FTOH (n=6), and 8:2 FTOH (n=8).

The performance of these coatings is critically dependent on the length of the perfluoroalkyl chain. Generally, longer chains have been associated with enhanced repellency properties. However, due to environmental and health concerns regarding long-chain per- and polyfluoroalkyl substances (PFAS), there has been a significant shift towards the use of shorter-chain alternatives like 6:2 FTOH. This guide aims to provide a comparative overview of their performance characteristics based on available data.

Performance Data Comparison

The following tables summarize quantitative data on the performance of coatings derived from different FTOHs. It is important to note that the data presented here is synthesized from multiple studies, and direct head-to-head comparisons under identical experimental conditions are limited in the publicly available literature. Therefore, these values should be considered as indicative of general performance trends.

Table 1: Wettability Properties of FTOH-Derived Coatings

FTOH Derivative	Water Contact Angle (WCA) (°)	Sliding Angle (SA) or Contact Angle Hysteresis (CAH) (°)	Oil Contact Angle (°) (Diiodomethane)	Reference(s)
Short-Chain (e.g., 6:2 FTOH-acrylate)	110 - 155	< 10 (for superhydrophobic versions)	~70 - 80	[1]
Long-Chain (e.g., 8:2 FTOH-acrylate)	120 - 160+	< 10 (for superhydrophobic versions)	~80 - 90	[1]

Note: Superhydrophobic properties (WCA > 150° and low SA/CAH) are typically achieved by incorporating surface roughness in addition to the low surface energy FTOH-derived polymer.

Table 2: Ice Adhesion and Durability of FTOH-Derived Coatings

FTOH Derivative	Ice Adhesion Strength (kPa)	Durability Assessment	Reference(s)
Short-Chain (e.g., 6:2 FTOH-based)	Generally higher than long-chain	Good, can be formulated for high mechanical and chemical resistance.[1]	[1]
Long-Chain (e.g., 8:2 FTOH-based)	Can achieve very low values (<100 kPa)	Good, but some studies suggest potential for lower durability than some short-chain formulations under certain conditions.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate evaluation and comparison of coating performance.

Synthesis of FTOH-Acrylate Monomers and Polymer Coatings

A general synthesis procedure involves the esterification of the FTOH with acryloyl chloride or methacryloyl chloride to produce the corresponding fluorinated acrylate monomer. The monomer is then polymerized, often with other co-monomers, to create the final coating polymer.

FTOH-Acrylate Coating Synthesis Workflow

Water and Oil Contact Angle Measurement (Sessile Drop Method)

This method is used to determine the static contact angle of a liquid droplet on a solid surface, providing a measure of the surface's wettability.

Apparatus:

• Contact angle goniometer with a high-resolution camera.

• Syringe with a flat-tipped needle for dispensing droplets.

• Light source for back-illumination.

• Software for image analysis.

Procedure:

• Place the coated substrate on the sample stage and ensure it is level.

• Fill the syringe with the test liquid (e.g., deionized water, diiodomethane).

• Carefully dispense a droplet of a specific volume (e.g., 5 µL) onto the surface.

• Capture a high-resolution image of the droplet profile.

• Use the software to measure the angle formed between the tangent to the droplet at the three-phase (solid-liquid-gas) contact point and the baseline of the substrate.

• Repeat the measurement at multiple locations on the surface to ensure statistical relevance.

For advancing and receding contact angles (to determine contact angle hysteresis), the droplet volume is slowly increased and then decreased while measuring the contact angle as the contact line moves.

Ice Adhesion Strength Measurement

Various methods exist to measure ice adhesion. A common laboratory-scale method is the push-off or shear test.

Apparatus:

• A temperature-controlled chamber or cold room.

• A force gauge or load cell.

• A custom-built rig to apply a shear force to the ice.

• Molds to create ice cylinders of a defined area.

Procedure:

• Place the coated substrate in the cold chamber and allow it to equilibrate to the desired test temperature (e.g., -10 °C).

• Place a mold of a known diameter onto the coated surface.

• Fill the mold with deionized water and allow it to freeze completely.

• Once frozen, carefully remove the mold, leaving an ice cylinder adhered to the surface.

• Apply a shear force to the base of the ice cylinder using the force gauge at a constant displacement rate.

• Record the maximum force required to detach the ice from the surface.

• Calculate the ice adhesion strength by dividing the maximum force by the cross-sectional area of the ice cylinder.

References

• 1. Short-chain fluorocarbon-based polymeric coating with excellent nonwetting ability against chemical warfare agents - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of 19F NMR and mass spectrometry for PFAS analysis

A comprehensive comparison of ¹⁹F Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the analysis of per- and polyfluoroalkyl substances (PFAS) is crucial for researchers and scientists in environmental monitoring and drug development. This guide provides an objective evaluation of these two powerful analytical techniques, supported by experimental data and detailed protocols.

Quantitative Performance Comparison

The selection of an analytical method for PFAS analysis depends on the specific research question, the required sensitivity, and the desired scope of the analysis. While mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is considered the gold standard for targeted analysis due to its high sensitivity and selectivity, ¹⁹F NMR offers a broader, untargeted quantification of total PFAS content.[1]

Recent studies have demonstrated that ¹⁹F NMR can detect significantly higher total PFAS concentrations in complex samples compared to targeted LC-MS methods.[2][3][4] This is because ¹⁹F NMR can quantify all organofluorine compounds in a sample, including those that are not amenable to LC-MS analysis or for which analytical standards are not available.[5] For instance, in one study, ¹⁹F NMR detected 65% more total PFAS than LC-high resolution MS analysis in a wastewater sample.[2][3][4] Another study found that LC-MS/MS detected a median of only 11.4% of the total organofluorine measured by ¹⁹F NMR across 31 aqueous samples.[5]

Here is a summary of the quantitative comparison between the two techniques:

Feature	¹⁹F NMR Spectroscopy	Mass Spectrometry (LC-MS/MS)
Primary Application	Untargeted, quantitative analysis of total organofluorine content.[5][6]	Targeted and non-targeted analysis of specific PFAS compounds.[1][7]
Selectivity	Highly selective for fluorine-containing compounds.[6]	Highly selective for specific parent and fragment ion masses.[8]
Sensitivity	Generally lower than LC-MS/MS, with Limits of Detection (LOD) typically in the µg/L to mg/L range.[9] For trifluoroacetic acid (TFA), LODs down to 20 µg/L have been reported.[9] A sensitive method reported a limit of detection of 50 µg/L for perfluorosulfonic acid.[2][3][10]	Very high, with Method Detection Limits (MDLs) in the ng/L (ppt) range.[11]
Quantitation	Provides quantitative information on total PFAS concentration without the need for individual standards for every compound.[2][3][12] The technique relies on the characteristic terminal -CF₃ shift for quantification.[2][10]	Requires certified reference standards for accurate quantification in targeted analysis.[13]
Matrix Effects	Minimal matrix effects, often eliminating the need for extensive sample cleanup.[12]	Can be susceptible to matrix effects (ion suppression or enhancement) requiring cleanup steps.[12]
Compound Coverage	Captures a broad range of organofluorine compounds, including those missed by targeted methods.[5]	Targeted methods are limited to a predefined list of analytes.[13] Non-targeted high-resolution MS (HRMS) can identify unknown PFAS, but confirmation requires standards.[7][13]
Sample Throughput	Can be lower due to longer acquisition times for achieving desired sensitivity.[6]	Higher throughput for routine targeted analysis.
Cost	High initial instrument cost, but can be cost-effective for total PFAS screening.	High initial instrument cost and ongoing operational costs (e.g., columns, solvents, standards).[8]

Experimental Workflows

The analytical workflows for ¹⁹F NMR and mass spectrometry differ significantly in their sample preparation and data acquisition steps.

Figure 1: Comparative Analytical Workflows for 19F NMR and Mass Spectrometry.

Detailed Experimental Protocols

¹⁹F NMR Spectroscopy Protocol for Total PFAS Analysis

This protocol provides a general methodology for the quantification of total PFAS in aqueous samples using ¹⁹F NMR.

1. Sample Preparation:

• For aqueous samples, a minimal filtration or centrifugation may be sufficient to remove suspended solids.[6]

• A known volume of the sample is mixed with a deuterated solvent (e.g., D₂O or acetone-d₆) for field frequency locking.[14]

• An internal standard of a known concentration is added for quantification. A common internal standard is hexafluorobenzene (HFB) or another fluorinated compound that does not have overlapping signals with the analytes of interest.[14]

2. NMR Data Acquisition:

• Spectra are acquired on a high-field NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

• A 1D ¹⁹F NMR experiment with a broadband acquisition pulse sequence is used to excite the entire spectral width of interest for PFAS.[6][9]

• Key acquisition parameters to be optimized include:

  • Pulse Angle: A 90° pulse is calibrated.[15]

  • Spectral Width: A large spectral width (e.g., 250 ppm) is necessary to cover the wide range of ¹⁹F chemical shifts.[15]

  • Acquisition Time: A sufficiently long acquisition time is used to ensure good resolution.

  • Recycle Delay (D1): A long recycle delay (e.g., 5-7 times the longest T₁) is crucial for accurate quantification.[14]

  • Number of Scans: A large number of scans are typically acquired to achieve an adequate signal-to-noise ratio, especially for trace-level analysis.

3. Data Processing and Quantification:

• The acquired Free Induction Decay (FID) is processed with an appropriate window function (e.g., exponential multiplication) and Fourier transformed.

• The resulting spectrum is phase- and baseline-corrected.

• The signal from the terminal CF₃ group of PFAS, which typically appears around -82.4 ppm, is integrated.[2][3][10]

• The total PFAS concentration is calculated by comparing the integral of the CF₃ signal to the integral of the internal standard of a known concentration.

Mass Spectrometry (LC-MS/MS) Protocol for Targeted PFAS Analysis (based on EPA Method 537.1)

This protocol outlines the steps for the determination of 18 PFAS in drinking water using solid-phase extraction (SPE) and LC-MS/MS.[11]

1. Sample Collection and Preservation:

• Samples are collected in polypropylene bottles that have been verified to be PFAS-free.[11]

• Each 250 mL sample is preserved with 1.25g of Trizma.[11]

2. Sample Preparation (Solid-Phase Extraction):

• The sample is spiked with surrogate standards.[11]

• A 500 mg polystyrene-divinylbenzene (SDVB) SPE cartridge is conditioned with methanol followed by reagent water.[11]

• The 250 mL water sample is loaded onto the SPE cartridge at a flow rate of 10-15 mL/min.[11]

• The cartridge is dried under vacuum after the sample has passed through.[11]

• The trapped analytes are eluted with methanol.[11]

• The eluate is concentrated to near dryness under a gentle stream of nitrogen.[11]

• The dried extract is reconstituted in 1 mL of 96:4% methanol:water, and internal standards are added.[11]

3. LC-MS/MS Analysis:

• An aliquot of the extract is transferred to a polypropylene autosampler vial for analysis.[11]

• Chromatographic separation is typically achieved using a C18 column with a gradient elution of an aqueous mobile phase (e.g., with ammonium acetate) and an organic mobile phase (e.g., methanol).[16]

• A specific PFAS delay column can be used to prevent background PFAS contamination from the instrument from interfering with the sample results.[16]

• The mass spectrometer is operated in negative electrospray ionization (ESI) mode.[13]

• Data is acquired in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions are monitored for each target analyte.[17]

4. Data Analysis and Quantification:

• PFAS compounds are identified by matching their retention times and the ratio of their MRM transitions to those of certified reference standards.[17]

• Quantification is performed using an internal standard calibration method. A calibration curve is generated by plotting the response ratios of the native analytes to their corresponding isotopically labeled internal standards against the concentration ratios.[17]

Logical Relationships in PFAS Analysis

The choice between ¹⁹F NMR and mass spectrometry is often dictated by the analytical goal. The following diagram illustrates the decision-making process.

Figure 2: Decision Logic for PFAS Analysis Method Selection.

Conclusion

Both ¹⁹F NMR and mass spectrometry are indispensable tools for the analysis of PFAS. Mass spectrometry, particularly LC-MS/MS, offers unparalleled sensitivity and selectivity for the targeted analysis of known PFAS compounds and is the regulatory standard in many cases.[1] However, its scope is limited to the analytes for which standards are available.

¹⁹F NMR, on the other hand, provides a more holistic and unbiased measure of the total organofluorine content in a sample.[5] This makes it an excellent complementary technique to mass spectrometry, as it can reveal the presence of PFAS that would be missed by targeted methods and help to close the mass balance of fluorine in environmental samples.[2][3][4] The choice of technique, or the use of both in a complementary fashion, will ultimately depend on the specific objectives of the study.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of Total PFAS Including Trifluoroacetic Acid with Fluorine Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS - American Chemical Society [acs.digitellinc.com]
• 6. s3.eu-west-1.amazonaws.com [s3.eu-west-1.amazonaws.com]
• 7. selectscience.net [selectscience.net]
• 8. waterandwastewater.com [waterandwastewater.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. pfascentral.org [pfascentral.org]
• 13. Practical application guide for the discovery of novel PFAS in environmental samples using high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. pubs.acs.org [pubs.acs.org]
• 16. LC-MS Analysis of PFAS Compounds [sigmaaldrich.com]
• 17. fda.gov [fda.gov]

A Comparative Guide to the Environmental Fate of Nonafluorooctanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental fate of different nonafluorooctanol isomers, focusing on their degradation, transport, and bioaccumulation potential. The information presented is supported by experimental data from peer-reviewed literature and standardized testing guidelines.

Executive Summary

Nonafluorooctanol isomers, particularly fluorotelomer alcohols (FTOHs), are precursors to persistent per-and polyfluoroalkyl substances (PFAS) that are of increasing environmental concern. Understanding the environmental behavior of different isomers is crucial for assessing their risk and developing mitigation strategies. This guide highlights the key differences in the environmental fate of common nonafluorooctanol isomers, such as 4:2, 6:2, and 8:2 FTOH. In general, shorter-chain isomers exhibit greater mobility and volatility, while longer-chain isomers tend to be more persistent and bioaccumulative. The branching of the fluorinated chain can also significantly influence an isomer's environmental fate.

Data Presentation: Physicochemical Properties and Environmental Fate Parameters

The following table summarizes key quantitative data for different nonafluorooctanol isomers. It is important to note that the data are compiled from various studies and may not be directly comparable due to differing experimental conditions.

Parameter	4:2 FTOH	6:2 FTOH	8:2 FTOH	Branched Isomers
Log K_ow_ (Octanol-Water Partition Coefficient)	3.30[1]	4.54[1]	5.58[1]	Varies, generally lower than linear counterparts
Log K_oc_ (Soil Organic Carbon-Water Partitioning Coefficient)	~2.39 (estimated)	3.26	4.13[2]	Generally lower than linear counterparts
Atmospheric Half-life (reaction with OH radicals)	~20 days	~20 days	~20 days	Similar to linear counterparts
Aerobic Soil Degradation Half-life	Shorter than longer-chain FTOHs[3]	< 2 days	2-7 days[3]	Data limited, may differ from linear isomers
Bioconcentration Factor (BCF) in Fish (L/kg)	Data limited	Data limited	274 (in carp liver)[4]	Data limited

Environmental Fate Pathways

The environmental fate of nonafluorooctanol isomers is governed by a complex interplay of partitioning, transport, and transformation processes. The following diagram illustrates the key pathways.

Environmental fate pathways of nonafluorooctanol isomers.

Detailed Experimental Protocols

The following sections provide generalized methodologies for key experiments cited in this guide, based on OECD guidelines.

Aerobic Soil Degradation (based on OECD Guideline 307)[5][6][7][8][9]

This test evaluates the rate and route of degradation of nonafluorooctanol isomers in aerobic soil.

1. Test System:

• Soil: Freshly collected, sieved (<2 mm) soil with known characteristics (pH, organic carbon content, texture).

• Test Substance: The specific nonafluorooctanol isomer, preferably radiolabeled (e.g., ¹⁴C) for accurate mass balance.

• Apparatus: Incubation vessels (e.g., biometer flasks) that allow for the trapping of volatile compounds and CO₂.

2. Procedure:

• The test substance is applied to the soil at a concentration relevant to environmental exposure.

• The soil moisture is adjusted to 40-60% of its maximum water holding capacity.

• The flasks are incubated in the dark at a constant temperature (e.g., 20 ± 2 °C) for up to 120 days.

• Sterile controls are included to assess abiotic degradation.

• At selected time intervals, replicate soil samples are extracted and analyzed for the parent compound and its transformation products.

• Volatile traps and CO₂ traps are also analyzed to determine mineralization.

3. Data Analysis:

• The degradation of the parent compound is modeled to determine the half-life (DT₅₀).

• Transformation products are identified and quantified to establish the degradation pathway.

• A mass balance is calculated to account for the distribution of the applied radioactivity.

Soil Sorption/Desorption (based on OECD Guideline 106)[10][11][12][13]

This batch equilibrium study determines the extent to which nonafluorooctanol isomers adsorb to soil.

1. Test System:

• Soil: A minimum of five different soil types with varying properties (organic carbon content, pH, clay content).

• Test Substance: The nonafluorooctanol isomer of interest.

• Solution: 0.01 M CaCl₂ solution.

2. Procedure:

• A series of soil/solution ratios are prepared in centrifuge tubes.

• The test substance is added to the aqueous phase at different concentrations.

• The tubes are agitated at a constant temperature until equilibrium is reached (determined in preliminary tests).

• The solid and aqueous phases are separated by centrifugation.

• The concentration of the test substance in the aqueous phase is measured. The amount sorbed to the soil is calculated by the difference from the initial concentration.

3. Data Analysis:

• The soil-water partition coefficient (K_d_) is calculated for each concentration.

• The organic carbon-normalized partition coefficient (K_oc_) is calculated by dividing K_d_ by the fraction of organic carbon in the soil.

• A Freundlich or Langmuir isotherm is fitted to the data to describe the sorption behavior.

Bioconcentration in Fish (based on OECD Guideline 305)[14][15][16][17][18]

This test determines the potential for nonafluorooctanol isomers to accumulate in fish from water.

1. Test System:

• Test Organism: A suitable fish species, such as zebrafish (Danio rerio) or rainbow trout (Oncorhynchus mykiss).

• Test Substance: The specific nonafluorooctanol isomer.

• Test System: A flow-through or semi-static system that maintains a constant concentration of the test substance in the water.

2. Procedure:

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance for a period of up to 28 days, or until a steady-state concentration in the fish is reached.

• Depuration Phase: The fish are then transferred to clean water and the elimination of the substance is monitored over time.

• Water and fish tissue samples are collected at regular intervals during both phases.

3. Data Analysis:

• The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the substance in the fish (at steady state) to the concentration in the water.

• Uptake and depuration rate constants are also determined.

Conclusion

The environmental fate of nonafluorooctanol isomers is complex and varies depending on the specific isomer's structure. Longer-chain isomers generally exhibit higher sorption to soil and greater bioaccumulation potential, while shorter-chain isomers are more mobile. Atmospheric degradation is a significant pathway for all FTOHs, leading to the formation of persistent PFCAs. The presence of branching in the alkyl chain can alter the physicochemical properties and, consequently, the environmental behavior of these compounds, although more research is needed in this area. The provided experimental protocols, based on internationally recognized guidelines, offer a framework for generating comparable data to better assess the environmental risks associated with this important class of chemicals.

References

• 1. Partitioning of fluorotelomer alcohols to octanol and different sources of dissolved organic carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Solubility and sorption by soils of 8:2 fluorotelomer alcohol in water and cosolvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol and Other Per- and Polyfluoroalkyl Substances (PFAS)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical, environmental, and toxicological properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, a polyfluoroalkyl substance (PFAS), benchmarked against legacy long-chain PFAS like Perfluorooctanoic acid (PFOA) and Perfluorooctanesulfonic acid (PFOS), as well as the shorter-chain alternative, 6:2 Fluorotelomer alcohol (6:2 FTOH).

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, also known as 4:4 Fluorotelomer alcohol, is classified as a fluorotelomer alcohol (FTOH).[1][2] FTOHs are a subclass of PFAS characterized by a perfluorinated carbon chain attached to a non-fluorinated alkyl alcohol group.[1] This structure, containing non-fluorinated methylene (-CH2-) groups, makes them "polyfluorinated" and potentially susceptible to biotic or abiotic degradation, distinguishing them from the more persistent perfluoroalkyl acids (PFAAs) like PFOA and PFOS.[1]

This document summarizes available quantitative data in structured tables, details the standardized experimental protocols used for their determination, and provides visualizations of key scientific workflows and pathways relevant to the study of these compounds.

Comparative Data of Selected PFAS Compounds

The following tables summarize key physicochemical properties, environmental fate indicators, and toxicological classifications for the selected PFAS compounds. Data for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is limited in publicly accessible literature; therefore, this comparison relies on data for legacy and alternative PFAS to provide context.

Table 1: General and Physicochemical Properties

Property	5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol	PFOA (Perfluorooctanoic acid)	PFOS (Perfluorooctanesulfonic acid)	6:2 FTOH (Fluorotelomer alcohol)
CAS Number	3792-02-7[1]	335-67-1[3]	1763-23-1[4]	647-42-7[5]
Molecular Formula	C₈H₉F₉O[2]	C₈HF₁₅O₂[3]	C₈HF₁₇O₃S[4]	C₈H₅F₁₃O[5]
Molar Mass ( g/mol )	292.14[1]	414.07[3]	500.13[4]	364.09
Boiling Point (°C)	Data not available	189 - 192[3]	133 (at 6 torr)[4]	Data not available
Melting Point (°C)	Data not available	40 - 50[3]	Data not available	Data not available
Water Solubility	Data not available	Data not available	550 mg/L[6]	Data not available
Vapor Pressure	Data not available	Data not available	6 x 10⁻³ mm Hg[6]	More volatile than PFCAs[7]
Log Kₒw	Data not available	Data not available	Data not available	Data not available

Table 2: Environmental Fate and Toxicology

Property	5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol	PFOA (Perfluorooctanoic acid)	PFOS (Perfluorooctanesulfonic acid)	6:2 FTOH (Fluorotelomer alcohol)
Bioaccumulation	Data not available	Known to bioaccumulate in humans and wildlife.[8]	Known to bioaccumulate in the environment.[6]	Can be degraded by microbial action.[9][10]
Persistence	Potentially degradable at non-fluorinated part.[1]	Extremely persistent in the environment.[8]	Persistent in the environment.[6][8]	Precursor to persistent PFCAs.[7]
IARC Carcinogenicity	Not evaluated	Group 1: Carcinogenic to humans.[11]	Group 2B: Possibly carcinogenic to humans.[11]	Not evaluated

Experimental Protocols

The determination of the physicochemical and environmental properties of chemical substances is governed by internationally recognized standards, primarily the OECD Guidelines for the Testing of Chemicals.[12][13] These guidelines ensure data reliability and comparability across different laboratories.

Water Solubility (OECD Test Guideline 105)

This guideline determines the saturation mass concentration of a substance in water.[14]

• Principle: A surplus of the test substance is equilibrated with water at a specific temperature (preferably 20 ± 0.5 °C), and the concentration of the substance in the aqueous phase is determined.[14][15]

• Methodologies:

  • Flask Method: Suitable for substances with solubilities above 10⁻² g/L.[15] An excess of the substance is stirred in water to achieve saturation, after which the mixture is cooled to the test temperature. The undissolved particles are removed, and the concentration in the clear aqueous solution is measured.[15]

  • Column Elution Method: Suitable for substances with solubilities below 10⁻² g/L.[14][16] The test substance is coated on an inert carrier material and packed into a column. Water is then passed through the column at a slow, controlled rate. The concentration of the substance in the eluate is monitored until a plateau is reached, which represents the saturation solubility.[16]

• Analysis: The concentration of the substance in the water is determined using a suitable analytical method, such as HPLC, GC, or mass spectrometry.

Partition Coefficient (n-octanol/water) (OECD Test Guideline 117 & 107)

The n-octanol/water partition coefficient (Kₒw or Pₒw) is a measure of a chemical's hydrophobicity and is a critical parameter for assessing environmental fate and bioaccumulation.[17][18]

• Principle: Kₒw is the ratio of the equilibrium concentrations of a dissolved substance in a two-phase system of n-octanol and water.[17]

• Methodologies:

  • HPLC Method (OECD 117): This is the preferred method for substances with a log Kₒw in the range of 0 to 6.[17][19] It determines the retention time of the test substance on a reverse-phase HPLC column. The Kₒw is then calculated by correlating its retention time with those of known reference compounds with established Kₒw values.[19]

  • Shake Flask Method (OECD 107): This classic method is suitable for log Kₒw values between -2 and 4.[17][20] The test substance is dissolved in either n-octanol or water, and the two phases are shaken together until equilibrium is reached. The phases are then separated, and the concentration of the substance in each phase is measured to calculate the partition coefficient.[20]

Vapor Pressure (OECD Test Guideline 104)

Vapor pressure data is essential for assessing a substance's volatility and its potential for long-range atmospheric transport.[21]

• Principle: This guideline describes methods to determine the saturation pressure of a substance above its solid or liquid phase at various temperatures.[22]

• Methodologies: The guideline includes several methods applicable to different vapor pressure ranges.[22][23]

  • Static Method: The substance is placed in a thermostated container connected to a pressure measuring device. The system is evacuated, and the pressure at thermal equilibrium is recorded as the vapor pressure.[21]

  • Dynamic Method (Cottrell's Method): This method determines the boiling temperature of the substance at different applied pressures.

  • Gas Saturation Method: A stream of inert gas is passed through or over the substance at a known rate, slow enough to ensure saturation. The amount of substance transported by the gas is determined, and the vapor pressure is calculated using the ideal gas law.[24]

Bioaccumulation in Fish (OECD Test Guideline 305)

This guideline assesses the potential for a chemical to accumulate in aquatic organisms.[25]

• Principle: The test measures the bioconcentration factor (BCF), which is the ratio of the concentration of the test substance in fish to its concentration in the surrounding water at steady-state.[26]

• Methodology: The test consists of two phases:

  • Uptake Phase: Fish are exposed to the test substance in water at a constant concentration for a period (e.g., 28 days).[27] The concentration of the substance in fish tissue is measured at several time points.

  • Depuration Phase: After the uptake phase, the fish are transferred to a clean, substance-free medium. The decline in the substance's concentration in the fish is monitored over time.[27]

• Endpoints: The BCF can be calculated either as the concentration ratio at steady-state or from the kinetic uptake and depuration rate constants.[26][27] The test is typically conducted under flow-through conditions to maintain a constant exposure concentration.[26]

Visualizations: Workflows and Pathways

The following diagrams illustrate conceptual workflows and environmental pathways relevant to the study of novel PFAS compounds.

Caption: Experimental workflow for characterizing a new PFAS compound.

Caption: Conceptual environmental fate of a Fluorotelomer Alcohol (FTOH).

References

• 1. 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol | 3792-02-7 | Benchchem [benchchem.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. Perfluorooctanoic acid - Wikipedia [en.wikipedia.org]
• 4. Perfluorooctanesulfonic acid - Wikipedia [en.wikipedia.org]
• 5. 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctan-1-ol | C8H5F13O | CID 69537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Fact sheet: Perfluorooctane sulfonic acid (Under Review) — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 7. scispace.com [scispace.com]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 6:2 Fluorotelomer alcohol | Bacterial | 647-42-7 | Invivochem [invivochem.com]
• 11. PFOA, PFOS, and Related PFAS Chemicals | American Cancer Society [cancer.org]
• 12. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. OECD 105 - Phytosafe [phytosafe.com]
• 16. filab.fr [filab.fr]
• 17. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
• 18. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 19. oecd.org [oecd.org]
• 20. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 21. consilab.de [consilab.de]
• 22. oecd.org [oecd.org]
• 23. laboratuar.com [laboratuar.com]
• 24. lcslaboratory.com [lcslaboratory.com]
• 25. catalog.labcorp.com [catalog.labcorp.com]
• 26. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 27. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences [situbiosciences.com]

Safety & Regulatory Compliance

Proper Disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol: A Procedural Guide

For Immediate Reference: Do not dispose of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol down the drain or in regular trash. This compound is a fluorinated chemical and requires disposal as hazardous waste through a licensed environmental services provider.

This guide provides essential safety and logistical information for the proper disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol, ensuring the safety of laboratory personnel and compliance with environmental regulations. Adherence to these procedures is critical for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to consult the Safety Data Sheet (SDS) for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol. The following is a summary of key safety information.

Personal Protective Equipment (PPE):

A summary of required PPE is provided in the table below.

Equipment	Specification	Purpose
Eye Protection	Chemical safety goggles or face shield.	To protect against splashes.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact.[1]
Body Protection	Laboratory coat.	To protect clothing and skin.[1]
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of vapors.[1]

II. Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure correct disposal.

Step-by-Step Waste Collection Protocol:

• Waste Classification: 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is classified as a halogenated organic waste .

• Container Selection: Use a designated, leak-proof, and chemically compatible container for halogenated organic waste. The container must have a secure screw-top cap.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name ("5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol"), and the approximate quantity.

• Segregation: Do not mix this waste with non-halogenated solvents or any other waste streams. Keep the container closed when not in use.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

III. Spill Management Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Small Spills (manageable by laboratory personnel):

• Alert Personnel: Immediately alert others in the vicinity.

• Ventilation: Ensure the area is well-ventilated; work under a fume hood if possible.

• Containment: Create a dike around the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[2][3]

• Absorption: Slowly and carefully apply the absorbent material over the spill, working from the outside in.[2][3]

• Collection: Once the liquid is fully absorbed, use non-sparking tools to scoop the material into a designated, sealable container for hazardous waste.[4]

• Decontamination: Clean the spill area with soap and water. Collect the cleaning materials for disposal as hazardous waste.

• Labeling: Label the container with "Spill Debris containing 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol" and dispose of it as hazardous waste.

Large Spills:

• Evacuate: Immediately evacuate the area.

• Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

• Secure the Area: Prevent unauthorized entry into the spill zone.

IV. Final Disposal Procedures

The final disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol must be conducted by a licensed hazardous waste disposal company.

Arranging for Disposal:

• Contact EHS: Coordinate with your institution's EHS department to arrange for a waste pickup.

• Documentation: Ensure all waste containers are properly labeled and a hazardous waste manifest is completed as required.

• Handover: Transfer the sealed and labeled waste containers to the authorized waste management personnel.

Disposal Method:

5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is a per- and polyfluoroalkyl substance (PFAS). The U.S. Environmental Protection Agency (EPA) recommends disposal methods that minimize environmental release.[5] High-temperature incineration in a permitted hazardous waste combustor is a common and effective method for the destruction of PFAS compounds.[6][7]

V. Workflow and Decision-Making Diagrams

The following diagrams illustrate the key processes for the proper disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

Figure 1. General Disposal Workflow

References

• 1. hwhenvironmental.com [hwhenvironmental.com]
• 2. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 3. qmul.ac.uk [qmul.ac.uk]
• 4. ccny.cuny.edu [ccny.cuny.edu]
• 5. actagroup.com [actagroup.com]
• 6. epa.gov [epa.gov]
• 7. plasticsengineering.org [plasticsengineering.org]

Safe Handling and Disposal of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol: A Procedural Guide

This guide provides essential safety, operational, and disposal protocols for laboratory personnel working with 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol. The following procedures are based on established safety standards for handling fluorinated organic compounds. Adherence to these steps is critical for ensuring personal safety and environmental compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol is presented below. This information is crucial for safe handling and storage.

Property	Value
Molecular Formula	C₈H₉F₉O[1]
Molecular Weight	292.14 g/mol [1]
Physical State	Liquid[2]
Appearance	Colorless[2]
Boiling Point	250 °C / 482 °F[2]
Melting Point	-26 °C / -14.8 °F[2]
Flash Point	135 °C / 275 °F[2]
Specific Gravity	0.99 g/cm³[2]
Solubility	Immiscible with water[2]

Essential Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against chemical exposure. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Specifications and Rationale
Eye & Face Protection	Chemical Safety Goggles or a Face Shield. Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations to protect against splashes.[2] A face shield is recommended when there is a significant risk of splashing.[3][4]
Hand Protection	Chemical-Resistant Gloves (e.g., Neoprene or Nitrile). Disposable nitrile gloves offer good protection against accidental splashes.[3][5] Always inspect gloves before use and change them immediately upon contamination.[3]
Body Protection	Flame-Resistant Lab Coat and Full-Length Clothing. A lab coat should be worn and fully buttoned.[3] Closed-toe and closed-heel shoes are mandatory to protect the feet from spills.[3]
Respiratory Protection	Use in a Chemical Fume Hood. All handling of this substance should occur in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6][7]

Operational and Disposal Plans

The following step-by-step protocols provide guidance for the complete lifecycle of the chemical in the laboratory, from handling to final disposal.

Handling Protocol

• Preparation: Before handling, ensure a chemical fume hood is operational and the work area is clear of clutter. Confirm that an eyewash station and safety shower are readily accessible.[8]

• Personal Protective Equipment: Don all required PPE as specified in the table above.

• Chemical Dispensing: Use only in a chemical fume hood.[6] Avoid direct contact with skin, eyes, and clothing.[2] Do not breathe vapors or mists.[6]

• Preventing Ignition: Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[7][9][10] Use spark-proof tools and ground all containers and receiving equipment to prevent static discharge.[7][11]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[9] Decontaminate the work surface.

Storage Protocol

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6][9]

• Location: Store away from heat and sources of ignition.[2][7]

• Incompatibilities: Store separately from strong oxidizing agents.[6][9][10]

Spill Management Protocol

• Evacuate and Ventilate: If a spill occurs, evacuate non-essential personnel from the immediate area. Ensure the area is well-ventilated, and if safe to do so, perform the cleanup within a fume hood.

• Control Ignition Sources: Immediately remove all sources of ignition from the spill area.[9][12]

• Don PPE: Wear all appropriate PPE, including respiratory protection if ventilation is inadequate.

• Containment: Cover the spill with a non-combustible, inert absorbent material such as sand, earth, or vermiculite.[9][13][14]

• Collection: Carefully sweep up the absorbed material and place it into a suitable, sealed, and clearly labeled container for hazardous waste disposal.[2][9][13]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Environmental Protection: Do not allow the spilled chemical or cleanup materials to enter drains or waterways.[2][13][15]

Disposal Plan

All waste containing 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol must be treated as hazardous waste.

• Waste Segregation: Collect all materials contaminated with the chemical, including unused product, absorbent materials from spills, and contaminated disposable PPE (such as gloves).

• Waste Collection: Place all waste into a designated, sealed, and puncture-resistant hazardous waste container.[16]

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol," and any associated hazard pictograms.[16]

• Storage of Waste: Store the sealed waste container in a designated, secure, and well-ventilated area away from incompatible materials.

• Final Disposal: Arrange for waste pickup and disposal through your institution's Environmental Health and Safety (EHS) department. Disposal must be conducted by a licensed hazardous waste disposal company in accordance with all local, regional, and national regulations.[6][17][18]

Workflow Visualization

The following diagram illustrates the standard workflow for safely managing 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol in a laboratory setting, including the appropriate response to a spill event.

Safe handling and disposal workflow for 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol.

References

• 1. scbt.com [scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 5. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. ipo.rutgers.edu [ipo.rutgers.edu]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. smc-keenan.safecollegessds.com [smc-keenan.safecollegessds.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. carlroth.com [carlroth.com]
• 14. media.novol.com [media.novol.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. valencia-fl.safecollegessds.com [valencia-fl.safecollegessds.com]